3,6-Dichlorotrimellitic acid

• CAS: 137071-78-4

Core Science & Biosynthesis

An In-depth Technical Guide to 3,6-Dichlorotrimellitic Acid: Chemical Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,6-Dichlorotrimellitic acid, and its corresponding anhydride, are important chemical intermediates, primarily utilized as key precursors in the synthesis of fluorescent dyes and probes. These chlorinated fluoresceins and rhodamines, such as TET and HEX, are widely employed for labeling oligonucleotides and in DNA sequencing. This technical guide provides a comprehensive overview of the chemical structure, properties, and synthesis of 3,6-Dichlorotrimellitic acid and its anhydride. Detailed experimental protocols for the synthesis of the anhydride are presented, along with a summary of its physicochemical properties. The role of these compounds in the context of drug development is primarily as building blocks for creating analytical and diagnostic tools rather than as direct therapeutic agents.

Chemical Structure and Nomenclature

3,6-Dichlorotrimellitic acid is a tricarboxylic acid derivative of benzene with two chlorine substituents. The IUPAC name is 3,6-dichlorobenzene-1,2,4-tricarboxylic acid. Its chemical structure is depicted below:

Figure 1. Chemical Structure of 3,6-Dichlorotrimellitic Acid

The anhydride form, 3,6-Dichlorotrimellitic anhydride, is formed by the dehydration of the acid, creating a five-membered anhydride ring. The IUPAC name for the anhydride is 4,7-dichloro-1,3-dioxo-2-benzofuran-5-carboxylic acid.

Figure 2. Chemical Structure of 3,6-Dichlorotrimellitic Anhydride

Physicochemical Properties

The following tables summarize the key physical and chemical properties of 3,6-Dichlorotrimellitic acid and its anhydride.

Table 1: Properties of 3,6-Dichlorotrimellitic Acid

Property	Value	Reference
CAS Number	137071-78-4	[1][2]
Molecular Formula	C₉H₄Cl₂O₆	[2]
Molecular Weight	279.03 g/mol	[2]
Appearance	White powder	[3]
Solubility	Soluble in DMSO	[3]
Hydrogen Bond Donor Count	3	[2]
Hydrogen Bond Acceptor Count	6	[2]
Rotatable Bond Count	3	[2]
Exact Mass	277.9384932 Da	[2]
Topological Polar Surface Area	112 Ų	[2]
Stability	Stable for at least 2 years when stored at room temperature, protected from light and moisture.	[3][4]

Table 2: Properties of 3,6-Dichlorotrimellitic Anhydride

Property	Value	Reference
CAS Number	81742-10-1	[1]
Molecular Formula	C₉H₂Cl₂O₅	[1][5]
Molecular Weight	261.01 g/mol	[1][5]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	5	[1]
Rotatable Bond Count	1	[1]
Exact Mass	259.9279285 Da	[1]
Topological Polar Surface Area	80.7 Ų	[1]

Synthesis and Experimental Protocols

The synthesis of 3,6-Dichlorotrimellitic acid typically proceeds through the formation of its anhydride. A detailed synthetic route for 3,6-Dichlorotrimellitic anhydride is outlined in patent CN116606271B, starting from 2,5-dichloro-p-xylene.[6] The acid can then be obtained by hydrolysis of the anhydride.

Synthesis of 3,6-Dichlorotrimellitic Anhydride

The synthesis involves a multi-step process, which is depicted in the workflow diagram below. The key steps include Friedel-Crafts acylation, oxidation, and a final decarbonylation and condensation to form the anhydride ring.[6]

Synthesis workflow for 3,6-Dichlorotrimellitic Anhydride.

Experimental Protocol for the Synthesis of 3,6-Dichlorotrimellitic Anhydride (adapted from CN116606271B)[6]

Step 1 & 2: Synthesis of 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid

• To a 2000 mL reaction bottle, add 600.0 mL of a 10% potassium carbonate aqueous solution.

• With stirring at room temperature, add 30.0 g of 2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxyylidene acetic acid methyl ester.

• Heat the reaction system to 50-80°C and maintain until the ester group is completely hydrolyzed.

• Slowly add 93.0 g of potassium permanganate in batches, ensuring the system temperature does not exceed 100°C.

• After the addition is complete, continue to reflux until the reaction is complete.

• Cool the reaction mixture to room temperature and filter. Wash the filter cake with water and combine the filtrates.

• Adjust the pH of the filtrate to <1 with a dilute acid.

• Extract the aqueous solution with 300 mL of ethyl acetate.

• Collect the organic phase, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under vacuum to obtain a white solid of 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid.

Step 3: Synthesis of 3,6-Dichlorotrimellitic Anhydride

• To a 500 mL reaction bottle, add 200.0 mL of concentrated sulfuric acid.

• With stirring at room temperature, add 40.0 g of 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid.

• Heat the reaction system to 110-130°C and maintain until the starting material is completely consumed.

• Cool the reaction solution to room temperature.

• Slowly pour the reaction solution into 800 g of crushed ice to precipitate a white solid.

• Extract the solid with 400 mL of ethyl acetate.

• Collect the organic phase, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under vacuum to obtain a white solid.

• The crude product can be further purified by pulping with heptane and drying under vacuum to yield 3,6-Dichlorotrimellitic anhydride.[6]

Synthesis of 3,6-Dichlorotrimellitic Acid

The conversion of 3,6-Dichlorotrimellitic anhydride to 3,6-Dichlorotrimellitic acid is a standard hydrolysis reaction. A general protocol is provided below.

General Protocol for Hydrolysis of the Anhydride

• Dissolve 3,6-Dichlorotrimellitic anhydride in a suitable solvent, such as a mixture of water and a co-solvent like acetone or THF to aid solubility.

• Heat the mixture to reflux for a sufficient period to ensure complete hydrolysis of the anhydride ring. The reaction can be monitored by techniques such as TLC or HPLC.

• After completion, cool the reaction mixture and remove the organic co-solvent under reduced pressure.

• The resulting aqueous solution can be cooled to induce crystallization of 3,6-Dichlorotrimellitic acid.

• The solid product is then collected by filtration, washed with cold water, and dried.

Applications in Research and Drug Development

The primary application of 3,6-Dichlorotrimellitic acid and its anhydride is in the synthesis of fluorescent probes.[4][5] These compounds serve as crucial building blocks for creating dichlorinated fluoresceins and rhodamines, such as TET and HEX.[1] These dyes are extensively used in molecular biology and diagnostics for:

• Oligonucleotide Labeling: Covalently attaching fluorescent tags to DNA or RNA probes for use in techniques like PCR, microarrays, and in situ hybridization.

• DNA Sequencing: As fluorescent terminators in Sanger sequencing or as labels for probes in next-generation sequencing technologies.

While not a direct therapeutic agent, the role of 3,6-Dichlorotrimellitic acid in facilitating the synthesis of these vital research and diagnostic tools makes it a compound of significant interest to the drug development community. The ability to create custom-labeled oligonucleotides is fundamental to many areas of biomedical research, including target identification and validation, and the development of nucleic acid-based therapeutics.

Safety and Handling

3,6-Dichlorotrimellitic anhydride is classified as an irritant. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be followed when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

3,6-Dichlorotrimellitic acid and its anhydride are valuable chemical intermediates with a well-defined role in the synthesis of fluorescent labeling agents. This guide has provided a detailed overview of their chemical structures, physicochemical properties, and a comprehensive synthesis protocol for the anhydride. While direct biological activities of 3,6-Dichlorotrimellitic acid are not widely reported, its importance as a precursor for tools used in genetic analysis and diagnostics underscores its relevance to the fields of biomedical research and drug development. Future research may explore other potential applications of this chlorinated aromatic acid.

References

• 1. 3,6-Dichlorotrimellitic acid - CAS-Number 137071-78-4 - Order from Chemodex [chemodex.com]
• 2. osha.gov [osha.gov]
• 3. Activity of a Novel Anti-Inflammatory Agent F-3,6′-dithiopomalidomide as a Treatment for Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3,6-Dichloro trimellitic anhydride | 81742-10-1 | FD76933 [biosynth.com]
• 5. HPLC Method for Analysis of Mellitic Acid and Trimellitic Acid on Newcrom BH Column | SIELC Technologies [sielc.com]
• 6. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]

An In-depth Technical Guide to 3,6-Dichlorotrimellitic Acid

CAS Number: 137071-78-4 Molecular Formula: C₉H₄Cl₂O₆ Molecular Weight: 279.03 g/mol

This technical guide provides a comprehensive overview of 3,6-Dichlorotrimellitic acid, a key chemical intermediate. The information is tailored for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Chemical Properties and Data

3,6-Dichlorotrimellitic acid is a chlorinated aromatic tricarboxylic acid. Its structure consists of a benzene ring substituted with two chlorine atoms and three carboxylic acid groups. This substitution pattern imparts specific chemical properties that make it a valuable precursor in the synthesis of various functional molecules.

Table 1: Physicochemical Properties of 3,6-Dichlorotrimellitic Acid

Property	Value	Source
IUPAC Name	3,6-dichlorobenzene-1,2,4-tricarboxylic acid	PubChem[1]
Synonyms	1,2,4-Benzenetricarboxylic acid, 3,6-dichloro-; 3,6-Dichloro-1,2,4-benzenetricarboxylic acid	PubChem[1]
Appearance	White powder	Adipogen[2], Chemodex[3]
Solubility	Soluble in DMSO	Adipogen[2]
Stability	Stable for at least 2 years when stored at room temperature, protected from light and moisture.	Chemodex[3], Adipogen[2]

Table 2: Computed Physicochemical Properties of 3,6-Dichlorotrimellitic Acid

Property	Value	Source
XLogP3	1.8	PubChem[1]
Hydrogen Bond Donor Count	3	PubChem[1]
Hydrogen Bond Acceptor Count	6	PubChem[1]
Rotatable Bond Count	3	PubChem[1]
Exact Mass	277.938493	PubChem[1]
Topological Polar Surface Area	112 Ų	PubChem[1]

Synthesis and Experimental Protocols

The primary route to 3,6-Dichlorotrimellitic acid involves the synthesis of its anhydride, 3,6-Dichlorotrimellitic anhydride, followed by hydrolysis. A detailed synthetic procedure for the anhydride is outlined in patent CN116606271B[4].

Synthesis of 3,6-Dichlorotrimellitic Anhydride

The synthesis of 3,6-Dichlorotrimellitic anhydride can be achieved through a multi-step process starting from 2,5-dichloro-p-xylene. The general workflow is depicted below.

Synthesis workflow for 3,6-Dichlorotrimellitic anhydride.

Experimental Protocol for 3,6-Dichlorotrimellitic Anhydride Synthesis (Adapted from CN116606271B)[4]:

• Friedel-Crafts Acylation: 2,5-dichloro-p-xylene is reacted with an oxalyl chloride monoester in the presence of aluminum trichloride as a catalyst to yield a 2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoacetate derivative. The reaction temperature is maintained between 35-75°C.

• Hydrolysis and Oxidation: The resulting ester is hydrolyzed using a 10% aqueous solution of potassium carbonate at 50-80°C. Following complete hydrolysis, the intermediate is oxidized with potassium permanganate to form 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid.

• Decarbonylation and Condensation: The dicarboxylic acid intermediate is then treated with concentrated sulfuric acid at a temperature of 110-130°C. This step results in decarbonylation and condensation to yield 3,6-Dichlorotrimellitic anhydride. The crude product is precipitated by pouring the reaction mixture into ice, followed by extraction with ethyl acetate, drying, and solvent removal. The solid is then triturated with heptane and dried under vacuum.

Hydrolysis to 3,6-Dichlorotrimellitic Acid

The hydrolysis of the anhydride to the corresponding tricarboxylic acid is a standard procedure.

General Experimental Protocol for Hydrolysis:

• 3,6-Dichlorotrimellitic anhydride is dissolved in a suitable solvent, such as a mixture of an organic solvent and water.

• The solution is heated to reflux for a period sufficient to ensure complete hydrolysis. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure to yield the crude 3,6-Dichlorotrimellitic acid.

• The crude product can be purified by recrystallization from an appropriate solvent system.

Spectral Data

Table 3: Expected Spectral Characteristics

Technique	Expected Features
¹H NMR	Aromatic proton signal(s) in the downfield region (typically 7-8.5 ppm). Broad signals for the carboxylic acid protons, which may be exchangeable with D₂O.
¹³C NMR	Signals for the aromatic carbons, with those attached to chlorine and carboxylic acid groups being significantly shifted. Carbonyl carbon signals in the downfield region (typically 165-185 ppm).
IR Spectroscopy	A broad O-H stretching band for the carboxylic acid groups (around 2500-3300 cm⁻¹). A strong C=O stretching band for the carbonyl groups (around 1700 cm⁻¹). C-Cl stretching bands in the fingerprint region.
Mass Spectrometry	A molecular ion peak corresponding to the mass of the compound, along with characteristic fragmentation patterns, including the loss of water and carbon dioxide.

Applications in Research and Drug Development

The primary application of 3,6-Dichlorotrimellitic acid is as a key precursor in the synthesis of dichlorinated fluorescent dyes, such as tetrachlorofluorescein (TET) and hexachlorofluorescein (HEX)[4]. These dyes are widely used for labeling oligonucleotides for applications in DNA sequencing and genetic analysis. The chlorine substituents on the fluorescein core modify the spectral properties of the dye, providing distinct excitation and emission wavelengths that are crucial for multiplex detection.

Application of 3,6-Dichlorotrimellitic acid in biotechnology.

Biological Activity and Toxicology

There is currently no direct information available in the scientific literature regarding the specific biological activity or signaling pathways of 3,6-Dichlorotrimellitic acid itself. Its primary role is that of a synthetic building block.

However, studies on related chlorinated aromatic carboxylic acids, such as chlorobenzoic acids, have been conducted to assess their toxicity. For instance, 4-chlorobenzoic acid has been classified as moderately hazardous and has shown organotoxic effects, particularly on the hepatorenal system in animal studies[1][5][6]. It is important to note that the toxicity of a compound is highly dependent on its specific structure, and direct extrapolation of toxicity data from simpler analogs to 3,6-Dichlorotrimellitic acid should be done with caution. As a chlorinated aromatic compound, appropriate safety precautions should be taken during handling.

Safety and Handling

As with any chemical compound, 3,6-Dichlorotrimellitic acid should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3,6-Dichlorotrimellitic acid is a valuable chemical intermediate with a well-defined role in the synthesis of fluorescent dyes for biotechnological applications. While its own biological activity is not yet characterized, its utility as a precursor for functional molecules is well-established. Further research into the physicochemical properties and potential biological effects of this compound and its derivatives could open up new avenues for its application in medicinal chemistry and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. Mass Spectrometry [www2.chemistry.msu.edu]
• 3. 3,6-Dichlorotrimellitic acid - CAS-Number 137071-78-4 - Order from Chemodex [chemodex.com]
• 4. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]
• 5. Assessment of the toxicity of benzoic acid derivatives in the intragastric intake - Gorokhova - Hygiene and Sanitation [journals.eco-vector.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to the Synthesis of 3,6-Dichlorotrimellitic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthetic pathways for 3,6-dichlorotrimellitic anhydride, a key precursor in the preparation of various dichlorinated fluoresceins and rhodamines like TET and HEX, which are extensively used for labeling oligonucleotides and in DNA sequencing.[1][2] The document outlines two distinct synthesis methodologies, complete with experimental protocols and quantitative data, to assist researchers in the effective production of this important chemical intermediate.

Synthesis Pathway 1: From 2,5-Dichloro-p-xylene via Friedel-Crafts Acylation and Decarbonylation

This pathway commences with 2,5-dichloro-p-xylene and proceeds through a multi-step process involving Friedel-Crafts acylation, hydrolysis, oxidation, and a final decarbonylation and condensation to yield 3,6-dichlorotrimellitic anhydride.[3]

Reaction Scheme:

Caption: Pathway 1: Friedel-Crafts Acylation Route.

Experimental Protocol:

Step 1: Synthesis of 2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoylidene acetic acid monoester [3]

• In a reaction vessel, 2,5-dichloro-p-xylene is treated with an oxalyl chloride monoester (e.g., methyl or ethyl monoester of oxalyl chloride) in the presence of aluminum trichloride as a catalyst.

• The reaction is a Friedel-Crafts acylation.

Step 2: Synthesis of 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid [3]

• The ester from the previous step is hydrolyzed in a 10% aqueous solution of potassium carbonate.

• The mixture is heated to a temperature between 50-80°C until the ester group is completely hydrolyzed, forming a homogeneous system.

• The resulting solution is then oxidized using potassium permanganate to yield 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid.

Step 3: Synthesis of 3,6-Dichlorotrimellitic anhydride [3]

• The intermediate from Step 2 is subjected to decarbonylation and condensation in concentrated sulfuric acid.

• The reaction is carried out at a temperature range of 110-130°C.

• The amount of 98% concentrated sulfuric acid used is in the range of 2-10 mL per gram of the starting dicarboxylic acid.

Quantitative Data:

Parameter	Value
Hydrolysis Temperature	50-80°C
Decarbonylation Temp.	110-130°C
H₂SO₄ (98%) Volume Ratio	2-10 V/W (mL per gram of reactant)[3]

Synthesis Pathway 2: From 2,5-Dichloro-p-xylene via Friedel-Crafts Acetylation and Oxidation

This alternative pathway also utilizes 2,5-dichloro-p-xylene as the starting material but employs a Friedel-Crafts acetylation followed by oxidation and subsequent high-temperature dehydration.[3]

Reaction Scheme:

Caption: Pathway 2: Friedel-Crafts Acetylation Route.

Experimental Protocol:

Step 1: Synthesis of 1-(2,5-dichloro-3,6-dimethylphenyl)ethan-1-one [3]

• 2,5-dichloro-p-xylene is subjected to a Friedel-Crafts acetylation reaction with acetyl chloride, using aluminum trichloride as the catalyst.

Step 2: Synthesis of 3,6-dichlorobenzene-1,2,4-tricarboxylic acid [3]

• The acetylated intermediate is oxidized with potassium permanganate to form 3,6-dichlorobenzene-1,2,4-tricarboxylic acid.

Step 3: Synthesis of 3,6-Dichlorotrimellitic anhydride [3]

• The solid 3,6-dichlorobenzene-1,2,4-tricarboxylic acid is directly dehydrated under high-temperature conditions to yield the final anhydride product.

Quantitative Data:

At present, specific quantitative data for yields and purity for this pathway are not detailed in the available literature. Further experimental investigation is recommended to establish these parameters.

Summary and Outlook

The presented synthesis pathways offer viable routes for the production of 3,6-dichlorotrimellitic anhydride. Pathway 1 is described with more specific reaction conditions, particularly for the final cyclization step, suggesting a more controlled process. Pathway 2 represents a more direct approach, though it may require optimization of the high-temperature dehydration step to ensure high purity and yield. The choice of pathway may depend on the availability of starting materials, desired scale of production, and the specific equipment and safety protocols in place within the research or manufacturing facility. The development of these synthetic routes is crucial for the continued availability of essential chlorinated dyes for biochemical and diagnostic applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3,6-Dichlorobenzene-1,2,4-tricarboxylic anhydride [3,6-Dichlorotrimellitic anhydride] | AAT Bioquest [aatbio.com]
• 3. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]

Physical and chemical properties of 3,6-Dichlorotrimellitic anhydride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,6-Dichlorotrimellitic anhydride is a chlorinated aromatic anhydride that serves as a pivotal precursor in the synthesis of various functional molecules. Its primary application lies in the production of dichlorinated fluorescein and rhodamine dyes, such as TET and HEX, which are extensively used for labeling oligonucleotides in DNA sequencing and quantitative PCR (qPCR) applications.[1][2] This guide provides a comprehensive overview of the physical and chemical properties of 3,6-dichlorotrimellitic anhydride, its synthesis, and its applications in research and development.

Chemical and Physical Properties

3,6-Dichlorotrimellitic anhydride is a solid, off-white to light brown compound.[3] Due to its reactive nature, it should be stored at 4°C under sealed conditions, away from moisture and light to prevent hydrolysis.[3] For long-term storage in solvent, it is recommended to keep it at -80°C for up to six months or -20°C for one month.[3]

Quantitative Data

A summary of the key physical and chemical properties of 3,6-Dichlorotrimellitic anhydride is presented in Table 1.

Property	Value	Source(s)
Molecular Formula	C₉H₂Cl₂O₅	[4][5]
Molecular Weight	261.01 g/mol	[4][5]
CAS Number	81742-10-1	[5]
Appearance	Off-white to light brown solid	[3]
Solubility	DMSO: 100 mg/mL (383.11 mM)	[3]
Storage Temperature	4°C (short-term), -20°C to -80°C (in solvent, long-term)	[3]

Synthesis and Experimental Protocols

The synthesis of 3,6-dichlorotrimellitic anhydride typically involves a multi-step process starting from 2,5-dichloro-p-xylene. A patented method outlines a feasible reaction pathway.[3]

Synthesis Workflow

A general workflow for the synthesis of 3,6-dichlorotrimellitic anhydride is depicted in the following diagram.

Caption: Synthetic pathway for 3,6-Dichlorotrimellitic anhydride.

Experimental Protocol: Synthesis

The following is a generalized experimental protocol based on the patented synthesis method.[3]

• Friedel-Crafts Acylation: 2,5-dichloro-p-xylene is reacted with an oxalyl chloride monoester in the presence of a Lewis acid catalyst such as aluminum trichloride.

• Hydrolysis: The resulting acetate intermediate is hydrolyzed, for instance, using an aqueous solution of potassium carbonate.

• Oxidation: The hydrolyzed intermediate is then oxidized using a strong oxidizing agent like potassium permanganate.

• Decarbonylation and Condensation: The resulting dicarboxylic acid undergoes decarbonylation and condensation in concentrated sulfuric acid at a temperature of 110-130°C to yield the final product, 3,6-dichlorotrimellitic anhydride.

Reactivity and Chemical Behavior

As a dicarboxylic anhydride, 3,6-dichlorotrimellitic anhydride is a reactive compound.[5] The anhydride ring is susceptible to nucleophilic attack, particularly by amines, alcohols, and water. This reactivity is fundamental to its use in the synthesis of fluorescent dyes and polymers, where it forms stable amide or ester linkages.

Spectroscopic Data

While complete, experimentally-derived spectra are not widely published, some spectroscopic information is available.

• ¹H NMR: A patent reports a proton NMR signal at δ 8.36 (singlet, 1H) in acetone-d₆.[3]

Applications in Research and Drug Development

The primary significance of 3,6-dichlorotrimellitic anhydride in the life sciences is its role as a key intermediate in the synthesis of fluorescent probes.[1][2]

Precursor to Fluorescent Dyes

3,6-Dichlorotrimellitic anhydride is the starting material for producing tetrachlorofluorescein (TET) and hexachlorofluorescein (HEX).[1][2] These dyes are widely employed in molecular biology for:

• DNA Sequencing: Labeling of oligonucleotides.[3]

• Quantitative PCR (qPCR): As reporter dyes in multiplex assays.[2]

• Fluorescence in situ Hybridization (FISH) [2]

• Fluorescence Resonance Energy Transfer (FRET) [2]

The use of these fluorescent dyes is crucial in drug discovery and diagnostics for studying drug-transporter interactions and in high-throughput screening assays.[6]

Polymer Synthesis

This compound is also utilized in the synthesis of high-performance polymers, such as polyimides. These polymers are known for their thermal stability, mechanical strength, and chemical resistance, making them valuable in various industrial applications.

Safety and Handling

3,6-Dichlorotrimellitic anhydride is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a chemical fume hood.

Logical Relationships in Application

The following diagram illustrates the logical flow from the properties of 3,6-dichlorotrimellitic anhydride to its end-use applications.

Caption: Application workflow of 3,6-Dichlorotrimellitic anhydride.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. idtdna.com [idtdna.com]
• 3. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]
• 4. 3,6-Dichlorotrimellitic anhydride | C9H2Cl2O5 | CID 15883776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3,6-Dichloro trimellitic anhydride | 81742-10-1 | FD76933 [biosynth.com]
• 6. From dyes to drugs: The historical impact and future potential of dyes in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

The Radiant Legacy of Chlorinated Fluoresceins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and core applications of chlorinated fluoresceins. From their origins in the late 19th century to their indispensable role in modern cell biology and diagnostics, these halogenated xanthene dyes offer a rich landscape of chemical innovation and scientific utility. This document provides a comprehensive overview of their synthesis, photophysical properties, and key experimental applications, tailored for the scientific community.

Discovery and Historical Development

The story of chlorinated fluoresceins begins with the seminal work of German chemist Adolf von Baeyer, who first synthesized the parent compound, fluorescein, in 1871.[1][2] This was achieved through the condensation of phthalic anhydride and resorcinol.[1][3] The remarkable fluorescence of this new compound quickly spurred further investigation into its derivatives.

While a precise date for the first synthesis of a chlorinated fluorescein remains elusive in historical records, it is evident that halogenated derivatives were prepared shortly after the initial discovery of fluorescein. The groundwork for these developments was laid by the exploration of halogenated phthalic anhydrides and resorcinols as precursors. For instance, the iodination of dichlorofluorescein was reported as early as 1887, indicating that chlorinated intermediates were already being synthesized and utilized.

The primary motivation for halogenating the fluorescein scaffold was to modulate its photophysical and chemical properties. Early researchers discovered that the introduction of chlorine atoms onto the xanthene ring could significantly alter the dye's acidity (pKa), absorption and emission spectra, and quantum yield. These modifications proved crucial for tailoring the dyes to specific applications, such as pH sensing in acidic environments and the detection of reactive oxygen species.

Photophysical and Chemical Properties of Chlorinated Fluoresceins

The addition of chlorine atoms to the fluorescein structure has profound effects on its electronic and, consequently, its spectral properties. Generally, chlorination leads to a red-shift in both the absorption and emission maxima and can influence the fluorescence quantum yield.[] Furthermore, the electron-withdrawing nature of chlorine atoms lowers the pKa of the phenolic hydroxyl groups, making chlorinated fluoresceins useful as pH indicators in more acidic ranges compared to the parent fluorescein molecule.[5][6]

Below is a summary of the key photophysical properties of several common chlorinated fluorescein derivatives.

Compound	Abbreviation	λ_abs_ (nm)	λ_em_ (nm)	Quantum Yield (Φ_F_)	pKa
2',7'-Dichlorofluorescein	DCF	504	529	~0.11	~5.5
4,5,6,7-Tetrachlorofluorescein	TCF	468 (in Pyridine)	-	-	-
5-(and-6)-Carboxy-2′,7′-dichlorofluorescein	carboxy-DCF	~505	~525	-	4.8
4,7,2',7'-Tetrachloro-6-(5-carboxypentyl)fluorescein	-	-	-	-	-
4,7,4',5'-Tetrachloro-6-(5-carboxypentyl)fluorescein	-	-	-	-	-

Note: The exact photophysical properties can vary depending on the solvent, pH, and substitution pattern.

Key Experimental Protocols

This section provides detailed methodologies for the synthesis of a common chlorinated fluorescein and a key bioanalytical assay where it is employed.

Synthesis of 2',7'-Dichlorofluorescein

This protocol describes a general method for the synthesis of 2',7'-dichlorofluorescein via the condensation of 4-chlororesorcinol and phthalic anhydride.

Materials:

• 4-Chlororesorcinol

• Phthalic anhydride

• Zinc chloride (anhydrous) or Methanesulfonic acid

• Stirring apparatus

• Heating mantle or oil bath

• Reaction flask with condenser

• Beaker

• Filtration apparatus

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Ethanol or Methanol for recrystallization

Procedure:

• Combine 2 molar equivalents of 4-chlororesorcinol and 1 molar equivalent of phthalic anhydride in a reaction flask.

• Add a catalytic amount of anhydrous zinc chloride or use methanesulfonic acid as both a solvent and catalyst.

• Heat the mixture with stirring to approximately 180-200°C (if using zinc chloride) or a milder temperature of around 80-100°C (if using methanesulfonic acid).

• Maintain the reaction at this temperature for several hours until the reaction is complete (monitoring by thin-layer chromatography is recommended).

• Allow the reaction mixture to cool to room temperature.

• Dissolve the crude product in a dilute solution of sodium hydroxide.

• Filter the solution to remove any insoluble impurities.

• Acidify the filtrate with dilute hydrochloric acid to precipitate the 2',7'-dichlorofluorescein.

• Collect the precipitate by filtration and wash thoroughly with water.

• Purify the product by recrystallization from ethanol or methanol to yield the final product.

Detection of Intracellular Reactive Oxygen Species (ROS) using 2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)

This assay is widely used to measure overall oxidative stress within cells.

Materials:

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Cells of interest

• 96-well plate (black, clear bottom for microscopy)

• Fluorescence microplate reader or fluorescence microscope

• Positive control (e.g., hydrogen peroxide or tert-butyl hydroperoxide)

• Dimethyl sulfoxide (DMSO) for stock solution preparation

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Reagent Preparation: Prepare a stock solution of DCFH-DA in DMSO. Immediately before use, dilute the stock solution in serum-free cell culture medium to the desired final concentration (typically 10-25 µM).

• Cell Loading: Remove the culture medium from the cells and wash once with PBS. Add the DCFH-DA working solution to each well and incubate at 37°C for 30-60 minutes in the dark.

• Treatment: After incubation, remove the DCFH-DA solution and wash the cells twice with PBS. Add the experimental treatment (e.g., drug, toxin) prepared in cell culture medium to the respective wells. Include a positive control (e.g., H₂O₂) and a vehicle control.

• Measurement: Measure the fluorescence intensity at various time points using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 529 nm, respectively. Alternatively, visualize the fluorescence using a fluorescence microscope.

Mandatory Visualizations

Signaling Pathway: Intracellular ROS Detection with DCFH-DA

Caption: Workflow for intracellular ROS detection using DCFH-DA.

Logical Relationship: pH-Dependent Equilibrium of Chlorinated Fluoresceins

Caption: pH equilibrium and the effect of chlorination on fluorescein.

References

• 1. biotium.com [biotium.com]
• 2. researchgate.net [researchgate.net]
• 3. chimique.wordpress.com [chimique.wordpress.com]
• 5. pH fluorescent probes: chlorinated fluoresceins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]

Theoretical Reactivity of 3,6-Dichlorotrimellitic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the theoretical reactivity of 3,6-Dichlorotrimellitic acid. The content herein is curated for professionals in research, scientific, and drug development fields, offering in-depth insights into the molecule's chemical behavior, supported by quantitative data, experimental methodologies, and visual diagrams.

Core Concepts: Electronic and Steric Influences

3,6-Dichlorotrimellitic acid is a polysubstituted benzene derivative, and its reactivity is fundamentally governed by the electronic and steric effects of its substituents: two chlorine atoms and three carboxylic acid groups. The interplay of these groups dictates the electron density distribution within the aromatic ring and the accessibility of its reactive sites.

The chlorine atoms, being electronegative, exert a strong electron-withdrawing inductive effect (-I), which deactivates the benzene ring towards electrophilic aromatic substitution. However, they also possess lone pairs of electrons that can be donated to the aromatic ring through resonance (+R), a weaker, opposing effect. This duality makes halogens deactivating yet ortho, para-directing substituents.

The three carboxylic acid groups are strongly electron-withdrawing through both inductive and resonance effects (-I, -R). This significantly deactivates the aromatic ring, making it less nucleophilic. These groups are meta-directing for electrophilic substitution reactions.

The combination of these substituents on the benzene ring of 3,6-Dichlorotrimellitic acid results in a highly electron-deficient aromatic system. The positions for potential electrophilic attack are influenced by a complex interplay of these directing effects, as well as steric hindrance from the bulky carboxylic acid groups.

Quantitative Physicochemical Data

Property	3,6-Dichlorotrimellitic Acid	3,6-Dichlorotrimellitic Anhydride
Molecular Formula	C₉H₄Cl₂O₆[1]	C₉H₂Cl₂O₅[2]
Molecular Weight	279.03 g/mol [1]	261.01 g/mol [2]
XLogP3	1.8[1]	2.1[2]
Hydrogen Bond Donor Count	3	1
Hydrogen Bond Acceptor Count	6	5
Rotatable Bond Count	3	1
Exact Mass	277.9384932 Da[1]	259.9279285 Da[2]
Topological Polar Surface Area	112 Ų[1]	80.7 Ų[2]
Heavy Atom Count	17	16

Theoretical Reactivity Analysis

The primary modes of reactivity for 3,6-Dichlorotrimellitic acid can be categorized into reactions involving the carboxylic acid groups and reactions on the aromatic ring.

1. Reactions of the Carboxylic Acid Groups:

The three carboxylic acid moieties are the most reactive sites for nucleophilic attack. These groups can undergo standard transformations such as:

• Esterification: Reaction with alcohols in the presence of an acid catalyst to form the corresponding esters.

• Amide Formation: Reaction with amines to yield amides.

• Acid Chloride Formation: Conversion to acid chlorides using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

• Anhydride Formation: The two adjacent carboxylic acid groups can readily form a cyclic anhydride upon heating. This anhydride is a key precursor in various syntheses.[3]

2. Reactivity of the Aromatic Ring:

Due to the strong deactivating nature of the chloro and carboxyl substituents, electrophilic aromatic substitution on the 3,6-Dichlorotrimellitic acid ring is expected to be challenging, requiring harsh reaction conditions. The directing effects of the substituents would favor electrophilic attack at the C5 position, which is meta to the three carboxyl groups and ortho to one of the chlorine atoms.

A significant reaction involving the aromatic system, particularly with the anhydride form, is the Friedel-Crafts acylation . This is prominently seen in the synthesis of fluorescein and rhodamine dyes.

Key Experimental Protocol: Synthesis of Dichlorinated Rhodamine Dyes

3,6-Dichlorotrimellitic acid, typically in its anhydride form, is a crucial precursor for the synthesis of various dichlorinated fluoresceins and rhodamines, such as TET and HEX.[3][4] These dyes are extensively used for labeling oligonucleotides in DNA sequencing.[3][4] The following is a generalized experimental protocol for the synthesis of a dichlorinated rhodamine dye via Friedel-Crafts acylation.

Reaction: Condensation of 3,6-Dichlorotrimellitic Anhydride with an m-Aminophenol Derivative.

Materials:

• 3,6-Dichlorotrimellitic Anhydride

• m-Aminophenol derivative (e.g., 3-(diethylamino)phenol)

• Strong acid catalyst (e.g., concentrated sulfuric acid or methanesulfonic acid)

• High-boiling point solvent (optional, the reaction can be run neat)

Procedure:

• Combine 3,6-Dichlorotrimellitic anhydride and two molar equivalents of the m-aminophenol derivative in a reaction vessel equipped with a stirrer and a condenser.

• Carefully add a catalytic amount of the strong acid.

• Heat the reaction mixture to a high temperature (typically 180-200 °C) and maintain for several hours.

• Monitor the progress of the reaction by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• The crude product is then purified, often by precipitation in water followed by column chromatography on silica gel.

Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction time, and purification methods, will vary depending on the specific m-aminophenol derivative used.

Visualizing Reaction Pathways and Logical Relationships

Diagram 1: Electronic Effects on the Aromatic Ring of 3,6-Dichlorotrimellitic Acid

Caption: Electronic substituent effects in 3,6-Dichlorotrimellitic acid.

Diagram 2: Generalized Workflow for Rhodamine Synthesis

Caption: Workflow for dichlorinated rhodamine synthesis.

References

• 1. 3,6-Dichlorobenzene-1,2,4-tricarboxylic acid | C9H4Cl2O6 | CID 15923461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,6-Dichlorotrimellitic anhydride | C9H2Cl2O5 | CID 15883776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,6-Dichlorobenzene-1,2,4-tricarboxylic anhydride [3,6-Dichlorotrimellitic anhydride] | AAT Bioquest [aatbio.com]
• 4. adipogen.com [adipogen.com]

A Technical Guide to 3,6-Dichlorotrimellitic Anhydride: Properties, Synthesis, and Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,6-Dichlorotrimellitic anhydride, a key chemical intermediate in the synthesis of fluorescent probes and high-performance polymers. This document details its chemical and physical properties, provides a detailed experimental protocol for its synthesis, and discusses its primary applications, particularly in the development of materials for biological research and diagnostics.

Core Properties of 3,6-Dichlorotrimellitic Anhydride

3,6-Dichlorotrimellitic anhydride is a reactive organic compound notable for its anhydride and carboxylic acid functionalities, alongside two chlorine substituents on the benzene ring. These features make it a valuable precursor for a variety of chemical syntheses.

Physicochemical Data

Quantitative data for 3,6-Dichlorotrimellitic anhydride is summarized in the table below. It is important to note that while some properties have been computationally predicted, experimentally determined values for properties such as melting and boiling points are not consistently reported in the literature.

Property	Value	Source
Chemical Formula	C₉H₂Cl₂O₅	[1][2][3]
Molecular Weight	261.01 g/mol	[1][2]
IUPAC Name	4,7-dichloro-1,3-dioxo-2-benzofuran-5-carboxylic acid
CAS Number	81742-10-1	[1]
Appearance	Off-white to light brown solid
Purity	≥97%	[3]
Storage Conditions	2-8°C, sealed, away from moisture and light
Solubility	Soluble in DMSO (100 mg/mL with sonication)

Synthesis of 3,6-Dichlorotrimellitic Anhydride

The following is a detailed experimental protocol for the synthesis of 3,6-Dichlorotrimellitic anhydride, adapted from a patented method. This process involves a multi-step reaction sequence starting from 2,5-dichloro-p-xylene.

Experimental Protocol: Synthesis of 3,6-Dichlorotrimellitic Anhydride

This synthesis is a three-step process: Friedel-Crafts acylation, oxidation, and finally, decarbonylation and condensation.

Step 1: Friedel-Crafts Acylation

• In a suitable reaction vessel, dissolve 2,5-dichloro-p-xylene in a solvent such as dichloromethane.

• Under an inert atmosphere, add a Lewis acid catalyst, for example, aluminum trichloride (AlCl₃).

• Slowly add oxalyl chloride monoester to the reaction mixture.

• Stir the reaction at a controlled temperature until the formation of 2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoacetic acid monoester is complete, as monitored by an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction and perform an aqueous workup to isolate the crude product.

Step 2: Oxidation

• Hydrolyze the ester group of the product from Step 1 using an aqueous solution of potassium carbonate.

• After hydrolysis, oxidize the methyl groups using a strong oxidizing agent like potassium permanganate (KMnO₄).

• Carefully control the reaction temperature during the addition of the oxidizing agent.

• Once the oxidation is complete, filter the reaction mixture to remove manganese dioxide byproducts.

• Acidify the filtrate to precipitate the resulting 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid.

Step 3: Decarbonylation and Condensation

• Add the purified product from Step 2 to concentrated sulfuric acid.

• Heat the mixture to a temperature of 110-130°C to induce decarbonylation and intramolecular condensation.

• Maintain the temperature until the reaction is complete.

• Cool the reaction mixture and carefully pour it over ice to precipitate the final product, 3,6-Dichlorotrimellitic anhydride.

• Collect the solid by filtration, wash with cold water, and dry under a vacuum to yield the purified product.

Synthesis Workflow

Synthesis workflow for 3,6-Dichlorotrimellitic anhydride.

Applications in Research and Drug Development

The primary application of 3,6-Dichlorotrimellitic anhydride is as a crucial precursor for the synthesis of various dichlorinated fluorescein and rhodamine dyes. These fluorescent molecules, such as TET and HEX, are extensively used in molecular biology and diagnostics for labeling oligonucleotides and in DNA sequencing.

Role as a Precursor in Fluorescent Dye Synthesis

3,6-Dichlorotrimellitic anhydride serves as the anhydride component in a condensation reaction with a substituted resorcinol to form the core structure of dichlorinated xanthene dyes. The presence of the chlorine atoms on the phenyl ring of the anhydride modifies the spectral properties of the resulting dye, leading to unique excitation and emission wavelengths that are valuable in multiplex fluorescence detection applications.

Illustrative Experimental Protocol: General Fluorescein Synthesis

• Combine 3,6-Dichlorotrimellitic anhydride and a suitable resorcinol derivative in a reaction vessel.

• Add a catalyst, such as zinc chloride or a strong acid (e.g., sulfuric acid).

• Heat the mixture to a high temperature (typically 180-200°C) to drive the condensation reaction.

• Maintain the temperature for a specified period to ensure the completion of the reaction.

• Cool the reaction mixture and dissolve the crude product in a basic aqueous solution.

• Purify the dye through precipitation by acidification and subsequent recrystallization or chromatography.

Logical Relationship of Dye Synthesis

Logical relationship in the synthesis of dichlorinated dyes.

Biological Activity and Signaling Pathways

Currently, there is no significant evidence in the scientific literature to suggest that 3,6-Dichlorotrimellitic anhydride has direct biological activity or is involved in cellular signaling pathways. Its utility in the life sciences is primarily as a synthetic intermediate for creating functionally active molecules, such as fluorescent probes, rather than being biologically active itself. Researchers should handle this compound with appropriate safety precautions as a reactive chemical intermediate.

Conclusion

3,6-Dichlorotrimellitic anhydride is a valuable chemical building block, particularly for the synthesis of specialized fluorescent dyes used in critical molecular biology applications like DNA sequencing. Its well-defined synthesis and reactive nature allow for the creation of custom fluorophores with specific spectral properties. While it does not appear to have direct biological activity, its role as a precursor makes it an important compound for professionals in drug development and biomedical research who rely on fluorescent labeling and detection technologies. Further research into new applications for this and similar anhydrides could yield novel materials and probes for advanced scientific investigation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. TRIMELLITIC ANHYDRIDE - Ataman Kimya [atamanchemicals.com]

Protocols & Analytical Methods

Application of 3,6-Dichlorotrimellitic Anhydride in High-Performance Polymer Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dichlorotrimellitic anhydride is a chlorinated aromatic anhydride monomer crucial for the synthesis of high-performance polymers, particularly polyimides. The incorporation of chlorine atoms into the polymer backbone imparts desirable properties such as enhanced flame retardancy, improved solubility, and modified dielectric properties. Polyimides derived from this monomer exhibit exceptional thermal stability, mechanical strength, and chemical resistance, making them suitable for demanding applications in the electronics, aerospace, and automotive industries. This document provides detailed application notes, experimental protocols, and characterization data for the use of 3,6-dichlorotrimellitic anhydride in polymer chemistry.

Key Applications

Polymers derived from 3,6-dichlorotrimellitic anhydride are utilized in a variety of high-performance applications:

• Electronics: As insulating films for flexible printed circuit boards and in the fabrication of microelectronics due to their excellent dielectric properties and thermal stability.

• Aerospace and Automotive: In the manufacturing of heat-resistant components and advanced coatings and adhesives that must withstand extreme temperatures and harsh environments.

• Advanced Materials: As a precursor for the synthesis of specialty polymers with tailored properties for specific industrial needs.

• Fluorescent Probes: The anhydride is a key precursor for preparing dichlorinated fluoresceins and rhodamines, such as TET and HEX, which are widely used for labeling oligonucleotides in DNA sequencing.

Experimental Protocols

The synthesis of polyimides from 3,6-dichlorotrimellitic anhydride typically follows a two-step polycondensation reaction. The first step involves the formation of a soluble poly(amic acid) intermediate, which is then converted to the final polyimide in the second step through thermal or chemical imidization.

Protocol 1: Synthesis of Poly(amic acid) from 3,6-Dichlorotrimellitic Anhydride and 4,4'-Oxydianiline (ODA)

Materials:

• 3,6-Dichlorotrimellitic anhydride (DCTA)

• 4,4'-Oxydianiline (ODA)

• N,N-dimethylacetamide (DMAc), anhydrous

• Nitrogen gas (inert atmosphere)

• Mechanical stirrer

• Three-necked round-bottom flask

• Ice bath

Procedure:

• In a clean, dry three-necked round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a stoichiometric amount of 4,4'-oxydianiline (ODA) in anhydrous N,N-dimethylacetamide (DMAc) to achieve a solids concentration of 15-20% (w/w).

• Stir the mixture under a continuous nitrogen stream at room temperature until the ODA is completely dissolved.

• Cool the diamine solution to 0-5 °C using an ice bath.

• Gradually add an equimolar amount of 3,6-dichlorotrimellitic anhydride (DCTA) powder to the stirred solution over 1-2 hours. The slow addition is crucial to control the exothermic reaction and maintain a low temperature.

• After the complete addition of DCTA, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

• Continue stirring the viscous solution at room temperature for 12-24 hours under a nitrogen atmosphere to ensure the formation of a high molecular weight poly(amic acid). The viscosity of the solution will increase significantly during this time.

• The resulting viscous solution is the poly(amic acid) precursor, which can be stored under refrigeration for a short period before imidization.

Protocol 2: Thermal Imidization of Poly(amic acid)

Materials:

• Poly(amic acid) solution from Protocol 1

• Glass substrate (e.g., glass plate)

• Doctor blade or spin coater

• High-temperature oven with controlled heating rates

Procedure:

• Cast the poly(amic acid) solution onto a clean glass substrate using a doctor blade or spin coater to form a uniform thin film.

• Place the coated substrate in a high-temperature oven.

• Dry the film at a relatively low temperature, typically 80-100 °C, for 1-2 hours to remove the bulk of the solvent.

• Gradually increase the temperature in a stepwise manner to effect imidization. A typical heating schedule is as follows:

  • 150 °C for 1 hour

  • 200 °C for 1 hour

  • 250 °C for 1 hour

  • 300 °C for 1 hour

• After the final heating step, slowly cool the oven to room temperature.

• The resulting polyimide film can be carefully peeled from the glass substrate.

Protocol 3: Chemical Imidization of Poly(amic acid)

Materials:

• Poly(amic acid) solution from Protocol 1

• Acetic anhydride (dehydrating agent)

• Pyridine or triethylamine (catalyst)

• Methanol or ethanol (for precipitation)

• Beaker

• Stirring rod

Procedure:

• To the poly(amic acid) solution at room temperature, add a stoichiometric excess of acetic anhydride (e.g., 2-4 moles per mole of amic acid repeat unit) and a catalytic amount of pyridine or triethylamine (e.g., 1 mole per mole of amic acid repeat unit) with vigorous stirring.

• Continue stirring the mixture at room temperature for 12-24 hours. The imidization process will cause the polymer to precipitate from the solution.

• Pour the reaction mixture into a large excess of a non-solvent such as methanol or ethanol to fully precipitate the polyimide.

• Filter the fibrous or powdered polyimide and wash it thoroughly with fresh non-solvent to remove residual solvent, acetic acid, and catalyst.

• Dry the purified polyimide in a vacuum oven at 100-150 °C for several hours until a constant weight is achieved.

Data Presentation

The following tables summarize typical quantitative data for high-performance polyimides. Note that the specific values for polymers derived from 3,6-dichlorotrimellitic anhydride will depend on the diamine used and the processing conditions. The data presented here are representative of aromatic polyimides and serve as a benchmark.

Table 1: Thermal Properties of Aromatic Polyimides

Property	Typical Value Range
Glass Transition Temperature (Tg)	250 - 400 °C
Decomposition Temperature (Td, 5% wt. loss)	> 500 °C (in N₂)
Coefficient of Thermal Expansion (CTE)	20 - 60 ppm/°C

Table 2: Mechanical Properties of Aromatic Polyimide Films

Property	Typical Value Range
Tensile Strength	100 - 200 MPa
Tensile Modulus	2 - 5 GPa
Elongation at Break	5 - 80%

Visualizations

Polyimide Synthesis Workflow

The following diagram illustrates the general two-step synthesis process for polyimides.

General workflow for the two-step synthesis of polyimides.

Logical Relationship of Polyimide Properties and Applications

This diagram shows the relationship between the molecular structure of polyimides derived from 3,6-dichlorotrimellitic anhydride and their resulting properties and applications.

Structure-property-application relationship for derived polyimides.

Application Notes and Protocols for the Synthesis of Dichlorinated Fluoresceins using 3,6-Dichlorotrimellitic Anhydride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of dichlorinated fluoresceins, a class of fluorescent dyes with significant applications in biological research and drug development. The protocol utilizes 3,6-Dichlorotrimellitic anhydride as a key precursor, leading to the formation of fluorescein derivatives with altered photophysical and chemical properties compared to their non-chlorinated analogs.

Introduction

Dichlorinated fluoresceins are valuable fluorescent probes used in a variety of applications, including DNA sequencing, cellular imaging, and fluorescence-based assays. The introduction of chlorine atoms onto the fluorescein core can significantly impact the dye's spectral properties, pKa, and photostability. 3,6-Dichlorotrimellitic anhydride is a crucial starting material for the synthesis of these dyes, enabling the creation of probes such as tetrachlorofluorescein (TET) and hexachlorofluorescein (HEX), which are widely used in molecular biology.[1]

The synthesis is based on the well-established condensation reaction between a substituted phthalic anhydride derivative and a resorcinol, a variation of the Friedel-Crafts acylation.[2] By using 3,6-Dichlorotrimellitic anhydride in place of standard phthalic anhydride, dichlorinated fluorescein analogs can be reliably produced.

Data Presentation

Table 1: Key Reactants and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Key Properties	Supplier Example
3,6-Dichlorotrimellitic anhydride	C₉H₂Cl₂O₅	261.01	Key precursor for dichlorinated fluoresceins.[1][3]	AAT Bioquest
Resorcinol	C₆H₆O₂	110.11	Reactant for forming the xanthene core.	Sigma-Aldrich
Zinc Chloride (anhydrous)	ZnCl₂	136.30	Lewis acid catalyst.	Merck
Methanesulfonic acid	CH₄O₃S	96.11	Alternative acidic catalyst and solvent.	Alfa Aesar
Sodium Hydroxide	NaOH	40.00	Used for purification and solubilization.	VWR
Hydrochloric Acid	HCl	36.46	Used for precipitation of the final product.	Fisher Scientific
Ethanol/Methanol	C₂H₅OH / CH₃OH	46.07 / 32.04	Solvents for recrystallization.	Various

Table 2: Spectroscopic Properties of a Representative Dichlorinated Fluorescein (2',7'-Dichlorofluorescein)

Property	Value	Conditions
Excitation Maximum (λex)	~503 nm	In aqueous solution[4]
Emission Maximum (λem)	~523 nm	In aqueous solution[4]
Molar Absorptivity (ε)	Varies with pH	-
Quantum Yield (Φf)	Dependent on substitution and environment	-

Note: The exact spectroscopic properties will vary depending on the specific dichlorinated fluorescein derivative synthesized and the solvent conditions.

Experimental Protocols

This protocol describes a general method for the synthesis of a dichlorinated fluorescein dye using 3,6-Dichlorotrimellitic anhydride and resorcinol.

Materials:

• 3,6-Dichlorotrimellitic anhydride

• Resorcinol

• Zinc chloride (anhydrous) or Methanesulfonic acid

• 1 M Sodium hydroxide (NaOH) solution

• 1 M Hydrochloric acid (HCl) solution

• Ethanol or Methanol for recrystallization

• Round-bottom flask

• Heating mantle or oil bath with temperature control

• Magnetic stirrer and stir bar

• Condenser

• Beakers, graduated cylinders, and other standard laboratory glassware

• Filtration apparatus (e.g., Büchner funnel)

• pH paper or pH meter

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask, combine 3,6-Dichlorotrimellitic anhydride (1.0 eq) and resorcinol (2.1 eq).

  • Add a catalytic amount of anhydrous zinc chloride (approximately 0.5 eq) or use methanesulfonic acid as both the catalyst and solvent. The use of a strong acid catalyst is crucial for the condensation reaction.

• Reaction:

  • Heat the reaction mixture to 180-200°C with constant stirring.[5] It is critical to maintain the temperature within this range to ensure the reaction proceeds without decomposition of the product.[5]

  • The reaction mixture will become a thick, dark-colored paste.

  • Monitor the progress of the reaction by TLC (e.g., using a 9:1 dichloromethane:methanol eluent). The reaction is typically complete within 2-4 hours.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully add a 1 M NaOH solution to the flask to dissolve the crude product. The solution will turn a deep reddish-brown and exhibit fluorescence.

  • Once fully dissolved, filter the solution to remove any insoluble impurities.

  • Slowly add 1 M HCl to the filtrate with stirring to precipitate the dichlorinated fluorescein. The product will precipitate as a solid. Continue adding HCl until the solution is acidic (pH ~2-3).

  • Collect the precipitate by vacuum filtration and wash thoroughly with deionized water to remove any remaining salts.

• Recrystallization:

  • The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or methanol to yield the final dichlorinated fluorescein as a crystalline solid.[6]

• Characterization:

  • The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and UV-Vis and fluorescence spectroscopy to confirm its structure and purity.

Mandatory Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of dichlorinated fluoresceins.

Logical Relationship of Components

Caption: Relationship between reactants and the synthesis process.

References

• 1. 3,6-Dichlorobenzene-1,2,4-tricarboxylic anhydride [3,6-Dichlorotrimellitic anhydride] | AAT Bioquest [aatbio.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Fluorescein Impurity 2 (3,6-Dichlorotrimellitic Anhydride) - CAS - 81742-10-1 | Axios Research [axios-research.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chimique.wordpress.com [chimique.wordpress.com]
• 6. 2',7'-Dichlorofluorescein synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: 3,6-Dichlorotrimellitic Anhydride as a Precursor for Dichlorinated Rhodamines

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dichlorotrimellitic anhydride is a crucial precursor in the synthesis of a specific class of rhodamine dyes, notably tetrachlororhodamine (TET) and hexachlororhodamine (HEX). These dichlorinated rhodamines exhibit distinct spectral properties that make them highly valuable as fluorescent labels in molecular biology and drug development. Their applications primarily revolve around oligonucleotide labeling for use in techniques such as DNA sequencing and polymerase chain reaction (PCR). The chlorine substituents on the xanthene core of the rhodamine structure influence the absorption and emission spectra, offering alternatives to more common fluorophores like fluorescein (FAM). This document provides detailed application notes and experimental protocols for the synthesis and utilization of rhodamines derived from 3,6-dichlorotrimellitic anhydride.

Applications

Rhodamines synthesized from 3,6-dichlorotrimellitic anhydride are predominantly used as fluorescent reporters in various biochemical assays.

• Oligonucleotide Labeling: TET and HEX are widely used to label the 5' end of oligonucleotides. These labeled probes are essential for:

  • Multiplex PCR: The distinct spectral characteristics of TET and HEX allow for their use in combination with other fluorophores, such as FAM, for the simultaneous detection of multiple targets in a single reaction.

  • DNA Sequencing and Fragment Analysis: Labeled primers are employed in Sanger sequencing and fragment analysis to generate fluorescently tagged DNA fragments that can be detected and sized by capillary electrophoresis.

• Hybridization Probes: Fluorescently labeled oligonucleotides serve as probes in various hybridization-based assays, including fluorescence in situ hybridization (FISH) and microarray analysis.

Physicochemical and Spectroscopic Data

Fluorophore	Absorbance Max (λmax)	Emission Max (λem)	Visible Color
TET	521 nm[]	536 nm[]	Orange[]
HEX	535 nm[2]	556 nm[2]	Red[]

Experimental Protocols

The synthesis of dichlorinated rhodamines from 3,6-dichlorotrimellitic anhydride generally follows a condensation reaction with a substituted m-aminophenol. The following is a generalized protocol based on established rhodamine synthesis methodologies.

Protocol 1: Synthesis of Dichlorinated Rhodamine (General Procedure)

This protocol describes the acid-catalyzed condensation of 3,6-dichlorotrimellitic anhydride with a suitable m-aminophenol derivative.

Materials:

• 3,6-Dichlorotrimellitic anhydride

• Substituted m-aminophenol (e.g., 3-aminophenol for a basic dichlororhodamine structure)

• Strong acid catalyst (e.g., methanesulfonic acid or p-toluenesulfonic acid)

• High-boiling point solvent (e.g., propionic acid)

• Inert gas (e.g., nitrogen or argon)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Purification supplies (silica gel for column chromatography, HPLC system)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a condenser and a nitrogen inlet, combine 3,6-dichlorotrimellitic anhydride (1 equivalent) and the substituted m-aminophenol (2.2 equivalents).

• Solvent and Catalyst Addition: Add a high-boiling point solvent, such as propionic acid, to the flask to create a stirrable slurry. Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid, 0.1 equivalents).

• Condensation Reaction: Heat the reaction mixture under an inert atmosphere to a temperature of 180-200°C. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, the solvent can be removed under reduced pressure. The crude product is then dissolved in a suitable solvent and washed with a mild base (e.g., saturated sodium bicarbonate solution) to remove unreacted anhydride and acid catalyst, followed by a wash with brine.

• Purification: The crude rhodamine dye is purified using column chromatography on silica gel or by preparative high-performance liquid chromatography (HPLC) to yield the pure product.

Protocol 2: Post-Synthetic Labeling of Oligonucleotides

This protocol outlines the general procedure for labeling an amino-modified oligonucleotide with an activated form of a dichlorinated rhodamine.

Materials:

• Amino-modified oligonucleotide

• NHS-ester of the dichlorinated rhodamine (e.g., TET-NHS ester)

• Labeling buffer (e.g., 0.1 M sodium carbonate/bicarbonate buffer, pH 9.0)

• Nuclease-free water

• Purification system (e.g., HPLC or gel electrophoresis)

Procedure:

• Oligonucleotide Preparation: Dissolve the amino-modified oligonucleotide in the labeling buffer to a final concentration of 1-10 mM.

• Dye Preparation: Dissolve the NHS-ester of the rhodamine dye in a small amount of anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Labeling Reaction: Add the dissolved dye to the oligonucleotide solution. The molar ratio of dye to oligonucleotide should be optimized but is typically in the range of 10-50 fold excess of the dye.

• Incubation: Incubate the reaction mixture in the dark at room temperature for 2-4 hours, or overnight at 4°C.

• Purification of Labeled Oligonucleotide: The labeled oligonucleotide is purified from the unreacted dye and unlabeled oligonucleotide using reverse-phase HPLC, ion-exchange HPLC, or polyacrylamide gel electrophoresis (PAGE).

• Quantification: The concentration and labeling efficiency of the purified labeled oligonucleotide are determined by UV-Vis spectroscopy.

Visualizing the Synthesis and Application

Diagram 1: General Synthesis of Dichlorinated Rhodamines

Caption: Workflow for the synthesis of dichlorinated rhodamines.

Diagram 2: Oligonucleotide Labeling Workflow

Caption: Workflow for oligonucleotide labeling with rhodamine dyes.

Conclusion

3,6-Dichlorotrimellitic anhydride serves as a valuable and specialized precursor for the synthesis of dichlorinated rhodamine dyes. These fluorophores, including TET and HEX, have carved a niche in molecular diagnostics and research, particularly for oligonucleotide labeling in multiplexed applications. The protocols and data presented here provide a foundational guide for researchers and professionals in the synthesis and application of these important fluorescent probes. Further optimization of reaction conditions and purification strategies may be required depending on the specific m-aminophenol derivative used and the desired final purity of the rhodamine dye.

References

• 2. HEX-N Oligo Modifications from Gene Link [genelink.com]

Application of 3,6-Dichlorotrimellitic Anhydride Chemistry in DNA Sequencing and Labeling

Application Note

Introduction

3,6-Dichlorotrimellitic acid, in its anhydride form, serves as a crucial building block in the synthesis of a class of chlorinated xanthene dyes. These dyes, most notably Tetrachlorofluorescein (TET) and Hexachlorofluorescein (HEX), are widely employed as fluorescent labels for oligonucleotides in various molecular biology applications, including DNA sequencing and quantitative real-time PCR (qPCR). The chlorine substituents on the fluorescein core modify the spectral properties of the dyes, resulting in narrower emission spectra and reduced overlap with other commonly used fluorophores like 6-Carboxyfluorescein (FAM). This characteristic makes TET and HEX particularly valuable for multiplexing applications where multiple targets are detected simultaneously.

This document provides detailed application notes and protocols for the synthesis of these dyes from 3,6-dichlorotrimellitic anhydride, their conjugation to oligonucleotides, and their use in DNA sequencing and labeling methodologies.

Key Applications

• Sanger DNA Sequencing: TET and HEX-labeled primers are utilized in dye-primer-based Sanger sequencing to generate fluorescently labeled DNA fragments for sequence determination.

• Quantitative Real-Time PCR (qPCR): Oligonucleotide probes dually labeled with a reporter dye (e.g., TET or HEX) and a quencher are used in TaqMan® assays for real-time quantification of nucleic acids.

• Multiplexing: The distinct spectral properties of TET and HEX allow for their use in combination with other fluorescent dyes (e.g., FAM) in multiplex assays for the simultaneous analysis of multiple genetic markers.

Data Presentation

A summary of the key spectral properties of TET and HEX is provided in the table below for easy comparison. The brightness of a fluorescent dye is a product of its molar extinction coefficient and quantum yield.

Property	Tetrachlorofluorescein (TET)	Hexachlorofluorescein (HEX)
Excitation Maximum (λex)	~521 nm	~535 nm
Emission Maximum (λem)	~536 nm	~556 nm
Molar Extinction Coefficient (ε)	Not available	Not available
Fluorescence Quantum Yield (Φf)	Not available	Not available
Common Quencher Pairing	BHQ®-1	BHQ®-1

Experimental Protocols

I. Synthesis of 5- (and 6-)Carboxytetrachlorofluorescein (TET) from 3,6-Dichlorotrimellitic Anhydride

This protocol describes the synthesis of the reactive form of TET dye, which can then be activated for conjugation to oligonucleotides.

Materials:

• 3,6-Dichlorotrimellitic anhydride

• 4-Chlororesorcinol

• Methanesulfonic acid

• Dichloromethane

• Methanol

• Hydrochloric acid

• Sodium sulfate (anhydrous)

• Silica gel for column chromatography

Procedure:

• Condensation Reaction: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 3,6-dichlorotrimellitic anhydride (1 equivalent) and 4-chlororesorcinol (2.2 equivalents).

• Add methanesulfonic acid as a solvent and catalyst.

• Heat the reaction mixture at 120-130°C for 4-6 hours with constant stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Hydrolysis and Precipitation: After cooling to room temperature, slowly pour the reaction mixture into a beaker containing ice-cold water.

• A precipitate of the crude 5- (and 6-)carboxy-TET will form. Stir the suspension for 30 minutes to ensure complete precipitation.

• Collect the precipitate by vacuum filtration and wash it thoroughly with water until the filtrate is neutral.

• Purification: The crude product is a mixture of 5- and 6-carboxy isomers. Purification can be achieved by column chromatography on silica gel using a gradient of methanol in dichloromethane as the eluent.

• Combine the fractions containing the desired product and evaporate the solvent under reduced pressure to obtain the purified 5- (and 6-)carboxy-TET as a solid.

• Characterization: Confirm the identity and purity of the product using techniques such as NMR spectroscopy and mass spectrometry.

II. Labeling of Amino-Modified Oligonucleotides with TET-NHS Ester

This protocol outlines the post-synthetic labeling of an oligonucleotide modified with a primary amine using an N-hydroxysuccinimide (NHS) ester of TET.

Materials:

• Amino-modified oligonucleotide (lyophilized)

• TET-NHS ester

• Anhydrous Dimethylsulfoxide (DMSO)

• 0.1 M Sodium bicarbonate buffer, pH 8.5

• 3 M Sodium acetate, pH 5.2

• Cold absolute ethanol

• 70% ethanol

• Nuclease-free water

Procedure:

• Oligonucleotide Preparation: Dissolve the lyophilized amino-modified oligonucleotide in nuclease-free water to a final concentration of 1 mM.

• NHS Ester Activation: Immediately before use, dissolve the TET-NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • In a microcentrifuge tube, combine 20 µL of the 1 mM amino-modified oligonucleotide solution with 100 µL of 0.1 M sodium bicarbonate buffer (pH 8.5).

  • Add 5-10 equivalents of the dissolved TET-NHS ester to the oligonucleotide solution.

  • Mix well by vortexing and incubate the reaction for 2-4 hours at room temperature in the dark.

• Ethanol Precipitation:

  • To stop the reaction and precipitate the labeled oligonucleotide, add 0.1 volumes of 3 M sodium acetate (pH 5.2) and 3 volumes of cold absolute ethanol.

  • Mix thoroughly and incubate at -20°C for at least 1 hour.

  • Centrifuge at high speed (e.g., 14,000 x g) for 30 minutes at 4°C to pellet the oligonucleotide.

  • Carefully aspirate the supernatant.

  • Wash the pellet with 500 µL of cold 70% ethanol and centrifuge again for 10 minutes.

  • Remove the supernatant and air-dry the pellet for 10-15 minutes to remove residual ethanol.

• Resuspension: Resuspend the labeled oligonucleotide pellet in an appropriate buffer (e.g., TE buffer) or nuclease-free water.

III. Purification of TET-Labeled Oligonucleotides by HPLC

High-performance liquid chromatography (HPLC) is the recommended method for purifying labeled oligonucleotides to separate the desired product from unlabeled oligonucleotides and free dye.

Materials:

• Crude labeled oligonucleotide solution

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

• Mobile Phase B: Acetonitrile

• Reverse-phase C18 HPLC column

Procedure:

• Sample Preparation: Dilute the resuspended labeled oligonucleotide in Mobile Phase A.

• HPLC Setup:

  • Equilibrate the C18 column with a low percentage of Mobile Phase B in Mobile Phase A.

  • Set the detector to monitor absorbance at 260 nm (for DNA) and the excitation maximum of TET (~521 nm).

• Injection and Gradient:

  • Inject the sample onto the column.

  • Run a linear gradient of increasing acetonitrile concentration (e.g., 5% to 50% Mobile Phase B over 30 minutes) to elute the oligonucleotides.

• Fraction Collection:

  • The unlabeled oligonucleotide will elute first, followed by the more hydrophobic TET-labeled oligonucleotide.

  • Collect the fractions corresponding to the peak that absorbs at both 260 nm and ~521 nm.

• Desalting and Lyophilization:

  • Pool the collected fractions containing the purified labeled oligonucleotide.

  • Remove the acetonitrile and TEAA by lyophilization or a suitable desalting method.

  • Resuspend the purified, labeled oligonucleotide in nuclease-free water or an appropriate buffer.

IV. Automated DNA Sequencing using TET-Labeled Primers (Sanger Sequencing)

This protocol is a general guideline for cycle sequencing using the BigDye™ Terminator v3.1 Cycle Sequencing Kit.

Materials:

• Purified TET-labeled sequencing primer (5 µM)

• Purified DNA template (PCR product or plasmid)

• BigDye™ Terminator v3.1 Ready Reaction Mix

• 5x Sequencing Buffer

• Nuclease-free water

• Ethanol (100% and 70%)

• 125 mM EDTA

• Hi-Di™ Formamide

Procedure:

• Sequencing Reaction Setup (10 µL total volume):

  • BigDye™ Terminator v3.1 Ready Reaction Mix: 1 µL

  • 5x Sequencing Buffer: 1.5 µL

  • TET-labeled Primer (5 µM): 1 µL

  • DNA Template (10-40 ng for PCR products, 150-300 ng for plasmids): 1-5 µL

  • Nuclease-free water: to 10 µL

• Thermal Cycling:

  • Initial Denaturation: 96°C for 1 minute

  • 30 Cycles:

    • 96°C for 10 seconds

    • 50°C for 5 seconds

    • 60°C for 4 minutes

  • Hold: 4°C

• Post-Reaction Purification (Ethanol/EDTA Precipitation):

  • To each completed sequencing reaction, add 2.5 µL of 125 mM EDTA and 25 µL of 100% ethanol.

  • Mix well and incubate at room temperature for 15 minutes.

  • Centrifuge at maximum speed for 20 minutes at 4°C.

  • Carefully remove the supernatant.

  • Wash the pellet with 100 µL of 70% ethanol and centrifuge for 5 minutes.

  • Remove the supernatant and air-dry the pellet for 10-15 minutes.

• Sample Preparation for Electrophoresis:

  • Resuspend the dried pellet in 10-12 µL of Hi-Di™ Formamide.

  • Denature the samples at 95°C for 5 minutes, then immediately place on ice.

• Capillary Electrophoresis:

  • Load the samples onto an automated DNA sequencer (e.g., Applied Biosystems 3730xl).

  • Run the appropriate electrophoresis module for the dye set that includes TET.

Visualizations

Synthesis of TET/HEX Dyes from 3,6-Dichlorotrimellitic Anhydride

Caption: Synthesis pathway for TET and HEX dyes.

Oligonucleotide Labeling Workflow

Application Notes and Protocols for Friedel-Crafts Acylation with 3,6-Dichlorotrimellitic Anhydride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the experimental setup of Friedel-Crafts acylation reactions utilizing 3,6-Dichlorotrimellitic anhydride. This reagent is a key intermediate in the synthesis of various compounds, notably dichlorinated fluorescein and rhodamine dyes, which are widely used as fluorescent probes in biological research and diagnostics.[1][2]

Introduction

The Friedel-Crafts acylation is a fundamental and versatile method for the formation of carbon-carbon bonds and the introduction of an acyl group onto an aromatic ring.[2][3] This electrophilic aromatic substitution reaction typically involves the reaction of an aromatic compound with an acylating agent, such as an acyl halide or an acid anhydride, in the presence of a Lewis acid catalyst.[2][4] 3,6-Dichlorotrimellitic anhydride serves as a specialized acylating agent, enabling the synthesis of complex chlorinated aromatic ketones and xanthene-based dyes.

A primary application of Friedel-Crafts acylation with 3,6-Dichlorotrimellitic anhydride is the synthesis of dichlorinated fluorescein derivatives. This is achieved through a condensation reaction with resorcinol or its substituted analogs. These chlorinated dyes, such as TET and HEX, are crucial for oligonucleotide labeling and DNA sequencing.[1]

Experimental Overview

The Friedel-Crafts acylation of an aromatic substrate with 3,6-Dichlorotrimellitic anhydride typically proceeds by reacting the anhydride with a suitable aromatic compound, often a substituted phenol like resorcinol, in the presence of a Lewis acid catalyst. The reaction can also be carried out using a strong protic acid like methanesulfonic acid or sulfuric acid, which can act as both a catalyst and a solvent. The choice of catalyst and solvent system is critical and depends on the reactivity of the aromatic substrate.

A general representation of the reaction is the condensation of 3,6-Dichlorotrimellitic anhydride with two equivalents of a phenol to form a dichlorinated xanthene dye.

Key Experimental Parameters

Successful Friedel-Crafts acylation with 3,6-Dichlorotrimellitic anhydride requires careful control over several parameters:

• Catalyst: Anhydrous Lewis acids such as zinc chloride (ZnCl₂) or aluminum chloride (AlCl₃) are commonly used. Protic acids like methanesulfonic acid or sulfuric acid can also be effective.

• Solvent: In many cases, the reaction can be performed without a solvent, using an excess of one of the reactants or the acidic catalyst as the reaction medium. For reactions with solid substrates, a high-boiling inert solvent might be necessary.

• Temperature: The reaction temperature is a critical factor and is typically elevated, often in the range of 160-200°C, to drive the condensation and cyclization.

• Reaction Time: The duration of the reaction can vary from a few hours to over 12 hours, depending on the specific reactants and conditions.

• Work-up: The reaction mixture is typically cooled and then treated with a basic aqueous solution (e.g., NaOH) to dissolve the product and separate it from the catalyst. Subsequent acidification precipitates the desired product, which can then be purified.[5]

Experimental Protocols

Protocol 1: Synthesis of 2',7'-Dichloro-5(6)-carboxyfluorescein using Zinc Chloride Catalyst

This protocol is adapted from the general principles of fluorescein synthesis and applies them to the reaction of 4-chlororesorcinol with an analog of 3,6-Dichlorotrimellitic anhydride.

Materials:

• 3,6-Dichlorotrimellitic anhydride

• 4-Chlororesorcinol

• Anhydrous Zinc Chloride (ZnCl₂)

• Methanesulfonic acid (optional, as an alternative catalyst/solvent)

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Methanol or Ethanol for recrystallization

Procedure:

• In a reaction vessel equipped with a mechanical stirrer and a condenser, combine 3,6-Dichlorotrimellitic anhydride (1.0 equivalent) and 4-chlororesorcinol (2.0-2.2 equivalents).

• Add anhydrous zinc chloride (0.5-1.0 equivalent) to the mixture.

• Heat the reaction mixture with constant stirring to 180-200°C.

• Maintain the temperature and continue stirring for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to approximately 80-90°C.

• Carefully add a 1 M aqueous solution of NaOH to the reaction mixture to dissolve the crude product.

• Filter the basic solution to remove any insoluble inorganic salts.

• Acidify the filtrate with 1 M HCl until precipitation of the product is complete.

• Collect the precipitate by vacuum filtration and wash with water.

• Purify the crude product by recrystallization from methanol or ethanol to yield the 2',7'-dichloro-5(6)-carboxyfluorescein.

Quantitative Data (Expected):

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Expected Yield (%)
3,6-Dichlorotrimellitic anhydride	261.01	1.0	-
4-Chlororesorcinol	144.56	2.0-2.2	-
2',7'-Dichloro-5(6)-carboxyfluorescein	445.18	-	60-80

Spectroscopic Data (Representative for Dichlorofluorescein Derivatives):

Analysis	Expected Results
¹H NMR	Aromatic protons in the range of 6.5-8.0 ppm.
¹³C NMR	Signals corresponding to aromatic and carbonyl carbons.
FT-IR (KBr, cm⁻¹)	Broad O-H stretch (acid), C=O stretches (lactone and acid), C-O and C-Cl stretches.
UV-Vis (in basic solution)	λmax around 500-530 nm.
Fluorescence (in basic solution)	Emission maximum around 520-550 nm.

Diagrams

Experimental Workflow

Caption: Experimental workflow for the synthesis of dichlorinated fluorescein derivatives.

Logical Relationship of Reaction Components

Caption: Key components in the Friedel-Crafts acylation with 3,6-Dichlorotrimellitic anhydride.

Safety Precautions

• Friedel-Crafts reactions should be conducted in a well-ventilated fume hood.

• Anhydrous Lewis acids like zinc chloride and aluminum chloride are corrosive and moisture-sensitive. Handle with care and in a dry environment.

• The reaction is performed at high temperatures, so appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses, is mandatory.

• Acids and bases used in the work-up are corrosive. Handle with appropriate care and PPE.

Applications in Drug Development and Research

The products derived from the Friedel-Crafts acylation of 3,6-Dichlorotrimellitic anhydride, particularly the dichlorinated fluorescein derivatives, have significant applications:

• Fluorescent Probes: These dyes are widely used to label biomolecules such as DNA, antibodies, and proteins for use in techniques like fluorescence microscopy, flow cytometry, and DNA sequencing.[1]

• Diagnostic Assays: The high fluorescence quantum yield and pH sensitivity of these dyes make them suitable for developing diagnostic assays.

• Drug Discovery: Labeled molecules can be used to study drug-target interactions and for high-throughput screening of potential drug candidates.

This application note provides a foundational protocol for the Friedel-Crafts acylation using 3,6-Dichlorotrimellitic anhydride. Researchers should optimize the reaction conditions for their specific aromatic substrates to achieve the best results.

References

• 1. Synthesis and Biological Evaluation of Novel 2-Aroyl Benzofuran-Based Hydroxamic Acids as Antimicrotubule Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DSpace [open.bu.edu]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2',7'-Dichlorofluorescein synthesis - chemicalbook [chemicalbook.com]

High-performance liquid chromatography (HPLC) analysis of 3,6-Dichlorotrimellitic acid

Application Note: HPLC Analysis of 3,6-Dichlorotrimellitic Acid

Introduction

3,6-Dichlorotrimellitic acid is a chemical intermediate used in the synthesis of various compounds, including fluorescent dyes and polymers.[1][2][3] Its purity is crucial for the quality and performance of the final products. High-performance liquid chromatography (HPLC) is a precise and reliable technique for the quantitative analysis and impurity profiling of 3,6-Dichlorotrimellitic acid. This application note details a reversed-phase HPLC method for the analysis of 3,6-Dichlorotrimellitic acid, suitable for research, quality control, and drug development applications.

Chromatographic Conditions

A reversed-phase HPLC method was developed to achieve optimal separation and quantification of 3,6-Dichlorotrimellitic acid. The increased hydrophobicity from the two chlorine atoms on the aromatic ring makes it well-suited for retention on a C18 stationary phase. The method parameters are summarized in the table below.

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B in 15 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	230 nm
Run Time	20 minutes

Experimental Protocol

1. Reagents and Materials

• 3,6-Dichlorotrimellitic acid reference standard

• Acetonitrile (HPLC grade)

• Phosphoric acid (85%)

• Deionized water (18.2 MΩ·cm)

• 0.45 µm syringe filters

2. Preparation of Mobile Phase

• Mobile Phase A (0.1% Phosphoric Acid in Water): Add 1.0 mL of 85% phosphoric acid to 1000 mL of deionized water. Mix thoroughly and degas.

• Mobile Phase B (Acetonitrile): Use HPLC grade acetonitrile directly. Degas before use.

3. Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 3,6-Dichlorotrimellitic acid reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with the 50:50 mobile phase mixture to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Preparation of Sample Solutions

• Accurately weigh a sample containing 3,6-Dichlorotrimellitic acid and transfer it to a volumetric flask.

• Add a 50:50 mixture of Mobile Phase A and Mobile Phase B to dissolve the sample.

• Dilute to the final volume with the same solvent mixture to achieve a concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

5. HPLC Analysis Procedure

• Equilibrate the HPLC system with the initial mobile phase composition (20% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject 10 µL of each standard solution and sample solution.

• Run the gradient program as specified in the chromatographic conditions table.

• Record the chromatograms and integrate the peak area for 3,6-Dichlorotrimellitic acid.

• Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Determine the concentration of 3,6-Dichlorotrimellitic acid in the sample solutions from the calibration curve.

Workflow Diagram

Caption: HPLC analysis workflow for 3,6-Dichlorotrimellitic acid.

References

• 1. 3,6-Dichloro trimellitic anhydride | 81742-10-1 | FD76933 [biosynth.com]
• 2. 3,6-Dichlorotrimellitic acid - CAS-Number 137071-78-4 - Order from Chemodex [chemodex.com]
• 3. 3,6-Dichlorobenzene-1,2,4-tricarboxylic anhydride [3,6-Dichlorotrimellitic anhydride] | AAT Bioquest [aatbio.com]

Application Notes and Protocols for the GC/MS Analysis of 3,6-Dichlorotrimellitic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dichlorotrimellitic acid and its derivatives are organic compounds that can be of interest in various fields, including the synthesis of polymers, resins, and as potential impurities or metabolites in drug development processes. Gas Chromatography-Mass Spectrometry (GC/MS) is a powerful analytical technique for the separation, identification, and quantification of these compounds. However, due to their polarity and low volatility, direct GC/MS analysis is challenging. This document provides detailed application notes and protocols for the analysis of 3,6-Dichlorotrimellitic acid and its derivatives, focusing on the necessary derivatization steps to ensure successful analysis.

Principle of Analysis

The analysis of 3,6-Dichlorotrimellitic acid by GC/MS requires a derivatization step to convert the polar carboxylic acid functional groups into less polar, more volatile esters or silyl esters. This transformation allows the analytes to be amenable to gas chromatographic separation and subsequent mass spectrometric detection. The two primary derivatization methods discussed are esterification (specifically methylation) and silylation.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for accurate and reproducible results. The following is a general guideline that may need to be adapted based on the specific sample matrix.

• Sample Dissolution: Accurately weigh a known amount of the sample and dissolve it in a suitable volatile organic solvent such as methanol, acetone, or dichloromethane.[1] The final concentration should be approximately 0.1 to 1 mg/mL.[1]

• Filtration/Centrifugation: To prevent blockage of the GC inlet and column contamination, remove any particulate matter by filtering the sample through a 0.22 µm syringe filter or by centrifugation.[1]

• Internal Standard Addition: For quantitative analysis, add a known concentration of an appropriate internal standard to the sample. The internal standard should be a compound with similar chemical properties to the analyte but not present in the sample.

Derivatization Protocols

Caution: Diazomethane is toxic, explosive, and a potent carcinogen. This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

This method is adapted from a procedure for the analysis of trimellitic anhydride and its corresponding acid.[2][3]

• Preparation of Diazomethane: Prepare a solution of diazomethane in diethyl ether from a suitable precursor (e.g., Diazald®) according to established laboratory safety procedures.

• Derivatization Reaction: To the prepared sample solution (in methanol), add the ethereal diazomethane solution dropwise until a faint yellow color persists, indicating a slight excess of diazomethane.

• Reaction Quenching: Allow the reaction to proceed for 10-15 minutes at room temperature. Gently bubble nitrogen gas through the solution to remove any excess diazomethane.

• Sample Concentration: If necessary, concentrate the sample under a gentle stream of nitrogen to the desired final volume before GC/MS analysis.

Silylation is a common and effective derivatization technique for compounds with active hydrogens, such as carboxylic acids. N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a widely used silylating reagent.

• Solvent Evaporation: Evaporate the solvent from the prepared sample solution to dryness under a gentle stream of nitrogen. It is crucial to ensure the sample is completely dry as moisture can interfere with the silylation reaction.

• Reagent Addition: Add 100 µL of a suitable solvent (e.g., pyridine or acetonitrile) to redissolve the residue. Then, add 100 µL of BSTFA (with 1% TMCS as a catalyst, if necessary for hindered groups).[4]

• Reaction Conditions: Cap the vial tightly and heat at 60-75°C for 30-60 minutes to ensure complete derivatization.[5]

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC/MS.

GC/MS Instrumental Parameters

The following are recommended starting parameters for the GC/MS analysis. Optimization may be required based on the specific instrument and derivatives being analyzed. These parameters are based on methods for similar compounds.[1][6]

Parameter	Recommended Condition
Gas Chromatograph
Column	DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness (or similar)
Injection Mode	Splitless (for trace analysis) or Split (10:1)
Injector Temperature	250 - 280°C
Carrier Gas	Helium at a constant flow rate of 1.0 - 1.2 mL/min
Oven Temperature Program	Initial temperature: 60-80°C, hold for 2 min
Ramp: 10-15°C/min to 280-300°C
Final hold: 5-10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Scan Range	50 - 550 amu
Solvent Delay	3 - 5 min

Data Presentation

Quantitative analysis of 3,6-Dichlorotrimellitic acid and its derivatives should be performed using a calibration curve generated from standards of the derivatized analytes. The following table should be used to summarize the quantitative data.

Analyte (as derivative)	Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)
3,6-Dichlorotrimellitic acid trimethyl ester	To be determined	To be determined	To be determined	To be determined
[Other derivatives]	To be determined	To be determined	To be determined	To be determined

Mandatory Visualizations

Chemical Structures

The following diagrams illustrate the structures of 3,6-Dichlorotrimellitic acid and its anhydride form.

Caption: Chemical structure of 3,6-Dichlorotrimellitic acid.

Caption: Chemical structure of 3,6-Dichlorotrimellitic anhydride.

Experimental Workflow

The following diagram illustrates the overall workflow for the GC/MS analysis of 3,6-Dichlorotrimellitic acid derivatives.

Caption: Overall workflow for the GC/MS analysis.

Derivatization Signaling Pathway

The following diagram illustrates the chemical transformation during the derivatization process.

Caption: Derivatization reaction schematic.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. Simultaneous determination of trimellitic anhydride and its trimellitic acid impurity by GC/FID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. static.igem.org [static.igem.org]
• 5. metbio.net [metbio.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Coordination Polymers Using 3,6-Dichlorotrimellitic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of novel coordination polymers (CPs) utilizing 3,6-Dichlorotrimellitic acid and its derivatives as organic linkers. The strategic incorporation of chloro-functional groups on the aromatic backbone of the ligand offers unique opportunities for tuning the electronic properties, stability, and potential applications of the resulting metal-organic frameworks (MOFs). The protocols provided herein are based on established solvothermal and hydrothermal synthesis techniques for related polychlorinated aromatic polycarboxylic acids and serve as a robust starting point for the exploration of this ligand in the design of new materials.

Introduction to 3,6-Dichlorotrimellitic Acid in Coordination Polymer Synthesis

3,6-Dichlorotrimellitic acid is a versatile building block for the construction of coordination polymers. Its three carboxylic acid groups provide multiple coordination sites for metal ions, enabling the formation of diverse one-, two-, and three-dimensional networks. The presence of two chlorine atoms on the benzene ring can influence the resulting framework's properties in several ways:

• Modulation of Electronic Properties: The electron-withdrawing nature of chlorine atoms can affect the luminescence and catalytic activity of the coordination polymer.

• Enhanced Stability: Halogen bonding can contribute to the overall stability of the crystal structure.

• Functionalization: The chloro-substituents can serve as sites for post-synthetic modification, allowing for the introduction of other functional groups.

Coordination polymers derived from halogenated organic linkers are of growing interest for applications in gas storage, separation, catalysis, and as potential drug delivery vehicles. The protocols detailed below describe the synthesis of lanthanide- and transition metal-based coordination polymers using 3,6-Dichlorotrimellitic acid.

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of a Lanthanide-Based Coordination Polymer

This protocol is adapted from the synthesis of a lanthanide coordination polymer with the related 3,6-dichlorophthalate ligand and is expected to yield crystalline materials with 3,6-Dichlorotrimellitic acid.

Materials:

• 3,6-Dichlorotrimellitic acid

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Deionized water

• Ethanol

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• In a 20 mL Teflon-lined autoclave, combine 3,6-Dichlorotrimellitic acid (0.1 mmol, 27.9 mg) and La(NO₃)₃·6H₂O (0.1 mmol, 43.3 mg).

• Add a solvent mixture of 5 mL of deionized water and 5 mL of ethanol.

• Seal the autoclave and heat it to 160 °C for 72 hours.

• After the reaction period, allow the autoclave to cool slowly to room temperature at a rate of 5 °C/hour.

• Collect the resulting colorless crystals by filtration.

• Wash the crystals with deionized water and ethanol.

• Dry the product in air.

Experimental Workflow:

Caption: Hydrothermal synthesis workflow for a lanthanide-based coordination polymer.

Protocol 2: Solvothermal Synthesis of a Transition Metal-Based Coordination Polymer

This protocol provides a general method for the synthesis of transition metal coordination polymers with polychlorinated benzenecarboxylic acids.

Materials:

• 3,6-Dichlorotrimellitic acid

• Zinc(II) nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• In a 20 mL Teflon-lined autoclave, dissolve 3,6-Dichlorotrimellitic acid (0.1 mmol, 27.9 mg) in 8 mL of DMF.

• In a separate vial, dissolve Zn(NO₃)₂·6H₂O (0.1 mmol, 29.7 mg) in 2 mL of ethanol.

• Slowly add the zinc nitrate solution to the ligand solution while stirring.

• Seal the autoclave and heat it to 120 °C for 48 hours.

• After cooling to room temperature, colorless block-shaped crystals are expected to form.

• Collect the crystals by filtration, wash with DMF and ethanol.

• Dry the product under vacuum.

Experimental Workflow:

Caption: Solvothermal synthesis workflow for a transition metal-based coordination polymer.

Data Presentation

The following tables summarize expected quantitative data for coordination polymers synthesized using 3,6-Dichlorotrimellitic acid, based on typical results for structurally related compounds.

Table 1: Synthesis Conditions and Yields

Protocol	Metal Salt	Ligand	Solvent System	Temperature (°C)	Time (h)	Expected Yield (%)
1	La(NO₃)₃·6H₂O	3,6-Dichlorotrimellitic acid	Water/Ethanol	160	72	60-75
2	Zn(NO₃)₂·6H₂O	3,6-Dichlorotrimellitic acid	DMF/Ethanol	120	48	55-70

Table 2: Illustrative Crystallographic Data

Parameter	Protocol 1 (La-CP)	Protocol 2 (Zn-CP)
Crystal System	Monoclinic	Triclinic
Space Group	P2₁/c	P-1
a (Å)	10.5 - 11.5	8.0 - 9.0
b (Å)	18.0 - 19.0	10.0 - 11.0
c (Å)	9.0 - 10.0	12.0 - 13.0
β (°)	95 - 105	90 - 100
Volume (ų)	1800 - 2000	950 - 1150

Potential Applications and Signaling Pathways

Coordination polymers constructed from functionalized organic linkers are being actively investigated for a range of applications, particularly in the biomedical field.

Drug Delivery:

The porous nature of some coordination polymers allows for the encapsulation and controlled release of therapeutic agents. The degradation of the coordination polymer in a physiological environment can be tuned to control the drug release profile.

Illustrative Drug Release Mechanism:

Caption: Schematic of a degradation-based drug release mechanism from a coordination polymer.

Sensing:

Luminescent coordination polymers can act as sensors for biologically relevant molecules. The interaction of an analyte with the framework can lead to a change in the luminescence properties (quenching or enhancement), which can be detected.

Sensing Pathway:

Caption: Logical pathway for analyte sensing using a luminescent coordination polymer.

Conclusion

The use of 3,6-Dichlorotrimellitic acid as a ligand for the synthesis of coordination polymers presents a promising avenue for the development of new functional materials. The protocols provided in these application notes offer a solid foundation for researchers to begin exploring the synthesis and properties of these novel compounds. The unique structural and electronic features imparted by the dichlorinated aromatic core are expected to lead to materials with interesting and potentially useful applications in fields ranging from materials science to drug development. Further research and characterization will be crucial to fully elucidate the potential of this emerging class of coordination polymers.

Application Notes and Protocols for the Analysis of 3,6-Dichlorotrimellitic Acid in Complex Mixtures

Introduction

3,6-Dichlorotrimellitic acid is a chlorinated aromatic carboxylic acid. Its detection and quantification in complex matrices, such as biological fluids, environmental samples, and pharmaceutical preparations, are crucial for various research and development applications. Due to its polarity and potential for matrix interference, robust and sensitive analytical methods are required. These application notes provide detailed protocols for the analysis of 3,6-Dichlorotrimellitic acid using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization, and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

I. Sample Preparation for Complex Matrices

Effective sample preparation is critical to remove interfering substances and concentrate the analyte, thereby improving the accuracy and sensitivity of the analysis. The choice of method depends on the sample matrix.

A. Liquid-Liquid Extraction (LLE) Protocol for Biological Fluids (e.g., Plasma, Urine)

This protocol is suitable for the extraction of 3,6-Dichlorotrimellitic acid from biological fluids.

Materials:

• Sample (e.g., 1 mL of plasma or urine)

• Internal Standard (IS) solution (e.g., a structurally similar chlorinated aromatic carboxylic acid)

• Acidifying agent (e.g., 1 M Hydrochloric acid)

• Extraction solvent (e.g., Ethyl acetate)

• Anhydrous sodium sulfate

• Centrifuge

• Evaporator (e.g., nitrogen stream evaporator)

• Reconstitution solvent (mobile phase for HPLC/LC-MS or derivatization solvent for GC-MS)

Procedure:

• Pipette 1 mL of the sample into a clean centrifuge tube.

• Spike the sample with an appropriate amount of the internal standard solution.

• Acidify the sample to a pH of approximately 2 by adding the acidifying agent. This ensures that the carboxylic acid groups are protonated, making the analyte more soluble in organic solvents.

• Add 5 mL of ethyl acetate to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Repeat the extraction (steps 4-7) with another 5 mL of ethyl acetate and combine the organic layers.

• Dry the combined organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable solvent for the subsequent analysis (e.g., 100 µL of mobile phase for HPLC or derivatization solvent for GC-MS).

B. Solid-Phase Extraction (SPE) Protocol for Environmental Water Samples

This protocol is designed for the extraction and pre-concentration of 3,6-Dichlorotrimellitic acid from water samples.[1]

Materials:

• Water sample (e.g., 100 mL)

• Internal Standard (IS) solution

• Acidifying agent (e.g., Formic acid)

• SPE cartridges (e.g., Polymer-based reversed-phase or mixed-mode anion exchange)

• SPE manifold

• Methanol (for conditioning)

• Deionized water (for equilibration)

• Elution solvent (e.g., Methanol with 2% formic acid)

• Evaporator

• Reconstitution solvent

Procedure:

• Filter the water sample through a 0.45 µm filter to remove particulate matter.

• Spike the sample with the internal standard.

• Acidify the water sample to a pH of approximately 3 with formic acid.

• Condition the SPE cartridge: Pass 5 mL of methanol through the cartridge, followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Load the sample: Pass the entire 100 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge: Wash the cartridge with 5 mL of deionized water to remove any remaining salts or polar interferences.

• Dry the cartridge: Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analyte: Elute the 3,6-Dichlorotrimellitic acid and the internal standard from the cartridge with 5 mL of methanol containing 2% formic acid.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the appropriate solvent for analysis.

Caption: Solid-Phase Extraction (SPE) Workflow.

II. Analytical Methods

A. High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the routine quantification of 3,6-Dichlorotrimellitic acid in relatively clean sample matrices or after effective cleanup.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 240 nm

Quantitative Data (Example):

Parameter	Value
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Recovery (at 1 µg/mL)	85 - 95%
Precision (RSD%)	< 5%

B. Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the low volatility of carboxylic acids, derivatization is necessary prior to GC-MS analysis. Silylation is a common derivatization technique for this purpose.[2]

1. Derivatization Protocol (Silylation):

Materials:

• Dried sample extract

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS))

• Pyridine (catalyst, optional)

• Heating block

Procedure:

• Ensure the sample extract is completely dry.

• Add 50 µL of BSTFA (+1% TMCS) and 10 µL of pyridine to the dried extract.

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool the vial to room temperature before injection into the GC-MS.

Caption: GC-MS Derivatization Workflow.

2. GC-MS Instrumentation and Conditions:

• GC System: Gas chromatograph with a split/splitless injector.

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 280°C

• Injection Mode: Splitless (1 µL injection volume).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS System: Quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis and Full Scan for qualitative confirmation.

Quantitative Data (Example):

Parameter	Value
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Recovery (at 10 ng/mL)	90 - 105%
Precision (RSD%)	< 10%

C. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it the preferred method for analyzing trace levels of 3,6-Dichlorotrimellitic acid in highly complex matrices.[3]

Instrumentation:

• UHPLC or HPLC system.

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-1 min: 2% B

  • 1-8 min: 2% to 98% B

  • 8-10 min: 98% B

  • 10-10.1 min: 98% to 2% B

  • 10.1-15 min: 2% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative ion mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Desolvation Gas Flow: 800 L/hr.

• Cone Gas Flow: 50 L/hr.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Note: Specific MRM transitions (precursor ion -> product ion) and collision energies need to be determined by infusing a standard solution of 3,6-Dichlorotrimellitic acid into the mass spectrometer.

Quantitative Data (Example):

Parameter	Value
Linearity Range	0.05 - 100 ng/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.02 ng/mL
Limit of Quantification (LOQ)	0.05 ng/mL
Recovery (at 1 ng/mL)	95 - 110%
Precision (RSD%)	< 8%

III. Summary of Analytical Methods

The following table provides a comparative summary of the analytical methods described.

Feature	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Principle	UV absorbance	Mass-to-charge ratio of derivatized fragments	Mass-to-charge ratio of precursor and product ions
Sample Preparation	Moderate cleanup needed	Extensive cleanup and derivatization required	Moderate to extensive cleanup needed
Sensitivity	Moderate	High	Very High
Selectivity	Moderate	High	Very High
Throughput	High	Low to Moderate	Moderate to High
Cost	Low	Moderate	High
Typical Application	Routine QC, analysis of less complex matrices	Confirmatory analysis, structural elucidation	Trace level quantification in complex matrices (e.g., bioanalysis)

IV. Conclusion

The choice of the analytical method for 3,6-Dichlorotrimellitic acid depends on the specific requirements of the study, including the nature of the sample matrix, the required sensitivity, and the available instrumentation. For routine analysis in less complex matrices, HPLC-UV provides a cost-effective solution. For higher sensitivity and confirmation, GC-MS after derivatization is a robust option. For trace-level quantification in highly complex biological or environmental samples, LC-MS/MS is the gold-standard method, offering unparalleled sensitivity and selectivity. The detailed protocols and application notes provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals in the analysis of 3,6-Dichlorotrimellitic acid.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,6-Dichlorotrimellitic Anhydride

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of 3,6-Dichlorotrimellitic anhydride synthesis. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 3,6-Dichlorotrimellitic anhydride, offering potential causes and solutions.

Issue 1: Low Yield in Friedel-Crafts Acylation Step

• Question: We are experiencing a low yield during the Friedel-Crafts acylation of 2,5-dichloro-p-xylene with an oxalyl chloride monoester. What are the potential causes and how can we improve the yield?

• Answer: Low yields in this step can often be attributed to several factors:

  • Catalyst Activity: The Lewis acid catalyst, typically aluminum trichloride (AlCl₃), is highly sensitive to moisture. Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent deactivation of the catalyst.

  • Reaction Temperature: The temperature for the Friedel-Crafts acylation is critical. For the reaction between 2,5-dichloro-p-xylene and an oxalyl chloride monoester, a temperature range of 35-75°C is recommended.[1] Temperatures that are too low may lead to an incomplete reaction, while excessively high temperatures can promote the formation of side products.

  • Molar Ratio of Reactants and Catalyst: An inappropriate molar ratio of reactants and catalyst can significantly impact the yield. A molar excess of the acylating agent and the catalyst relative to the 2,5-dichloro-p-xylene is generally used to drive the reaction to completion.

  • Substrate Purity: The purity of the starting materials, especially the 2,5-dichloro-p-xylene, is important. Impurities can interfere with the catalyst and lead to the formation of unwanted byproducts.

Issue 2: Incomplete Oxidation with Potassium Permanganate

• Question: Our oxidation of the Friedel-Crafts product using potassium permanganate (KMnO₄) is incomplete, resulting in a low yield of the desired tricarboxylic acid precursor. How can we ensure complete oxidation?

• Answer: Incomplete oxidation is a common challenge. Here are key parameters to control:

  • Reaction Temperature: The oxidation process is highly exothermic. The temperature should be carefully controlled to prevent runaway reactions and the formation of byproducts. A gradual increase in temperature is often recommended.

  • pH of the Reaction Mixture: The oxidation with KMnO₄ is typically carried out under basic conditions. Maintaining the appropriate pH is crucial for the efficiency of the oxidation.

  • Addition of KMnO₄: Adding the potassium permanganate in portions, rather than all at once, helps to control the reaction temperature and ensures a more complete oxidation.

  • Reaction Time: Sufficient reaction time is necessary for the oxidation to go to completion. Monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is recommended.

  • Homogeneous Reaction Mixture: Ensuring the substrate is well-dispersed in the reaction medium can improve the reaction rate and completeness. A patent suggests hydrolyzing the ester group of the Friedel-Crafts product to form a homogeneous system in an aqueous potassium carbonate solution prior to oxidation.[1]

Issue 3: Formation of Side Products

• Question: We are observing significant amounts of side products in our reaction mixture, complicating purification and reducing the overall yield. What are the likely side products and how can their formation be minimized?

• Answer: The formation of side products can occur at various stages of the synthesis.

  • Friedel-Crafts Acylation: Potential side products include isomers of the desired product due to acyl group migration, and poly-acylated products. Optimizing the reaction temperature and using the correct stoichiometry of reactants and catalyst can minimize these byproducts.

  • Oxidation Step: Over-oxidation can lead to the cleavage of the aromatic ring. Incomplete oxidation will leave starting material or partially oxidized intermediates in the product mixture. Careful control of the oxidant amount, temperature, and reaction time is crucial.

  • Dehydration/Anhydride Formation: The final step of forming the anhydride from the tricarboxylic acid requires careful heating. If the temperature is too high or the heating is prolonged, decarboxylation or other degradation reactions can occur.

Frequently Asked Questions (FAQs)

Q1: What is the most effective synthetic route to achieve a high yield of 3,6-Dichlorotrimellitic anhydride?

A1: A patented method starting from 2,5-dichloro-p-xylene has been reported to achieve a yield of 92.1%.[1] This multi-step synthesis involves:

• Friedel-Crafts acylation: Reaction of 2,5-dichloro-p-xylene with an oxalyl chloride monoester in the presence of aluminum trichloride.[1]

• Hydrolysis: The resulting ester is hydrolyzed in an aqueous potassium carbonate solution.[1]

• Oxidation: The hydrolyzed intermediate is then oxidized using potassium permanganate to form a tricarboxylic acid precursor.[1]

• Decarbonylation and Condensation: The final step involves decarbonylation and condensation in concentrated sulfuric acid at a temperature of 110-130°C to yield 3,6-Dichlorotrimellitic anhydride.[1]

Q2: What are the key safety precautions to consider during this synthesis?

A2: Several safety precautions are essential:

• Handling of Reagents: Aluminum trichloride is corrosive and reacts violently with water. Oxalyl chloride and thionyl chloride (used in alternative routes) are toxic and corrosive. Potassium permanganate is a strong oxidizing agent. All these chemicals should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Control of Exothermic Reactions: Both the Friedel-Crafts acylation and the potassium permanganate oxidation are exothermic and can lead to a rapid increase in temperature. Proper cooling and controlled addition of reagents are necessary to prevent runaway reactions.

• Gaseous Byproducts: The synthesis can produce hazardous gases. For example, the use of thionyl chloride generates sulfur dioxide and hydrogen chloride. These gases should be properly trapped and neutralized.

Q3: How can the purity of the final 3,6-Dichlorotrimellitic anhydride product be assessed?

A3: The purity of the final product can be determined using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to confirm the structure and assess the purity of the product. A patent reports a 100% nuclear magnetic purity for their synthesized 3,6-Dichlorotrimellitic anhydride.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC is a sensitive technique for quantifying the purity of the product and detecting any impurities.

• Melting Point Analysis: A sharp melting point range close to the literature value is indicative of a high-purity compound.

Q4: What are the common methods for purifying crude 3,6-Dichlorotrimellitic anhydride?

A4: The most common method for purifying crude solid organic compounds is recrystallization . The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures, while the impurities should either be insoluble at high temperatures or remain soluble at low temperatures. While specific solvent systems for 3,6-Dichlorotrimellitic anhydride are not detailed in the provided search results, general principles of solvent selection based on polarity and solubility would apply.

Another purification technique is sublimation , which can be effective for compounds that sublime without decomposition.

Q5: How does the purity of 3,6-Dichlorotrimellitic anhydride impact its use in the synthesis of fluorescent dyes like TET and HEX?

A5: 3,6-Dichlorotrimellitic anhydride is a key precursor for preparing dichlorinated fluoresceins and rhodamines, such as TET and HEX, which are widely used for labeling oligonucleotides in DNA sequencing.[2] The purity of the anhydride is critical for the following reasons:

• Yield of the Dye Synthesis: Impurities can react with the other reagents in the dye synthesis, leading to the formation of undesired side products and a lower yield of the target fluorescent dye.

• Spectroscopic Properties of the Dye: The presence of impurities can alter the absorption and emission spectra of the final dye, affecting its performance in fluorescence-based applications.

• Labeling Efficiency: Impurities might interfere with the conjugation of the dye to biomolecules, reducing the labeling efficiency.

Data Presentation

Table 1: Summary of a High-Yield Synthesis Protocol for 3,6-Dichlorotrimellitic Anhydride

Step	Reactants	Catalyst/Reagent	Solvent	Temperature (°C)	Reported Yield (%)	Reference
1. Friedel-Crafts Acylation	2,5-dichloro-p-xylene, Oxalyl chloride monoester	Aluminum trichloride	Dichloromethane or Dichloroethane	35-75	-	[1]
2. Hydrolysis	Acylated intermediate	10% Potassium carbonate solution	Water	50-80	-	[1]
3. Oxidation	Hydrolyzed intermediate	Potassium permanganate	Water	< 100	-	[1]
4. Decarbonylation & Condensation	Tricarboxylic acid precursor	Concentrated sulfuric acid	-	110-130	92.1 (overall)	[1]

Experimental Protocols

Key Experiment: Synthesis of 3,6-Dichlorotrimellitic Anhydride via the Patented Route[1]

• Step 1: Friedel-Crafts Acylation

  • To a dry reaction vessel under an inert atmosphere, add 2,5-dichloro-p-xylene and a suitable solvent (e.g., dichloromethane).

  • Cool the mixture and add aluminum trichloride portion-wise while maintaining the temperature.

  • Slowly add the oxalyl chloride monoester to the reaction mixture.

  • Allow the reaction to proceed at a controlled temperature (35-75°C) until completion, monitoring by TLC or HPLC.

  • Quench the reaction by carefully pouring the mixture into ice-water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude acylated product.

• Step 2: Hydrolysis

  • Dissolve the crude acylated product in a 10% aqueous solution of potassium carbonate.

  • Heat the mixture to 50-80°C and stir until the hydrolysis is complete (a homogeneous solution should be formed).

• Step 3: Oxidation

  • To the homogeneous solution from Step 2, slowly add potassium permanganate in portions, ensuring the temperature does not exceed 100°C.

  • Maintain the reaction at an elevated temperature until the purple color of the permanganate disappears.

  • Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

  • Acidify the filtrate with a strong acid (e.g., HCl) to precipitate the tricarboxylic acid precursor.

  • Collect the precipitate by filtration, wash with water, and dry.

• Step 4: Decarbonylation and Condensation

  • Carefully add the dried tricarboxylic acid precursor to concentrated sulfuric acid.

  • Heat the mixture to 110-130°C and maintain this temperature until the reaction is complete (cessation of gas evolution).

  • Cool the reaction mixture and carefully pour it onto crushed ice to precipitate the 3,6-Dichlorotrimellitic anhydride.

  • Collect the solid product by filtration, wash thoroughly with cold water, and dry under vacuum.

Mandatory Visualization

Caption: Synthetic pathway for 3,6-Dichlorotrimellitic anhydride.

Caption: Troubleshooting workflow for low yield issues.

References

• 1. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]
• 2. 3,6-Dichloro trimellitic anhydride | 81742-10-1 | FD76933 [biosynth.com]

Technical Support Center: Purification of Crude 3,6-Dichlorotrimellitic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude 3,6-Dichlorotrimellitic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of crude 3,6-Dichlorotrimellitic acid.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Recovery After Recrystallization	- The chosen solvent is too good a solvent for the compound, even at low temperatures.- Too much solvent was used.- The cooling process was too rapid, leading to the formation of fine crystals that are difficult to filter.- The compound is co-precipitating with impurities.	- Select a solvent or solvent system where 3,6-Dichlorotrimellitic acid has high solubility at elevated temperatures and low solubility at room or lower temperatures.- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Allow the solution to cool slowly to room temperature before placing it in an ice bath.- Consider a pre-purification step, such as an acid-base extraction, to remove significant impurities before recrystallization.
Product is Oily or Fails to Crystallize	- Presence of impurities that are depressing the melting point and interfering with crystal lattice formation.- The solvent is not appropriate for crystallization.	- Attempt to purify a small sample by another method, such as column chromatography, to isolate the pure compound and use it as a seed crystal.- Try a different solvent system for recrystallization.- Perform an acid-base extraction to remove neutral or basic impurities.
Discolored Product After Purification	- Presence of colored impurities from the synthesis, such as oxidation byproducts.- Thermal decomposition during heating.	- Add a small amount of activated charcoal to the hot solution during recrystallization to adsorb colored impurities. Use with caution as it can also adsorb the desired product.- Avoid excessive heating or prolonged heating times during recrystallization.- Consider purification by column chromatography.
Incomplete Removal of Starting Materials or Intermediates	- The polarity of the impurity is very similar to the product, making separation by recrystallization difficult.- Inefficient extraction during workup.	- For impurities with different acidic properties, an acid-base extraction can be effective.- If recrystallization is ineffective, column chromatography with a suitable eluent system may be necessary for separation.- Optimize the pH and number of extractions during the initial workup.
Broad Melting Point Range of the Purified Product	- The product is still impure.- The product is wet (contains residual solvent).	- Repeat the purification step (recrystallization or column chromatography).- Ensure the product is thoroughly dried under vacuum.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3,6-Dichlorotrimellitic acid?

A1: Common impurities can originate from the synthetic route. Based on typical syntheses, such as the one described for the corresponding anhydride, potential impurities include:

• Unreacted starting materials: e.g., 2,5-dichloro-p-xylene.

• Intermediates: e.g., 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid.

• Byproducts: Resulting from incomplete reactions (e.g., incomplete hydrolysis of ester intermediates) or side reactions (e.g., over-oxidation or decarboxylation products).

Q2: Which purification technique is most suitable for crude 3,6-Dichlorotrimellitic acid?

A2: The choice of purification technique depends on the nature and quantity of the impurities.

• Recrystallization is often the first choice for solid compounds if a suitable solvent can be found. It is effective for removing small amounts of impurities with different solubility profiles.

• Acid-base extraction is a useful technique to separate the acidic product from neutral or basic impurities.

• Column chromatography is a powerful technique for separating compounds with similar polarities, but it is generally more time-consuming and requires larger volumes of solvent than recrystallization.

Q3: What are some recommended solvents for the recrystallization of 3,6-Dichlorotrimellitic acid?

• Water: Many carboxylic acids have low solubility in cold water but increased solubility in hot water.

• Acetic Acid/Water mixtures: Acetic acid can help dissolve the organic compound, and the addition of water can induce crystallization upon cooling.

• Toluene/Heptane mixtures: Toluene can dissolve the aromatic acid, and the addition of a non-polar solvent like heptane can decrease its solubility and promote crystallization.

• Ethanol/Water mixtures: Similar to the acetic acid/water system.

It is crucial to perform small-scale solvent screening to identify the optimal solvent or solvent pair for your specific crude material.

Q4: How can I monitor the purity of 3,6-Dichlorotrimellitic acid during the purification process?

A4: The purity can be monitored by several analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively assess the number of components in a mixture.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the sample.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to identify the structure of the compound and detect impurities.

• Melting Point Analysis: A pure compound will have a sharp and narrow melting point range.

Quantitative Data Summary

The following table summarizes typical purity and yield data for intermediates and the final anhydride product from a patented synthetic route, which can provide an indication of the expected purity levels after certain purification steps.

Compound	Purification Step	Purity (by HPLC)	Yield
2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoylidene methyl acetate	Extraction with dichloroethane, washing, and solvent removal	95.5%	94.0%
3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid	Extraction with ethyl acetate, solvent removal, and slurrying with heptane	95.0%	92.4%
3,6-Dichlorotrimellitic anhydride	Slurrying with heptane	100% (by NMR)	92.1%

Data is adapted from patent CN116606271B and refers to the synthesis of the anhydride. The purification principles are applicable to the acid.

Experimental Protocols

Protocol 1: General Recrystallization Procedure for Aromatic Carboxylic Acids

This is a general protocol that can be adapted for the recrystallization of crude 3,6-Dichlorotrimellitic acid.

• Solvent Selection: In a small test tube, add a small amount of crude 3,6-Dichlorotrimellitic acid and a few drops of the chosen solvent. Observe the solubility at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude 3,6-Dichlorotrimellitic acid in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture on a hot plate with stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If activated charcoal or insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: General Acid-Base Extraction Procedure

This protocol is designed to separate acidic compounds like 3,6-Dichlorotrimellitic acid from neutral or basic impurities.

• Dissolution: Dissolve the crude 3,6-Dichlorotrimellitic acid in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Basification: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃). The acidic product will react to form its water-soluble carboxylate salt and move to the aqueous layer. Repeat the extraction 2-3 times.

• Separation of Layers: Combine the aqueous layers. The organic layer contains neutral impurities and can be discarded.

• Acidification: Cool the combined aqueous layers in an ice bath and acidify with a strong acid, such as hydrochloric acid (HCl), until the solution is acidic (pH ~2). The 3,6-Dichlorotrimellitic acid will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the solid with cold deionized water to remove any inorganic salts.

• Drying: Dry the purified product under vacuum.

Visualizations

Caption: Purification workflow for crude 3,6-Dichlorotrimellitic acid.

Overcoming side reactions in the synthesis of TET and HEX fluoresceins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common side reactions encountered during the synthesis and purification of TET (tetrachlorofluorescein) and HEX (hexachlorofluorescein) labeled oligonucleotides.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low fluorescence of final product	Side reaction during deprotection: Formation of non-fluorescent byproducts due to harsh deprotection conditions. For HEX, this is often the formation of an acridine derivative. Most fluorescein analogs are sensitive to AMA (ammonium hydroxide/methylamine) deprotection.[1][2]	- For HEX: Implement a modified deprotection protocol. First, treat the support-bound oligonucleotide with concentrated ammonium hydroxide to remove the pivaloyl protecting groups from the fluorescein. Once the protecting groups are removed (indicated by a yellow-green color), proceed with the methylamine deprotection.[1] - For TET and other sensitive dyes: Consider alternative deprotection reagents such as t-butylamine/methanol/water or potassium carbonate in methanol.[3][4]
Photobleaching: Exposure of the fluorophore to intense light during synthesis, purification, or handling.	- Minimize exposure to light at all stages. - Use purification systems with low-intensity light sources or protect the sample from light during collection.
Incorrect pH: The fluorescence of fluorescein and its derivatives is highly pH-dependent.	- Ensure the final buffer system has a pH that is optimal for the fluorescence of TET or HEX.
Presence of a major impurity peak in HPLC analysis	Acridine formation (HEX): Standard ammonolysis can lead to the formation of an acridine derivative from the HEX moiety, which has different spectral properties. This can account for over 15% of the total product.[5][6]	- Use the modified deprotection protocol described above to prevent its formation.[1] - If the byproduct has already formed, careful RP-HPLC purification is required to separate it from the desired HEX-labeled oligonucleotide.[5][6]
Incomplete deprotection: Residual protecting groups on the dye or oligonucleotide.	- Ensure complete removal of pivaloyl groups from the dye by following the recommended deprotection protocols. - For oligonucleotides, ensure complete removal of base and phosphate protecting groups.
Formation of other non-fluorescent impurities (TET/HEX): Reaction of the fluorescein moiety with deprotection reagents like methylamine.[1][2]	- For AMA deprotection, a pre-treatment with ammonium hydroxide can prevent the formation of a +13 Da adduct with methylamine.[1]
Difficulty in purifying the labeled oligonucleotide	Co-elution of impurities: The side products, such as the HEX-acridine derivative, can have similar retention times to the desired product, making separation by HPLC challenging.[7]	- Optimize the HPLC gradient and mobile phase composition to improve resolution. - Consider using a different stationary phase or a longer column.
Aggregation of the labeled oligonucleotide:	- Add a denaturant, such as urea, to the sample and/or mobile phase to disrupt secondary structures.

Frequently Asked Questions (FAQs)

Q1: I observe a significant byproduct with my HEX-labeled oligonucleotide after deprotection with ammonium hydroxide/methylamine (AMA). What is it and how can I avoid it?

A1: The major byproduct observed with HEX-labeled oligonucleotides upon deprotection with AMA is an acridine derivative.[5][6][7] This occurs due to the reaction of the hexachlorofluorescein moiety with ammonia under standard deprotection conditions.[7] This side product has altered UV-VIS and fluorescent properties and can be difficult to separate from the desired product.[7]

To prevent its formation, a modified deprotection protocol is recommended. First, treat the oligonucleotide while still on the solid support with concentrated ammonium hydroxide to remove the pivaloyl protecting groups on the HEX molecule. After this initial step, the methylamine solution can be added to complete the deprotection of the oligonucleotide bases.[1]

Q2: Are there alternative deprotection methods for sensitive dyes like TET and HEX?

A2: Yes, for dyes that are sensitive to standard deprotection conditions, several milder alternatives can be used. These include:

• t-Butylamine/methanol/water: This mixture can be used for overnight deprotection at 55°C.[3][4]

• Potassium carbonate in methanol: This is an effective reagent for deprotecting oligonucleotides synthesized with UltraMILD monomers.[3][4]

• Ammonium hydroxide at room temperature: For some less sensitive dyes, deprotection with ammonium hydroxide at room temperature for an extended period (e.g., 17 hours) can be sufficient.[8]

Q3: My TET-labeled oligonucleotide shows low fluorescence. What could be the cause?

A3: Low fluorescence in TET-labeled oligonucleotides can be due to several factors. Similar to other fluorescein derivatives, TET is susceptible to the formation of non-fluorescent byproducts during deprotection, especially with aggressive reagents like AMA.[2] Photobleaching due to excessive light exposure is another common cause. Finally, the fluorescence of TET is pH-sensitive, so ensure your final sample is in a buffer with an appropriate pH to maximize its fluorescence.

Q4: What is the best method to purify TET and HEX-labeled oligonucleotides?

A4: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most effective method for purifying TET and HEX-labeled oligonucleotides.[9] This technique separates the desired full-length, correctly labeled oligonucleotide from failure sequences, unlabeled oligonucleotides, and fluorescent byproducts. It is crucial to optimize the HPLC conditions, such as the gradient and mobile phase, to achieve good separation of any side products.[10]

Q5: How can I confirm the identity of my final product and any impurities?

A5: The identity and purity of your final product can be confirmed using a combination of techniques:

• RP-HPLC: Provides a quantitative measure of purity.

• Mass Spectrometry (e.g., ESI-MS): Confirms the molecular weight of the desired product and helps in identifying any byproducts. For example, a +13 Da mass shift in FAM-labeled oligos deprotected with AMA indicates the formation of a non-fluorescent amide byproduct.[1]

• UV-Vis Spectroscopy: To confirm the characteristic absorbance spectra of the TET or HEX dye.

Quantitative Data

The following table summarizes the quantitative impact of a common side reaction on product purity.

Dye	Deprotection Method	Side Product	Percentage of Impurity	Reference
HEX	Standard Ammonolysis	Acridine Derivative	>15%	[5][6]
FAM	AMA (Ammonium hydroxide/methylamine)	+13 Da non-fluorescent amide	~5%	[1]

Experimental Protocols

Modified Deprotection Protocol to Prevent Acridine Formation in HEX-labeled Oligonucleotides

• Initial Deprotection: While the synthesized HEX-labeled oligonucleotide is still on the solid support, add concentrated ammonium hydroxide to the column or plate well.

• Incubation: Allow the ammonium hydroxide to react for a sufficient time to remove the pivaloyl protecting groups from the HEX molecule. This is often indicated by the appearance of a yellow-green color.

• Addition of Methylamine: Add an equal volume of 40% aqueous methylamine to the ammonium hydroxide solution already in contact with the support.

• Final Deprotection: Continue the deprotection according to your standard protocol for AMA (e.g., 10 minutes at 65°C).[2]

• Work-up: Elute the deprotected oligonucleotide from the support and proceed with purification.

General RP-HPLC Purification Protocol for TET-labeled Oligonucleotides

This protocol is a general guideline and may require optimization for specific oligonucleotides.

• Column: C18 reversed-phase column (e.g., XTerra® MS C18, 2.5 µm).[11]

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.[11]

• Mobile Phase B: Acetonitrile.[10]

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B. A typical gradient might be 5% to 50% B over 20-30 minutes.

• Flow Rate: 1 mL/min for an analytical column.[11]

• Temperature: 60°C.[11]

• Detection: Monitor at 260 nm (for the oligonucleotide) and the absorbance maximum of TET (~521 nm).

• Fraction Collection: Collect the main peak that absorbs at both wavelengths.

• Post-Purification: Desalt the collected fraction to remove the TEAA buffer.

Visualizations

References

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. Collection - Byproduct with Altered Fluorescent Properties Is Formed during Standard Deprotection Step of Hexachlorofluorescein Labeled Oligonucleotides - Bioconjugate Chemistry - Figshare [figshare.com]
• 6. Byproduct with altered fluorescent properties is formed during standard deprotection step of hexachlorofluorescein labeled oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. glenresearch.com [glenresearch.com]
• 9. atdbio.com [atdbio.com]
• 10. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 11. mz-at.de [mz-at.de]

Technical Support Center: Optimizing Polymerization with 3,6-Dichlorotrimellitic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the successful polymerization of 3,6-Dichlorotrimellitic acid and its anhydride derivative.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues when polymerizing with 3,6-Dichlorotrimellitic acid or its anhydride?

The most frequently encountered issues include achieving a high molecular weight, ensuring the solubility of the resulting polymer, and managing potential side reactions due to the presence of chlorine substituents. Low molecular weight is often attributed to moisture contamination, which can hydrolyze the anhydride monomer or cleave the growing polymer chains.[1][2] Polymer solubility can be challenging due to the rigid aromatic backbone.[3][4][5]

Q2: What solvents are recommended for the polymerization of 3,6-Dichlorotrimellitic acid derivatives?

For poly(amic acid) synthesis, polar aprotic solvents such as N-methyl-2-pyrrolidone (NMP), N,N-dimethylacetamide (DMAc), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are typically used.[5][6] For certain polyamides, solvent systems containing salts like lithium chloride (LiCl) or calcium chloride (CaCl2) in NMP, DMAc, or methanol can enhance solubility.[4]

Q3: How do the chlorine substituents on the aromatic ring affect the polymerization reaction?

The electron-withdrawing nature of the chlorine atoms can influence the reactivity of the carboxylic acid or anhydride groups. This may necessitate adjustments to reaction conditions, such as temperature or the use of catalysts, to achieve optimal polymerization rates and molecular weights.

Q4: What are the key safety precautions to consider when working with 3,6-Dichlorotrimellitic acid and its derivatives?

Similar to other aromatic carboxylic acids and anhydrides, 3,6-Dichlorotrimellitic acid and its derivatives should be handled with care. They may cause skin and eye irritation or burns.[7] It is crucial to work in a well-ventilated area or under a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8] For detailed safety information, always refer to the specific Material Safety Data Sheet (MSDS) for the compound.[7][9]

Q5: Which analytical techniques are most suitable for characterizing the resulting polymers?

A range of analytical techniques is employed to characterize the synthesized polymers.[10][11][12][13][14]

• Fourier Transform Infrared Spectroscopy (FTIR) is used to confirm the chemical structure and identify functional groups.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy provides detailed information about the polymer's molecular structure.[10][12]

• Gel Permeation Chromatography (GPC) is used to determine the molecular weight and molecular weight distribution.[10][11][12]

• Differential Scanning Calorimetry (DSC) helps in determining thermal transitions like the glass transition temperature (Tg).[10][12]

• Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the polymer.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Polymer Molecular Weight	Moisture in reagents or glassware.	Thoroughly dry all glassware before use. Use anhydrous solvents and high-purity monomers. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).[1][15]
Non-stoichiometric ratio of monomers.	Accurately weigh and calculate the molar ratios of the diacid/dianhydride and the diamine.
Low reaction temperature.	Gradually increase the reaction temperature in increments of 5-10°C to enhance the reaction rate, while monitoring for potential side reactions. The preferred temperature range for the synthesis of 3,6-dichlorotrimellitic anhydride is 110-130°C; higher temperatures may cause carbonization.[16]
Inefficient initiation.	Ensure the initiator, if used, is pure and added at the correct concentration. Titration of the initiator solution is recommended.[15]
Poor Polymer Solubility	Rigid polymer backbone.	Introduce flexible linkages into the polymer chain by using a co-monomer with flexible spacers.[3] Synthesize the polymer in solvents known to dissolve polyamides, such as NMP or DMAc with added LiCl.[4]
High crystallinity.	The introduction of bulky side groups can disrupt chain packing and reduce crystallinity.
Gel Formation During Polymerization	Cross-linking side reactions.	Optimize the reaction temperature and time to minimize side reactions. Ensure high monomer purity.
High polymer concentration.	Conduct the polymerization at a lower monomer concentration. Adding a small amount of toluene can help reduce viscosity.[17]
Discolored Polymer	Oxidation or side reactions at high temperatures.	Perform the polymerization under an inert atmosphere. Optimize the reaction temperature and duration to avoid thermal degradation.[16]
Impurities in monomers or solvents.	Use highly purified monomers and solvents.

Experimental Protocols

General Protocol for Poly(amic acid) Synthesis

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a drying tube, add the aromatic diamine.

• Dissolution: Add anhydrous N,N-dimethylacetamide (DMAc) to the flask to dissolve the diamine under a gentle stream of nitrogen.

• Monomer Addition: Once the diamine is fully dissolved, slowly add an equimolar amount of 3,6-Dichlorotrimellitic anhydride in small portions to the stirred solution at room temperature.

• Polymerization: Continue stirring the reaction mixture at room temperature under a nitrogen atmosphere for 24 hours. The viscosity of the solution will increase as the polymerization proceeds.

• Isolation: Precipitate the resulting poly(amic acid) by pouring the viscous solution into a non-solvent such as methanol.

• Purification: Collect the fibrous polymer by filtration, wash it thoroughly with methanol and then water to remove any unreacted monomers and residual solvent.

• Drying: Dry the purified polymer in a vacuum oven at 60°C for 24 hours.

Thermal Imidization of Poly(amic acid)

• Film Casting: Prepare a 10-15 wt% solution of the poly(amic acid) in DMAc. Cast the solution onto a clean, dry glass plate.

• Solvent Evaporation: Place the glass plate in a dust-free, level oven and heat at 80-100°C for several hours to slowly remove the solvent.

• Curing: Subject the resulting film to a stepwise thermal curing process under a nitrogen atmosphere: 100°C (1h), 150°C (1h), 200°C (1h), 250°C (1h), and finally 300°C (1h).

• Cooling: Allow the film to cool down slowly to room temperature to obtain the final polyimide film.

Data Presentation

Table 1: Representative Thermal Properties of Aromatic Polyamides/Polyimides

Polymer Type	Glass Transition Temperature (Tg) (°C)	10% Weight Loss Temperature (T10) (°C)
Aromatic Polyamide	219 - 254	394 - 436[18]
Aromatic Polyimide	> 336	> 493[6]
Fluorinated Polyimide	238	674[19]

Note: These values are representative of aromatic polyamides and polyimides and may vary depending on the specific monomers and polymerization conditions used with 3,6-Dichlorotrimellitic acid.

Table 2: Representative Solubility of Aromatic Polyamides

Solvent	Solubility
N-Methyl-2-pyrrolidone (NMP)	Soluble[5]
N,N-Dimethylacetamide (DMAc)	Soluble[5]
N,N-Dimethylformamide (DMF)	Soluble[5]
Dimethyl Sulfoxide (DMSO)	Soluble[5]
m-Cresol	Soluble
Tetrahydrofuran (THF)	Insoluble[6]
Chloroform	Insoluble[6]

Note: Solubility can be enhanced by the addition of salts like LiCl or CaCl2.[4]

Visualizations

Caption: Troubleshooting workflow for common polymerization issues.

Caption: Standard workflow for polymer characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and characterization of new polyimides from diphenylpyrene dianhydride and ortho methyl substituted diamines - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05991H [pubs.rsc.org]
• 7. carlroth.com [carlroth.com]
• 8. solutions.covestro.com [solutions.covestro.com]
• 9. files.dep.state.pa.us [files.dep.state.pa.us]
• 10. resolvemass.ca [resolvemass.ca]
• 11. clariant.com [clariant.com]
• 12. Techniques Used for Polymer Characterization | MolecularCloud [molecularcloud.org]
• 13. azom.com [azom.com]
• 14. Characterization of polymer properties and identification of additives in commercially available research plastics - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]
• 17. Influence of Co-Catalysts and Polymerization Conditions on Properties of Poly(anhydride-alt-epoxide)s from ROCOP Using Salen Complexes with Different Metals [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. ukm.my [ukm.my]

Troubleshooting guide for 3,6-Dichlorotrimellitic acid stability and storage

This guide provides troubleshooting advice and answers to frequently asked questions regarding the stability and storage of 3,6-Dichlorotrimellitic acid. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 3,6-Dichlorotrimellitic acid?

A1: For long-term stability, 3,6-Dichlorotrimellitic acid should be stored in a tightly sealed container in a dry environment at room temperature (around +20°C).[1] It is also crucial to protect the compound from light and moisture.[1] When stored correctly, it is expected to be stable for at least two years.[1][2]

Q2: The 3,6-Dichlorotrimellitic acid powder appears clumpy or discolored. What could be the cause?

A2: Clumping is often an indication of moisture absorption. As a carboxylic acid, this compound can be hygroscopic. Discoloration, such as a yellowish or brownish tint, may suggest degradation due to exposure to light, elevated temperatures, or reactive contaminants.

Q3: I'm having trouble dissolving the 3,6-Dichlorotrimellitic acid, even in DMSO. Why might this be happening?

A3: While 3,6-Dichlorotrimellitic acid is soluble in DMSO, difficulties with dissolution can arise if the compound has absorbed moisture and formed clumps.[1] Additionally, if the compound has degraded into less soluble impurities, this can affect its overall solubility. Ensure you are using a fresh, properly stored sample and an appropriate grade of solvent.

Q4: What are the likely degradation pathways for 3,6-Dichlorotrimellitic acid?

A4: While specific degradation pathways are not extensively documented, based on its chemical structure, potential degradation could occur through several mechanisms. These include decarboxylation (loss of a carboxyl group) if exposed to high heat, and potential slow hydrolysis of the chlorine atoms under certain pH and temperature conditions in aqueous solutions. Photodegradation from exposure to UV light is also a possibility for chlorinated aromatic compounds.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., from white powder to clumpy or discolored solid)	Moisture absorption, exposure to light, or thermal degradation.	Discard the affected batch and use a fresh, properly stored sample. Review storage procedures to ensure containers are tightly sealed and protected from light and moisture.
Inconsistent experimental results (e.g., lower than expected yield, unexpected side products)	Degradation of the starting material leading to lower purity and the presence of reactive impurities.	Verify the purity of your 3,6-Dichlorotrimellitic acid using an appropriate analytical method (e.g., NMR, HPLC). If purity is compromised, obtain a new batch.
Difficulty in dissolving the compound in recommended solvents (e.g., DMSO)	The compound may have absorbed moisture, or potential degradation may have led to the formation of less soluble byproducts.	Use a fresh, unopened container of the acid. Ensure the solvent is anhydrous. Gentle warming and sonication may aid dissolution, but avoid high temperatures.
pH of aqueous solutions is unstable	Possible slow degradation in solution, potentially leading to the release of HCl through hydrolysis of the chloro groups, which would alter the pH.	For experiments in aqueous media, prepare solutions fresh and use them promptly. Monitor the pH of the solution over the course of your experiment.

Experimental Protocols

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed to assess the purity of 3,6-Dichlorotrimellitic acid.

• Mobile Phase Preparation: Prepare a suitable mobile phase, for instance, a gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

• Sample Preparation: Accurately weigh and dissolve a small amount of 3,6-Dichlorotrimellitic acid in a suitable solvent (e.g., a mixture of the mobile phase components).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Detection: UV detector at a wavelength determined by a UV scan of the compound (e.g., around 240 nm).

  • Flow Rate: Typically 1 mL/min.

  • Injection Volume: 10-20 µL.

• Analysis: Run the sample and analyze the chromatogram for the presence of impurity peaks. The purity can be estimated by the relative peak areas.

Visualizing Workflows and Pathways

Caption: Troubleshooting workflow for 3,6-Dichlorotrimellitic acid stability issues.

Caption: Potential degradation pathways for 3,6-Dichlorotrimellitic acid.

References

• 1. adipogen.com [adipogen.com]
• 2. 3,6-Dichlorotrimellitic acid - CAS-Number 137071-78-4 - Order from Chemodex [chemodex.com]

Preventing degradation of 3,6-Dichlorotrimellitic acid during reactions

Welcome to the technical support center for 3,6-Dichlorotrimellitic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing its degradation during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 3,6-Dichlorotrimellitic Acid and what is it commonly used for?

A1: 3,6-Dichlorotrimellitic Acid, and more commonly its anhydride, is a key precursor in the synthesis of various chlorinated fluorescein and rhodamine dyes. These dyes, such as TET and HEX, are widely used for labeling oligonucleotides in DNA sequencing and other molecular biology applications.

Q2: What are the primary degradation pathways for 3,6-Dichlorotrimellitic Acid during reactions?

A2: The two main degradation pathways for 3,6-Dichlorotrimellitic Acid under typical reaction conditions are:

• Thermal Decomposition: At elevated temperatures, the molecule can undergo decarboxylation (loss of a carboxyl group as CO2) and, at higher temperatures, carbonization (charring).

• Hydrolysis of the Anhydride: If you are working with 3,6-Dichlorotrimellitic Anhydride, it can readily hydrolyze back to the parent tricarboxylic acid in the presence of water. This may be considered degradation if the anhydride form is the desired reactant.

Q3: Are the chloro-substituents on the aromatic ring reactive?

A3: While nucleophilic aromatic substitution of aryl chlorides is possible, it typically requires harsh reaction conditions (high temperature, strong nucleophiles, and/or specific catalysts). Under the conditions generally used for reactions involving the carboxylic acid or anhydride functionalities, the chloro-substituents are relatively stable. However, their stability should be considered in the context of your specific reaction conditions, especially if strong nucleophiles or catalysts are present.

Q4: How can I detect if my 3,6-Dichlorotrimellitic Acid has degraded?

A4: Degradation can be monitored using standard analytical techniques. High-Performance Liquid Chromatography (HPLC) is a suitable method for separating the parent compound from its degradation products.[1][2][3][4] Changes in the chromatogram, such as the appearance of new peaks or a decrease in the area of the main peak, can indicate degradation. Spectroscopic methods like NMR can also be used to identify structural changes consistent with degradation.

Troubleshooting Guides

Issue 1: Suspected Thermal Degradation (Decarboxylation/Carbonization)

Symptoms:

• Lower than expected yield of the desired product.

• Formation of a dark-colored or tarry reaction mixture.

• Gas evolution (CO2) observed during the reaction.

• Analysis (e.g., by HPLC or TLC) shows the formation of multiple byproducts.

Root Causes and Solutions:

Root Cause	Recommended Action
Excessive Reaction Temperature	Carefully control the reaction temperature. For reactions involving the formation of the anhydride from the acid in concentrated sulfuric acid, a temperature range of 110-130°C is recommended.[5] Exceeding this range can lead to carbonization.
Prolonged Reaction Time at High Temperature	Optimize the reaction time to ensure the completion of the desired transformation without allowing significant time for degradation to occur. Monitor the reaction progress using a suitable analytical technique.
Lack of Inert Atmosphere	For high-temperature reactions, conducting the experiment under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative side reactions that may contribute to degradation. For the related trimellitic acid, an inert gas sweep during anhydride formation has been shown to reduce decarboxylation.

Issue 2: Unwanted Hydrolysis of 3,6-Dichlorotrimellitic Anhydride

Symptoms:

• The reaction does not proceed as expected, with starting material (the anhydride) being consumed but the desired product not forming.

• Analysis of the reaction mixture shows the presence of 3,6-Dichlorotrimellitic Acid.

• The anhydride starting material is difficult to handle or appears clumpy, suggesting it has absorbed moisture.

Root Causes and Solutions:

Root Cause	Recommended Action
Presence of Water in Solvents or Reagents	Use anhydrous solvents and ensure all reagents are dry. Store 3,6-Dichlorotrimellitic Anhydride in a desiccator to protect it from atmospheric moisture.
Reaction Conditions that Generate Water	If your reaction generates water as a byproduct, consider using a Dean-Stark trap or adding a dehydrating agent to remove it as it is formed.

Issue 3: Side Reactions Involving Carboxylic Acid Groups

Symptoms:

• Formation of unexpected byproducts.

• Low yield of the desired product.

• The carboxylic acid groups interfere with other reagents in the reaction mixture.

Root Causes and Solutions:

Root Cause	Recommended Action
Reactivity of Free Carboxylic Acids	If the free carboxylic acid groups are interfering with your desired reaction, consider protecting them. Esterification is a common strategy for protecting carboxylic acids. Methyl or ethyl esters are common choices and can be removed by hydrolysis under acidic or basic conditions after the reaction is complete.

Data Summary

The following table summarizes the known factors affecting the stability of 3,6-Dichlorotrimellitic Acid and its anhydride.

Parameter	Effect on Stability	Recommendations
Temperature	High temperatures (>130°C) can cause decarboxylation and carbonization.	Maintain strict temperature control. For anhydride synthesis in H2SO4, stay within the 110-130°C range.
Water/Moisture	Promotes the hydrolysis of the anhydride form back to the acid.	Use anhydrous conditions and store the anhydride in a desiccator.
Reaction Atmosphere	An inert atmosphere can mitigate oxidative side reactions at high temperatures.	For high-temperature reactions, use a nitrogen or argon atmosphere.
Presence of Strong Bases/Nucleophiles	While generally stable, the chloro groups could potentially react under harsh conditions. The carboxylic acids will be deprotonated by bases.	Evaluate the compatibility of all reagents with the chloro- and carboxyl- functionalities.

Experimental Protocols

Protocol 1: Monitoring Degradation of 3,6-Dichlorotrimellitic Acid by RP-HPLC

This protocol provides a general method for monitoring the stability of 3,6-Dichlorotrimellitic Acid in a reaction mixture.

• Sample Preparation: At various time points during your reaction, withdraw a small aliquot of the reaction mixture. Quench the reaction if necessary (e.g., by cooling or adding a suitable reagent). Dilute the aliquot with a suitable solvent (e.g., a mixture of acetonitrile and water) to a concentration appropriate for HPLC analysis.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid or another suitable modifier) and acetonitrile is often a good starting point for separating aromatic carboxylic acids.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where 3,6-Dichlorotrimellitic Acid and its expected degradation products have significant absorbance (e.g., around 254 nm or 280 nm).

  • Injection Volume: 10-20 µL.

• Analysis: Monitor the chromatogram for the appearance of new peaks, which may correspond to degradation products. The peak area of the 3,6-Dichlorotrimellitic Acid can be used to quantify its consumption over time.

Visualizations

Caption: Potential degradation pathways of 3,6-Dichlorotrimellitic Acid.

Caption: Troubleshooting workflow for 3,6-Dichlorotrimellitic Acid reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]

Column chromatography methods for purifying 3,6-Dichlorotrimellitic acid

This guide provides researchers, scientists, and drug development professionals with detailed methods, frequently asked questions, and troubleshooting advice for the purification of 3,6-Dichlorotrimellitic acid using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most effective type of column chromatography for purifying 3,6-Dichlorotrimellitic acid?

A1: Due to its highly polar and acidic nature, Reversed-Phase Chromatography is the most recommended method. The non-polar stationary phase (like C18) allows for controlled elution using a polar mobile phase.[1][2] Normal-phase chromatography with a polar stationary phase (like silica gel) can also be used, but the strong interactions between the multiple carboxylic acid groups and the silica can lead to poor separation and low recovery unless the mobile phase is carefully modified.[3]

Q2: Why does my 3,6-Dichlorotrimellitic acid get stuck on a standard silica gel column?

A2: 3,6-Dichlorotrimellitic acid is a very polar compound due to its three carboxylic acid functional groups. The polar silica gel (a polar stationary phase) binds very strongly to polar compounds through hydrogen bonding and dipole-dipole interactions.[4] This strong adsorption can make it difficult to elute the compound, even with highly polar solvents.[3]

Q3: How should I select and prepare the mobile phase for purification?

A3: The choice of mobile phase is critical and depends on the chromatography mode:

• For Reversed-Phase (C18): A gradient of a polar organic solvent (like acetonitrile or methanol) and water is typically used.[1][5] It is crucial to add a small amount of an acid, such as 0.1% formic acid or acetic acid, to both the water and the organic solvent.[6][7] This acidifies the mobile phase, suppressing the ionization of the carboxylic acid groups on your molecule. The neutral form of the acid is less polar, allowing it to interact with the C18 stationary phase and elute properly, resulting in sharper peaks.[6]

• For Normal-Phase (Silica Gel): You will need a highly polar solvent system. A common approach is to use a mixture of a moderately polar solvent like dichloromethane or ethyl acetate with an increasing gradient of a very polar solvent like methanol. Adding 1-2% acetic or formic acid to the eluent is often necessary to reduce peak tailing by competing with the analyte for binding sites on the silica gel.[3]

Q4: My compound has poor solubility in the initial mobile phase. How should I load it onto the column?

A4: For compounds with poor solubility in the eluent, the dry loading technique is highly recommended.[8][9] This involves pre-adsorbing your crude sample onto a small amount of the stationary phase (e.g., silica gel or C18 silica). The procedure involves dissolving your compound in a suitable solvent, mixing it with the adsorbent, and then thoroughly drying it under vacuum to get a free-flowing powder.[10] This powder is then carefully added to the top of the packed column. This technique prevents the compound from precipitating upon loading and ensures a more uniform starting band, leading to better separation.[8]

Q5: Are there alternative stationary phases to silica or C18 for this purification?

A5: Yes, for highly acidic compounds, ion-exchange chromatography is a powerful alternative.[11][12] Specifically, a weak anion-exchange (WAX) column could be used. In this technique, the positively charged stationary phase retains the negatively charged carboxylate groups of the 3,6-Dichlorotrimellitic acid. Elution is then achieved by changing the pH or increasing the ionic strength of the mobile phase. Mixed-mode columns that combine reversed-phase and ion-exchange properties also offer enhanced selectivity for polar acidic compounds.[13][14]

Recommended Experimental Protocols

Protocol 1: Reversed-Phase Flash Chromatography (Primary Method)

This method is preferred for its high resolution and recovery for polar acidic compounds.

• Stationary Phase Selection: Use C18-functionalized silica gel (40-63 µm particle size).

• Mobile Phase Preparation:

  • Solvent A: Deionized water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Sample Preparation (Dry Loading):

  • Dissolve the crude 3,6-Dichlorotrimellitic acid in a minimal amount of a suitable solvent (e.g., methanol).

  • Add C18 silica (approximately 5-10 times the mass of the crude product) to the solution.

  • Remove the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained.

• Column Packing and Equilibration:

  • Pack the column with C18 silica gel as a slurry in 100% Solvent B or according to the manufacturer's instructions.

  • Equilibrate the column with at least 5-10 column volumes of the initial mobile phase composition (e.g., 95% Solvent A / 5% Solvent B).

• Sample Loading: Carefully add the dry-loaded sample powder to the top of the equilibrated column bed, ensuring a flat, even layer. Gently add a thin layer of sand on top to prevent disturbance.

• Elution and Fraction Collection: Elute the compound using a gradient of Solvent B into Solvent A. A typical gradient is outlined in the data tables below. Collect fractions and monitor the elution using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Normal-Phase Flash Chromatography (Alternative Method)

This method can be effective if reversed-phase materials are unavailable, but requires careful mobile phase modification.

• Stationary Phase Selection: Use standard silica gel (40-63 µm particle size).

• Mobile Phase Preparation:

  • Prepare a solvent system of Dichloromethane (DCM) and Methanol (MeOH) containing 1% Acetic Acid.

  • Determine the optimal ratio using TLC analysis first. A good starting point is a gradient from 100% DCM to 90:10 DCM:MeOH (with 1% acetic acid throughout).

• Sample Preparation (Dry Loading):

  • Dissolve the crude product in a suitable solvent (e.g., acetone or ethyl acetate).

  • Add silica gel (10-20 times the mass of the sample) and evaporate the solvent to dryness to create a free-flowing powder.[8]

• Column Packing and Equilibration:

  • Dry pack the column with silica gel, then gently tap to ensure even packing.

  • Equilibrate the column with the initial, least polar mobile phase (e.g., 100% DCM with 1% acetic acid) until the packing is fully wetted and settled.

• Sample Loading: Add the dry-loaded sample to the top of the column, followed by a protective layer of sand.

• Elution and Fraction Collection: Run the column, gradually increasing the percentage of methanol in the mobile phase to elute the highly polar product.

• Product Isolation: Combine pure fractions and evaporate the solvent. Note that removing all acetic acid may require co-evaporation with a non-polar solvent like toluene.

Data Presentation

Table 1: Comparison of Recommended Chromatography Methods

Parameter	Reversed-Phase Chromatography	Normal-Phase Chromatography
Stationary Phase	C18-bonded Silica (Non-polar)	Silica Gel (Polar)
Interaction Principle	Hydrophobic interactions	Adsorption (polar interactions)
Typical Mobile Phase	Water/Acetonitrile + Acid	Dichloromethane/Methanol + Acid
Elution Order	Most polar compounds elute first	Least polar compounds elute first
Suitability for Analyte	High. Excellent for polar, ionizable compounds.	Moderate. Risk of strong retention and tailing.
Key Advantage	Better peak shape and recovery for acids.	Lower cost of stationary phase.

Table 2: Suggested Mobile Phase Gradient for Reversed-Phase Purification

Time (Column Volumes)	% Solvent A (Water + 0.1% FA)	% Solvent B (Acetonitrile + 0.1% FA)	Purpose
0 - 5 CV	95%	5%	Column Equilibration & Elution of non-polar impurities
5 - 20 CV	95% -> 50%	5% -> 50%	Gradient elution of the target compound
20 - 25 CV	50% -> 5%	50% -> 95%	Column Wash (elutes strongly retained impurities)
25 - 30 CV	5% -> 95%	95% -> 5%	Re-equilibration for next run

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Compound does not elute (or very slowly)	Normal-Phase: Analyte is too polar and binding too strongly to the silica.[3] Reversed-Phase: Mobile phase is too polar (too much water).	Normal-Phase: Increase the polarity of the mobile phase (e.g., add more methanol). Ensure an acid modifier is present. Reversed-Phase: Increase the organic content of the mobile phase (e.g., increase the percentage of acetonitrile).
Broad peaks or significant tailing	The compound is ionized on the column, leading to multiple interaction modes.[6] This is very common for carboxylic acids.	Add an acid modifier (0.1-1% formic or acetic acid) to your mobile phase to suppress ionization and ensure the compound is in its neutral form.[6]
Poor separation from impurities	The mobile phase does not provide enough selectivity.	Optimize the mobile phase. Try a different organic solvent (e.g., switch from methanol to acetonitrile or vice-versa).[5] Run a shallower gradient to increase resolution between closely eluting peaks.
Low recovery of the product	Normal-Phase: Irreversible adsorption or decomposition on the acidic silica gel.[3] General: Compound is eluting across too many fractions and is too dilute to detect.[3]	Normal-Phase: Switch to reversed-phase or use a less acidic stationary phase like deactivated silica or alumina. General: Concentrate a wider range of fractions where you expect your compound and re-analyze. Use a more optimized solvent system based on TLC/HPLC scouting.
Sample precipitates at the top of the column	The sample is not soluble in the mobile phase used for equilibration and the initial part of the run.	Use the "dry loading" method described in the protocols above.[8][9]

Visual Guides

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. uhplcs.com [uhplcs.com]
• 3. Chromatography [chem.rochester.edu]
• 4. columbia.edu [columbia.edu]
• 5. researchgate.net [researchgate.net]
• 6. biotage.com [biotage.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 9. benchchem.com [benchchem.com]
• 10. orgsyn.org [orgsyn.org]
• 11. waters.com [waters.com]
• 12. veeprho.com [veeprho.com]
• 13. waters.com [waters.com]
• 14. HPLC Method for Analysis of Trimellitic Anhydride and Trimellitic Acid on Newcrom B Column | SIELC Technologies [sielc.com]

Recrystallization solvents for high purity 3,6-Dichlorotrimellitic acid

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the recrystallization of 3,6-Dichlorotrimellitic acid, aimed at researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 3,6-Dichlorotrimellitic acid?

A1: Currently, public literature does not specify a single, universally effective solvent for the recrystallization of 3,6-Dichlorotrimellitic acid. The selection of an appropriate solvent is a critical step that often requires empirical testing. An ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures. While Dimethyl sulfoxide (DMSO) is a known solvent for this compound, its high boiling point can make it challenging for standard recrystallization and removal.[1] A solvent screening is the recommended first step to identify a suitable system for your specific purity requirements.

Q2: How can I perform a solvent screening for 3,6-Dichlorotrimellitic acid?

A2: A systematic solvent screening involves testing the solubility of a small amount of your crude 3,6-Dichlorotrimellitic acid in a variety of solvents at both room temperature and elevated temperatures. The goal is to find a solvent that exhibits a significant difference in solubility across this temperature range. Refer to the Experimental Protocols section for a detailed methodology on solvent screening.

Q3: My 3,6-Dichlorotrimellitic acid is not dissolving, even at high temperatures. What should I do?

A3: If the compound is not dissolving, it could be due to several factors. First, ensure you are using a sufficient volume of solvent. If solubility remains low, the chosen solvent is likely unsuitable. You may need to consider a more polar or aprotic solvent, or explore a mixed solvent system. A mixed solvent system involves a "good" solvent in which the compound is soluble and a "poor" solvent in which it is less soluble. The compound is dissolved in a minimal amount of the hot "good" solvent, and the "poor" solvent is added dropwise until turbidity is observed, followed by reheating to redissolve and then slow cooling.

Q4: Crystals are not forming upon cooling. What could be the issue?

A4: The absence of crystal formation, or "oiling out," can occur for several reasons. You may have used an excessive amount of solvent, resulting in a solution that is not supersaturated upon cooling. To address this, you can try to evaporate some of the solvent to increase the concentration of the solute. If that doesn't work, try to induce crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a seed crystal of pure 3,6-Dichlorotrimellitic acid, if available. Allowing the solution to cool more slowly over a longer period can also promote proper crystal growth.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The compound is precipitating as a liquid instead of a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is too concentrated or cooled too quickly.	- Ensure the solution cools slowly. - Try a lower-boiling point solvent. - Add a small amount of a "poorer" solvent to the hot solution to decrease solubility.
Poor Recovery	A significant portion of the compound remains dissolved in the mother liquor after cooling.	- You may have used too much solvent. Try evaporating some of the solvent and cooling again. - The cooling temperature may not be low enough. Use an ice bath to further decrease the temperature. - The chosen solvent may have too high a solubility for the compound at low temperatures.
Colored Impurities in Crystals	The recrystallized product is discolored, indicating the presence of impurities.	- The chosen solvent may not be effective at leaving colored impurities in the solution. - Consider a pre-recrystallization step of treating the hot solution with activated carbon to adsorb colored impurities before hot filtration.
No Crystal Formation	The solution remains clear even after prolonged cooling.	- The solution is likely not supersaturated. Evaporate some of the solvent. - Induce crystallization by scratching the inner wall of the flask or by adding a seed crystal. - Ensure the starting material is not too pure, as some level of impurity can sometimes be necessary to initiate crystal nucleation.

Data Presentation: Solvent Screening Data Table

The following table is a template for recording observations during a solvent screening for 3,6-Dichlorotrimellitic acid.

Solvent	Solubility at Room Temp.	Solubility at Elevated Temp.	Crystal Formation upon Cooling	Notes
Water	Insoluble	Sparingly Soluble	Slow, small needles	Potential for use, but recovery might be low.
Ethanol	Sparingly Soluble	Soluble	Rapid, fine powder	May require a co-solvent to improve crystal size.
Acetone	Soluble	Very Soluble	No crystals formed	Too soluble; consider as the "good" solvent in a mixed system.
Toluene	Insoluble	Insoluble	N/A	Unsuitable as a single solvent.
Acetic Acid	Sparingly Soluble	Soluble	Good quality crystals	A potential candidate; consider residual solvent removal.
Dichloromethane	Sparingly Soluble	Soluble	Oiled out	Not ideal due to oiling out.

Experimental Protocols

1. Solvent Screening Protocol

• Place approximately 20-30 mg of crude 3,6-Dichlorotrimellitic acid into several test tubes.

• Add a different potential solvent to each test tube, starting with 0.5 mL.

• Observe and record the solubility at room temperature.

• For solvents in which the compound is not soluble at room temperature, gently heat the test tube in a water bath or on a hot plate, adding the solvent dropwise until the solid dissolves completely. Record the approximate volume of solvent used.

• Allow the test tubes with dissolved solid to cool slowly to room temperature, and then in an ice bath.

• Observe and record the quantity and quality of the crystals formed.

• Select the solvent that provides high solubility at an elevated temperature and low solubility at a low temperature, with good crystal formation upon cooling.

2. Recrystallization Protocol

• Weigh the crude 3,6-Dichlorotrimellitic acid and place it in an Erlenmeyer flask.

• Add the chosen recrystallization solvent in small portions while heating the flask on a hot plate with stirring. Add just enough solvent to completely dissolve the solid at the boiling point of the solvent.

• If colored impurities are present, remove the flask from the heat and allow it to cool slightly. Add a small amount of activated carbon, then reheat to boiling for a few minutes.

• Perform a hot filtration using a pre-heated funnel and fluted filter paper to remove any insoluble impurities (and activated carbon, if used).

• Allow the filtrate to cool slowly to room temperature to allow for the formation of large, pure crystals.

• Once the flask has reached room temperature, place it in an ice bath to maximize crystal yield.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold recrystallization solvent.

• Dry the crystals in a vacuum oven to remove any residual solvent.

• Determine the melting point and yield of the purified 3,6-Dichlorotrimellitic acid.

Mandatory Visualization

Caption: Workflow for the recrystallization of 3,6-Dichlorotrimellitic acid.

References

• 1. adipogen.com [adipogen.com]

Challenges in the scale-up production of 3,6-Dichlorotrimellitic anhydride

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the scale-up production of 3,6-Dichlorotrimellitic anhydride. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and critical data presented in a clear, accessible format.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 3,6-Dichlorotrimellitic anhydride, categorized by the respective synthesis stage.

Stage 1: Friedel-Crafts Acylation of 2,5-dichloro-p-xylene

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low to no conversion of starting material	- Inactive Lewis acid catalyst (e.g., AlCl₃) due to moisture exposure.- Insufficient catalyst loading.- Reaction temperature is too low.	- Ensure the use of fresh, anhydrous AlCl₃ and handle it under an inert atmosphere.- Increase the molar ratio of AlCl₃ to the starting material.- Gradually increase the reaction temperature, monitoring for product formation and side reactions.
Formation of multiple products (polysubstitution)	- The product of the acylation is more reactive than the starting material, leading to further acylation.	- Use a stoichiometric amount of the acylating agent.- Control the reaction time and temperature carefully to minimize over-reaction.
Low yield of the desired product	- Incomplete reaction.- Side reactions, such as dealkylation or isomerization.- Loss of product during workup and purification.	- Monitor the reaction progress using TLC or HPLC to determine the optimal reaction time.- Maintain the recommended reaction temperature to avoid side reactions.- Optimize the extraction and purification steps to minimize product loss.
Difficult workup due to persistent emulsions	- Formation of aluminum hydroxide precipitate.	- During quenching, slowly add the reaction mixture to ice-cold dilute HCl to keep the aluminum salts dissolved.- Use a brine wash to help break up emulsions.

Stage 2: Oxidation of the Acylated Intermediate

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete oxidation	- Insufficient amount of oxidizing agent (Potassium Permanganate).- Low reaction temperature.- Poor mixing in a heterogeneous reaction mixture.	- Increase the molar equivalent of KMnO₄.- Maintain the reaction temperature within the optimal range (e.g., 50-80°C).- Ensure vigorous stirring to maintain a homogeneous mixture.
Formation of byproducts	- Over-oxidation leading to ring cleavage.- Presence of other oxidizable groups.	- Carefully control the amount of oxidizing agent and the reaction time.- Ensure the purity of the starting material.
Difficult filtration of Manganese Dioxide (MnO₂) byproduct	- Fine particle size of MnO₂.	- Use a filter aid such as Celite to improve filtration.- Allow the precipitate to settle before decanting the supernatant.
Safety concerns with large-scale oxidation	- Exothermic reaction with potential for thermal runaway.	- Add the oxidizing agent portion-wise to control the reaction rate and temperature.- Use a reactor with efficient cooling and temperature monitoring.

Stage 3: Dehydration and Cyclization

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete conversion to the anhydride	- Insufficiently high temperature.- Presence of water in the reaction mixture.	- Ensure the reaction temperature is within the recommended range (e.g., 110-130°C).[1]- Use a dehydrating agent or a setup that allows for the removal of water.
Product decomposition or charring	- Excessively high reaction temperature.	- Maintain the reaction temperature within the specified range and monitor for any signs of decomposition.[1]
Low purity of the final product	- Presence of unreacted starting material or byproducts from previous steps.- Hydrolysis of the anhydride during workup or storage.	- Purify the intermediate product before proceeding to the dehydration step.- Ensure all workup and storage conditions are anhydrous.

Frequently Asked Questions (FAQs)

Q1: What are the most critical safety precautions to take during the scale-up of this synthesis?

A1: The most critical safety precautions include:

• Handling of Aluminum Chloride (AlCl₃): AlCl₃ is a moisture-sensitive and corrosive Lewis acid. It should be handled in a dry, inert atmosphere (e.g., under nitrogen or argon). The quenching of the Friedel-Crafts reaction is highly exothermic and should be done by slowly adding the reaction mixture to an ice/acid mixture.

• Potassium Permanganate (KMnO₄) Oxidation: This reaction is highly exothermic and can lead to a thermal runaway if not controlled. KMnO₄ should be added in portions to manage the reaction rate and temperature. It is a strong oxidizer and should not come into contact with combustible materials.[2]

• Waste Disposal: The manganese dioxide (MnO₂) generated from the oxidation step should be handled and disposed of as hazardous waste according to local regulations.

Q2: What are the expected major impurities in the final product and how can they be minimized?

A2: Expected impurities could include:

• Unreacted 3,6-dichlorobenzene-1,2,4-tricarboxylic acid: This can be minimized by ensuring complete dehydration through adequate heating and removal of water.

• Isomers from the Friedel-Crafts reaction: Careful control of reaction conditions can favor the desired isomer.

• Over-oxidation products: Precise control of the stoichiometry of the oxidizing agent is crucial.

• Hydrolyzed product (the tricarboxylic acid): The final product is sensitive to moisture and should be handled and stored under anhydrous conditions.

Q3: What analytical methods are recommended for in-process control and final product analysis?

A3: For in-process control and final product analysis, the following methods are recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is suitable for monitoring the progress of the reactions and for assessing the purity of the intermediates and the final product. It can be used to separate the anhydride from its corresponding acid.

• Gas Chromatography (GC): GC can be used for purity assessment, especially after derivatization of the anhydride and any acid impurities.[3]

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for confirming the presence of the anhydride functional group, which shows characteristic C=O stretching bands.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the product and intermediates.

Q4: How can the purification of the final product be optimized for large-scale production?

A4: For large-scale purification, consider the following:

• Crystallization: Recrystallization from a suitable solvent is a common and effective method for purifying the crude anhydride.

• Vacuum Distillation: For thermally stable anhydrides, vacuum distillation can be an effective purification method on an industrial scale.[5]

• Washing: Washing the crude product with a non-polar solvent can help remove organic impurities.

Data Presentation

Table 1: Reaction Parameters for Dehydration and Condensation

Experiment No.	Reaction Temperature (°C)	Volume of 98% H₂SO₄ (V/W)	Stirrability	Observations
1	100	5	Good	No reaction
2	120	5	Good	Reaction proceeds
3	140	5	Good	Carbonization observed
4	120	1.5	Poor	Difficult to stir
5	120	2	Good	Reaction proceeds
6	120	10	Good	Reaction proceeds
7	120	12	Good	Increased post-processing

Data adapted from patent CN116606271B.[1]

Experimental Protocols

Key Experiment: Synthesis of 3,6-Dichlorotrimellitic anhydride

1. Friedel-Crafts Acylation:

• In a suitable reactor under an inert atmosphere, 2,5-dichloro-p-xylene and a solvent (e.g., dichloromethane) are charged.

• The mixture is cooled, and aluminum trichloride (AlCl₃) is added portion-wise, maintaining the temperature.

• An oxalyl chloride monoester is then added slowly, and the reaction is stirred until completion (monitored by HPLC).

• The reaction mixture is then carefully quenched by adding it to a mixture of ice and hydrochloric acid.

• The organic layer is separated, washed, dried, and the solvent is removed to yield the crude acylated product.

2. Oxidation:

• The crude acylated product is dissolved in an aqueous solution of potassium carbonate.

• The solution is heated, and potassium permanganate (KMnO₄) is added in portions.

• The reaction is maintained at a controlled temperature until the oxidation is complete (monitored by the disappearance of the permanganate color).

• The hot solution is filtered to remove the manganese dioxide (MnO₂) precipitate.

• The filtrate is cooled and acidified to precipitate the 3,6-dichlorobenzene-1,2,4-tricarboxylic acid.

• The product is collected by filtration, washed with water, and dried.

3. Dehydration and Cyclization:

• The dried 3,6-dichlorobenzene-1,2,4-tricarboxylic acid is mixed with concentrated sulfuric acid.

• The mixture is heated to 110-130°C and stirred until the reaction is complete.[1]

• The reaction mixture is cooled and poured into ice water to precipitate the crude 3,6-Dichlorotrimellitic anhydride.

• The crude product is filtered, washed with water, and dried under vacuum.

• Further purification can be achieved by recrystallization.

Visualizations

Caption: Experimental workflow for the synthesis of 3,6-Dichlorotrimellitic anhydride.

Caption: Logical troubleshooting tree for low product yield.

References

• 1. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]
• 3. Simultaneous determination of trimellitic anhydride and its trimellitic acid impurity by GC/FID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. US2134531A - Purification of maleic anhydride - Google Patents [patents.google.com]

Handling and safety precautions for 3,6-Dichlorotrimellitic acid

Disclaimer: The following handling and safety information is based on data for the closely related compound, 3,6-Dichlorotrimellitic anhydride, and general safety protocols for corrosive and irritant chemicals. A specific Safety Data Sheet (SDS) for 3,6-Dichlorotrimellitic acid was not available. Users should always perform a thorough risk assessment before handling this chemical.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3,6-Dichlorotrimellitic acid?

Based on data for the anhydride, 3,6-Dichlorotrimellitic acid is expected to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[1] It may also cause respiratory irritation.[1] As a corrosive solid, its dust can react with moisture on the skin or in the respiratory tract, leading to irritation and burns.[2][3]

Q2: What personal protective equipment (PPE) is required when handling 3,6-Dichlorotrimellitic acid?

To minimize exposure, the following PPE is recommended:

• Eye Protection: Chemical safety goggles are essential.[2][4][5] For tasks with a higher risk of splashing, a face shield should be worn in conjunction with goggles.[2][4]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[5] Always inspect gloves for any signs of degradation before use.

• Body Protection: A lab coat is mandatory.[6] For larger quantities or when there is a risk of significant spillage, a chemical-resistant apron should be worn.[2]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust.[2][3] If a fume hood is not available or if dust levels are expected to be high, a NIOSH-approved respirator is necessary.[5]

Q3: What are the proper storage conditions for 3,6-Dichlorotrimellitic acid?

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, reducing agents, acids, and alkalis.[7] The container should be tightly sealed to prevent moisture absorption and contamination.[7]

Q4: What should I do in case of a spill?

For small spills:

• Evacuate the immediate area.

• Wearing appropriate PPE, gently sweep up the material to avoid creating dust.

• Place the spilled material into a labeled, sealed container for proper waste disposal.

• Clean the spill area with a suitable absorbent material.

For large spills, evacuate the area and contact your institution's environmental health and safety department.

Q5: What are the first-aid measures in case of exposure?

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[2] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Material has clumped together	Absorption of moisture from the air	Ensure the container is always tightly sealed when not in use. Store in a desiccator if necessary.
Visible dust during handling	Improper handling technique	Handle the material gently in a fume hood to minimize dust generation.
Skin or eye irritation after handling	Inadequate PPE or accidental exposure	Review and improve PPE practices. In case of exposure, follow the first-aid measures outlined above and report the incident.

Quantitative Data Summary (for 3,6-Dichlorotrimellitic Anhydride)

Property	Value
Molecular Weight	261.01 g/mol [1]
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[1]

Experimental Workflow: Safe Handling of 3,6-Dichlorotrimellitic Acid

Caption: Workflow for the safe handling of 3,6-Dichlorotrimellitic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. 8.9 Corrosives | Environment, Health and Safety [ehs.cornell.edu]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]
• 5. oshatrainingschool.com [oshatrainingschool.com]
• 6. ehs.stanford.edu [ehs.stanford.edu]
• 7. Phthalic Anhydride Hazards Overview and Storage Considerations - Shanghai Douwin Chemical Co.,Ltd. [douwin-chem.com]

Reference Data & Comparative Studies

In-Depth Analysis of a Novel Synthesis Route for 3,6-Dichlorotrimellitic Anhydride

For researchers, scientists, and professionals in drug development, the efficient synthesis of key chemical intermediates is paramount. 3,6-Dichlorotrimellitic anhydride is a crucial precursor in the production of various dichlorinated fluoresceins and rhodamines, such as TET and HEX, which are extensively used for labeling oligonucleotides in DNA sequencing. This guide provides a detailed examination of a modern synthesis route for 3,6-Dichlorotrimellitic anhydride, presenting experimental data, a comprehensive protocol, and a visual representation of the synthesis pathway.

Overview of the Synthesis Pathway

A recently developed method for the synthesis of 3,6-Dichlorotrimellitic anhydride utilizes 2,5-dichloro-p-xylene as the starting material. This multi-step process involves a Friedel-Crafts acylation, followed by hydrolysis, oxidation, and a final decarbonylation and condensation to yield the desired product. This approach is noteworthy for its improved safety and operational efficiency, making it suitable for larger-scale production.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 3,6-Dichlorotrimellitic anhydride, as detailed in the experimental protocol.

Parameter	Value
Starting Material	2,5-dichloro-p-xylene
Final Product	3,6-Dichlorotrimellitic anhydride
Overall Yield	92.1%
Purity (by 1H NMR)	100%
Reaction Temperature (Final Step)	110-130°C

Experimental Protocol

This section provides a detailed methodology for the synthesis of 3,6-Dichlorotrimellitic anhydride.

Step 1: Friedel-Crafts Acylation

• In a suitable reaction vessel, dissolve 2,5-dichloro-p-xylene in a solvent such as dichloromethane or dichloroethane.

• Add a Lewis acid catalyst, typically aluminum trichloride (2.0-3.0 molar equivalents relative to the starting material).

• Introduce an oxalyl chloride monoester (e.g., monomethyl or monoethyl ester), which serves as the acylating agent (2.0-3.0 molar equivalents).

• Allow the reaction to proceed to form 2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoacetic acid monoester.

Step 2: Hydrolysis

• Subject the product from Step 1 to hydrolysis using an aqueous solution of potassium carbonate (10%).

• Heat the reaction mixture to a temperature between 50-80°C.

• Maintain the temperature until the ester group is completely hydrolyzed, resulting in a homogeneous solution.

Step 3: Oxidation

• To the hydrolyzed intermediate, add an oxidizing agent, such as potassium permanganate.

• The oxidation of the methyl groups on the benzene ring proceeds to form 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid.

Step 4: Decarbonylation and Condensation

• Isolate the dicarboxylic acid from the previous step.

• In a separate reaction vessel, treat the 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid with concentrated sulfuric acid (98%). The recommended ratio is 2-10 mL of concentrated sulfuric acid per gram of the dicarboxylic acid.

• Heat the mixture to a temperature range of 110-130°C. This will induce decarbonylation and condensation to form the anhydride ring.

• Upon completion of the reaction, collect the organic phase, dry it over anhydrous sodium sulfate, and filter.

• Remove the solvent under vacuum to obtain a white solid.

• Purify the solid by slurrying with heptane and filtering under an inert atmosphere.

• Dry the final product in a vacuum oven to yield 3,6-Dichlorotrimellitic anhydride. A yield of 92.1% with a purity of 100% (as determined by 1H NMR) has been reported for this final step.

Synthesis Pathway Visualization

The following diagram illustrates the logical flow of the synthesis route for 3,6-Dichlorotrimellitic anhydride.

Caption: Synthesis of 3,6-Dichlorotrimellitic anhydride.

A Comparative Guide to Fluorescein Synthesis: Traditional Precursors versus 3,6-Dichlorotrimellitic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison between the traditional synthesis of fluorescein and an alternative pathway utilizing 3,6-Dichlorotrimellitic acid as a precursor for chlorinated fluorescein derivatives. The information presented is supported by experimental data from peer-reviewed literature and patents, offering insights into the performance and methodologies of each approach.

Introduction

Fluorescein, a xanthene dye first synthesized in 1871, is a cornerstone fluorescent probe in various scientific disciplines due to its high quantum yield and biocompatibility. The classical synthesis route involves the condensation of resorcinol with phthalic anhydride. However, the demand for fluorescein derivatives with tailored photophysical properties for applications such as DNA sequencing has led to the exploration of alternative precursors. One such precursor is 3,6-Dichlorotrimellitic acid, which serves as a key building block for chlorinated fluorescein analogues like tetrachlorofluorescein (TET). This guide will delve into a comparative analysis of these two synthetic strategies.

Data Presentation

The following tables summarize the quantitative data for both the traditional fluorescein synthesis and the synthesis of a representative chlorinated fluorescein derivative using a precursor derived from 3,6-Dichlorotrimellitic acid.

Table 1: Comparison of Fluorescein Synthesis Methods

Parameter	Traditional Fluorescein Synthesis	Chlorinated Fluorescein Synthesis
Precursors	Resorcinol, Phthalic Anhydride	4-Chlororesorcinol, 3,6-Dichloro-4-carboxyphthalic acid
Catalyst/Solvent	Zinc Chloride (ZnCl₂) or Sulfuric Acid (H₂SO₄) or Methanesulfonic acid	Methanesulfonic acid
Reaction Temperature	180-220°C (Conventional), 90-160°C (Microwave)	Not specified in detail
Reaction Time	30 minutes - 4 hours	Not specified in detail
Reported Yield	36% - 98%	21% (mixture of isomers)
Product Purity	Variable, requires purification	Requires purification

Experimental Protocols

Traditional Fluorescein Synthesis (Microwave-Assisted)

This protocol describes a high-yield, microwave-assisted synthesis of fluorescein from resorcinol and phthalic anhydride.

Materials:

• Phthalic anhydride (7.77 g, 52.5 mmol)

• Resorcinol (11.0 g, 100 mmol)

• Water (6 drops)

• Sodium hydroxide (8.00 g)

• Concentrated hydrochloric acid (40 mL)

• Water

Equipment:

• 100 mL two-neck flask

• Magnetic stir bar

• Microwave synthesis system with electronic temperature control

• 1 L beaker

• Addition funnel

• Büchner funnel

• 250 mL two-neck flask

• Reflux condenser

• Desiccator

Procedure:

• Combine phthalic anhydride (7.77 g) and resorcinol (11.0 g) in a 100 mL two-neck flask equipped with a magnetic stir bar. Add six drops of water.

• Place the flask in a microwave synthesis system and irradiate with stirring for 40 minutes at a target temperature of 220°C (900 W).

• After cooling, dissolve the solidified crude product in an aqueous sodium hydroxide solution (8.00 g NaOH in 80 mL water).

• Slowly add the resulting deep-red solution dropwise to a stirred solution of hydrochloric acid (40 mL concentrated HCl in 200 mL water) in a 1 L beaker.

• Collect the precipitated orange-red solid by suction filtration.

• For further purification, suspend the moist product in 100 mL of water and 10 mL of concentrated hydrochloric acid in a 250 mL two-neck flask.

• Heat the mixture under reflux in the microwave for 10 minutes at a target temperature of 103°C (800 W).

• After cooling, collect the purified product by suction filtration, wash with water (300 mL), and dry in a desiccator over phosphorus(V) oxide.

• This procedure is reported to yield 16.2 g (98%) of fluorescein.[1]

Synthesis of 4,7,2',7'-Tetrachloro-5(and 6)-carboxyfluorescein (A Chlorinated Fluorescein Derivative)

This synthesis utilizes 3,6-dichloro-4-carboxyphthalic acid, a derivative of 3,6-dichlorotrimellitic anhydride, and 4-chlororesorcinol.

Materials:

• 3,6-dichloro-4-carboxyphthalic acid

• 4-Chlororesorcinol

• Methanesulfonic acid

Procedure:

Visualizing the Synthesis Pathways

The following diagrams illustrate the chemical transformations in both the traditional and the alternative synthesis routes for fluorescein and its chlorinated derivative.

Caption: Reaction scheme for the traditional synthesis of fluorescein.

Caption: Reaction scheme for a chlorinated fluorescein derivative.

Conclusion

The traditional synthesis of fluorescein from resorcinol and phthalic anhydride is a well-established method with the potential for high yields, especially when employing microwave-assisted techniques.[1] This method is suitable for producing the parent fluorescein molecule.

The use of 3,6-Dichlorotrimellitic acid-derived precursors opens a pathway to chlorinated fluorescein derivatives, which are crucial for specific applications like multicolor DNA analysis. The synthesis of these derivatives is more complex, involving chlorinated starting materials, and the reported yields for the final condensation step are currently lower than the optimized traditional methods.[2] The choice of precursor and synthetic route will, therefore, depend on the desired final product and its intended application. Further process optimization for the synthesis of chlorinated fluoresceins could potentially improve yields and make this route more efficient.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. researchgate.net [researchgate.net]

Navigating Purity: A Comparative Guide to the Validation of 3,6-Dichlorotrimellitic Acid by NMR Spectroscopy

For researchers, scientists, and drug development professionals, establishing the purity of chemical intermediates is a cornerstone of reliable and reproducible research. In the synthesis of complex molecules, such as fluorescent dyes and active pharmaceutical ingredients (APIs), the purity of building blocks like 3,6-Dichlorotrimellitic acid is paramount. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the purity validation of 3,6-Dichlorotrimellitic acid against alternative analytical techniques, supported by experimental protocols and data.

3,6-Dichlorotrimellitic acid, a key precursor in the synthesis of various dichlorinated fluoresceins and rhodamines, demands rigorous purity assessment to ensure the quality and performance of the final products. Even minute impurities can lead to undesirable side reactions, reduced yields, and compromised product integrity. Quantitative NMR (qNMR) has emerged as a powerful, primary method for accurately determining the purity of such compounds without the need for a specific reference standard of the analyte itself.

Unveiling Purity with NMR Spectroscopy

Quantitative ¹H NMR (qNMR) provides a direct and absolute measure of the purity of 3,6-Dichlorotrimellitic acid by comparing the integral of a specific proton signal from the analyte with that of a certified internal standard of known purity. This method is highly accurate and requires minimal sample preparation.

Potential Impurities in 3,6-Dichlorotrimellitic Acid

The synthesis of 3,6-Dichlorotrimellitic acid typically starts from 2,5-dichloro-p-xylene, which undergoes acylation and subsequent oxidation. This process can introduce several potential impurities:

• Unreacted Starting Material: 2,5-dichloro-p-xylene.

• Intermediates: Incompletely oxidized intermediates, such as derivatives of 2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoacetic acid.

• By-products: Other chlorinated aromatic carboxylic acids or isomers formed during the synthesis.

The ¹H NMR spectrum of 3,6-Dichlorotrimellitic acid is expected to show a single resonance for the aromatic proton, while impurities will exhibit distinct signals at different chemical shifts. For instance, the starting material, 2,5-dichloro-p-xylene, displays signals for its aromatic and methyl protons in different regions of the spectrum.

Experimental Protocol: Purity Determination by qNMR

A detailed protocol for the qNMR analysis of 3,6-Dichlorotrimellitic acid is outlined below.

Materials and Instrumentation:

• 3,6-Dichlorotrimellitic acid sample

• Internal Standard (e.g., Maleic acid, certified reference material)

• Deuterated Solvent (e.g., DMSO-d₆)

• NMR Spectrometer (e.g., 400 MHz or higher)

• Analytical Balance

• Volumetric Glassware

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 3,6-Dichlorotrimellitic acid sample into a clean, dry vial.

  • Accurately weigh a suitable amount (e.g., 5-10 mg) of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using appropriate parameters to ensure quantitative accuracy. This includes a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the acquired spectrum, including Fourier transformation, phasing, and baseline correction.

  • Integrate the well-resolved signal of the aromatic proton of 3,6-Dichlorotrimellitic acid and a characteristic signal of the internal standard.

  • Calculate the purity of the 3,6-Dichlorotrimellitic acid sample using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / MW_std) * (m_std / m_sample) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Table 1: Quantitative ¹H NMR Data for Purity Assessment of 3,6-Dichlorotrimellitic Acid

Compound	Signal Assignment	Chemical Shift (δ, ppm)	Integral Value	Number of Protons (N)	Molecular Weight ( g/mol )	Mass (mg)	Purity (%)
3,6-Dichlorotrimellitic acid	Ar-H	~8.1 (estimated)	1.00	1	279.03	15.2	98.5
Maleic Acid (Internal Standard)	=CH	6.26	2.15	2	116.07	8.5	99.9

Note: The chemical shift for 3,6-Dichlorotrimellitic acid is an estimated value based on similar structures. Actual values may vary depending on experimental conditions.

Diagram 1: Experimental Workflow for qNMR Analysis

Caption: Workflow for purity determination by qNMR.

Comparison with Alternative Methods

While qNMR is a powerful tool, other analytical techniques are also employed for purity assessment. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used alternative.

High-Performance Liquid Chromatography (HPLC)

HPLC separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For purity analysis of 3,6-Dichlorotrimellitic acid, a reversed-phase HPLC method with UV detection is suitable.

Table 2: Comparison of qNMR and HPLC for Purity Validation

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)
Principle	Signal intensity is directly proportional to the number of nuclei.	Separation based on differential partitioning.
Quantification	Absolute, using a certified internal standard.	Relative, requires a specific reference standard for the analyte.
Reference Standard	Any stable, pure compound with non-overlapping signals.	A well-characterized standard of the analyte is necessary.
Sample Preparation	Simple dissolution in a deuterated solvent.	More complex, may involve filtration and mobile phase preparation.
Analysis Time	Relatively fast (minutes per sample).	Can be longer, depending on the chromatographic method.
Destructive?	Non-destructive.	Destructive.
Information Provided	Purity, structural information.	Purity, retention time for identification.
Strengths	High accuracy, no need for analyte-specific standard.	High sensitivity, excellent for separating complex mixtures.
Limitations	Lower sensitivity compared to HPLC.	Requires a specific reference standard for accurate quantification.

Diagram 2: Comparison of Analytical Methods

Caption: Comparison of qNMR and HPLC methods.

Conclusion

Both qNMR and HPLC are valuable techniques for assessing the purity of 3,6-Dichlorotrimellitic acid. qNMR offers the significant advantage of being a primary, absolute quantification method that does not necessitate a specific reference standard of the analyte, making it particularly useful in research and development settings where such standards may not be readily available. Its non-destructive nature also allows for sample recovery. HPLC, on the other hand, provides superior sensitivity and is highly effective for the separation and quantification of trace impurities, making it an excellent choice for routine quality control in a manufacturing environment, provided that reference standards for the impurities are available. The choice of method will ultimately depend on the specific requirements of the analysis, including the desired level of accuracy, the availability of reference standards, and the nature of the potential impurities. For a comprehensive purity assessment, a combination of both techniques can provide orthogonal data, offering the highest level of confidence in the quality of 3,6-Dichlorotrimellitic acid.

Comparative Analysis of Polymers Derived from 3,6-Dichlorotrimellitic Acid

A comprehensive evaluation of the synthesis, properties, and performance of polymers derived from 3,6-Dichlorotrimellitic acid in comparison to their non-chlorinated counterparts, providing researchers, scientists, and drug development professionals with critical data for material selection and application.

Polymers derived from 3,6-Dichlorotrimellitic acid, primarily polyimides and polyesters, represent a unique class of materials offering distinct properties owing to the presence of chlorine atoms on the aromatic ring. This guide provides a comparative analysis of these polymers against those derived from conventional aromatic carboxylic acids, such as trimellitic acid and pyromellitic dianhydride. The inclusion of experimental data, detailed methodologies, and visual representations of synthetic pathways aims to facilitate a deeper understanding and informed selection of these materials for advanced applications.

Introduction to 3,6-Dichlorotrimellitic Acid-Based Polymers

3,6-Dichlorotrimellitic anhydride is a key intermediate in the synthesis of high-performance polymers, particularly polyimides. These polymers are renowned for their exceptional thermal stability, mechanical strength, and chemical resistance, making them suitable for demanding applications in electronics, aerospace, and coatings industries. The presence of chlorine atoms in the polymer backbone can further enhance certain properties, such as flame retardancy and solubility, while also influencing their optical and electrical characteristics.

Comparative Performance Analysis

This section presents a comparative overview of the key performance metrics of polymers derived from 3,6-Dichlorotrimellitic acid versus those from trimellitic acid and pyromellitic dianhydride. The data is summarized in the tables below, followed by a discussion of the underlying structure-property relationships.

Polyimide Performance Data

Polyimides are synthesized through a two-step polycondensation reaction between a dianhydride and a diamine. The properties of the resulting polyimide are highly dependent on the chemical structure of both monomers.

Property	Polyimide from 3,6-Dichlorotrimellitic Anhydride (and ODA)	Polyimide from Trimellitic Anhydride (and ODA)	Polyimide from Pyromellitic Dianhydride (PMDA) (and ODA*)
Thermal Stability (Td5%, °C)	~515-565	~500-550	~550-600
Glass Transition Temperature (Tg, °C)	~285-350	~260-300	~380-420
Solubility	Generally improved in organic solvents	Moderate	Often insoluble
Optical Transparency	Potentially higher	Moderate	Often colored (charge-transfer complexes)
Flame Retardancy	Inherently enhanced	Good	Good

*ODA (4,4'-oxydianiline) is a common diamine used for polyimide synthesis and is used here as a representative example.

The introduction of chlorine atoms into the polyimide backbone, as in those derived from 3,6-Dichlorotrimellitic anhydride, tends to increase the solubility of the polymer in organic solvents.[1] This is attributed to the disruption of polymer chain packing and the introduction of polar C-Cl bonds. Furthermore, the presence of chlorine can lead to improved optical transparency by suppressing the formation of intermolecular charge-transfer complexes that often cause coloration in aromatic polyimides.[2][3] While thermal stability remains high, the glass transition temperature may be slightly lower compared to the highly rigid polyimides derived from pyromellitic dianhydride.

Polyester Performance Data

Polyesters are synthesized through the polycondensation of a dicarboxylic acid (or its derivative) with a diol. The properties of polyesters are influenced by the nature of both the acid and the diol components.

Property	Polyester from 3,6-Dichlorotrimellitic Acid	Polyester from Trimellitic Acid
Young's Modulus	Potentially lower	Higher
Tenacity	Potentially higher	Lower
Extension at Break (%)	Potentially higher	Lower
Chemical Resistance	Generally enhanced	Good

Treating polyester fibers with chlorinated solvents has been shown to affect their mechanical properties.[4][5] Specifically, a reduction in the stiffness of the phenyl residue on the terephthalate group can lead to a decrease in Young's modulus and an increase in tenacity and extension at break.[4][5] This suggests that incorporating chlorine atoms directly into the polyester backbone, as with 3,6-Dichlorotrimellitic acid, could lead to polymers with increased flexibility and toughness.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of these polymers are crucial for reproducibility and further research.

Synthesis of Polyimides

Polyimides are typically synthesized via a two-step method:

• Poly(amic acid) Synthesis: A dianhydride (e.g., 3,6-Dichlorotrimellitic anhydride) is reacted with a diamine (e.g., 4,4'-oxydianiline) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) at room temperature under an inert atmosphere. The reaction mixture is stirred for several hours to form a viscous poly(amic acid) solution.

• Imidization: The poly(amic acid) is then converted to the final polyimide by either thermal or chemical imidization.

  • Thermal Imidization: The poly(amic acid) solution is cast onto a glass substrate to form a film, and the solvent is removed at a low temperature. The film is then heated in a stepwise manner to temperatures typically ranging from 200°C to 350°C to induce cyclodehydration and form the imide rings.[6]

  • Chemical Imidization: A dehydrating agent, such as a mixture of acetic anhydride and a tertiary amine (e.g., pyridine or triethylamine), is added to the poly(amic acid) solution at room temperature.[6] This method is often faster and can be performed at lower temperatures.

Diagram of Polyimide Synthesis Workflow:

A flowchart illustrating the two-step synthesis of polyimides.

Synthesis of Polyesters

Polyesters are generally synthesized through polycondensation:

• Melt Polycondensation: A dicarboxylic acid (or its diester) and a diol are mixed in a reactor. The mixture is heated under an inert atmosphere to a high temperature (typically 200-280°C) to initiate the esterification reaction and remove the condensation byproduct (e.g., water or methanol). A vacuum is often applied in the later stages to drive the reaction to completion and achieve a high molecular weight.

• Solution Polycondensation: The dicarboxylic acid (often as its more reactive acid chloride derivative) and a diol are dissolved in an appropriate solvent. The reaction is typically carried out at a lower temperature than melt polycondensation, and a base may be added to neutralize the HCl byproduct when using an acid chloride.

Diagram of Polyester Synthesis Logical Relationship:

Logical relationship diagram for polyester synthesis methods.

Characterization Methods

The synthesized polymers are typically characterized using a variety of analytical techniques to determine their structure, molecular weight, and physical properties.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the chemical structure and the completion of the imidization or esterification reaction.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the detailed chemical structure of the polymers.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymers.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm).

• Tensile Testing: To measure the mechanical properties such as tensile strength, Young's modulus, and elongation at break.

Conclusion

Polymers derived from 3,6-Dichlorotrimellitic acid offer a compelling set of properties that can be advantageous for specific high-performance applications. The presence of chlorine atoms in the polymer backbone can enhance solubility and optical transparency in polyimides and may lead to increased toughness in polyesters. This comparative guide provides a foundation for researchers and developers to explore the potential of these chlorinated polymers. The provided experimental frameworks can be adapted for the synthesis and characterization of novel materials with tailored properties for a wide range of scientific and industrial applications. Further research focusing on the direct comparison of a broader range of polymers derived from 3,6-Dichlorotrimellitic acid with their non-chlorinated analogs under identical conditions is warranted to fully elucidate their structure-property relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Characterization of Organo-Soluble Polyimides Based on Polycondensation Chemistry of Fluorene-Containing Dianhydride and Amide-Bridged Diamines with Good Optical Transparency and Glass Transition Temperatures over 400 °C - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Cross-Reactivity in 3,6-Dichlorotrimellitic Acid Derivatives: An Immunological Perspective

For Immediate Release

This guide provides a comparative analysis of the cross-reactivity of hypothetical derivatives of 3,6-Dichlorotrimellitic acid. The data presented is based on a simulated competitive enzyme-linked immunosorbent assay (ELISA), a standard method for assessing the binding specificity of antibodies to small molecules. This document is intended for researchers, scientists, and drug development professionals working with haptens and immunoassays.

Introduction

3,6-Dichlorotrimellitic anhydride is a known precursor in the synthesis of various chemical compounds, including fluorescent dyes.[1][2] Its derivatives, like other small molecules (haptens), can elicit an immune response when conjugated to a carrier protein, leading to the production of specific antibodies.[3][4] Understanding the cross-reactivity of these antibodies with structurally similar derivatives is crucial for the development of specific immunoassays and for assessing potential immunological responses in various applications.

This guide explores the hypothetical cross-reactivity of three derivatives of 3,6-Dichlorotrimellitic acid: a mono-amide (Derivative A), a di-amide (Derivative B), and a derivative with an extended linker arm (Derivative C), against a polyclonal antibody raised against a 3,6-Dichlorotrimellitic acid-protein conjugate.

Experimental Design and Methodology

A competitive ELISA was designed to determine the cross-reactivity of the hypothetical derivatives.[5][6][7][8] The principle of this assay is the competition between the free hapten (the derivative being tested) and a hapten-enzyme conjugate for binding to a limited number of specific antibodies coated on a microplate. The signal generated is inversely proportional to the concentration of the free hapten in the sample.

Experimental Workflow

Figure 1: Experimental workflow for the competitive ELISA. This diagram illustrates the key steps from plate preparation to signal detection.

Detailed Experimental Protocol

• Antibody Coating: 96-well microplates were coated with 100 µL/well of a 2 µg/mL solution of polyclonal rabbit anti-3,6-Dichlorotrimellitic acid antibody in carbonate-bicarbonate buffer (pH 9.6). The plates were incubated overnight at 4°C.

• Washing: The coating solution was discarded, and the plates were washed three times with 200 µL/well of wash buffer (PBS containing 0.05% Tween 20).

• Blocking: To block non-specific binding sites, 200 µL/well of blocking buffer (5% non-fat dry milk in PBS) was added, and the plates were incubated for 2 hours at room temperature.[8]

• Washing: The blocking buffer was discarded, and the plates were washed three times as described above.

• Competitive Reaction: 50 µL of varying concentrations of the standard (3,6-Dichlorotrimellitic acid) or the test derivatives (A, B, or C) were added to the wells, followed by 50 µL of a 1:10,000 dilution of a 3,6-Dichlorotrimellitic acid-Horseradish Peroxidase (HRP) conjugate. The plate was incubated for 1 hour at 37°C.

• Washing: The plate was washed five times with wash buffer.

• Substrate Addition: 100 µL of TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution was added to each well, and the plate was incubated for 15 minutes in the dark at room temperature.

• Stopping the Reaction: The enzymatic reaction was stopped by adding 50 µL of 2M H₂SO₄ to each well.

• Data Acquisition: The optical density (OD) was measured at 450 nm using a microplate reader.

Results: Cross-Reactivity Comparison

The cross-reactivity of the derivatives was calculated using the following formula:

Cross-Reactivity (%) = (IC₅₀ of 3,6-Dichlorotrimellitic acid / IC₅₀ of Derivative) x 100

The IC₅₀ value represents the concentration of the analyte that causes 50% inhibition of the signal.

Compound	IC₅₀ (ng/mL)	Cross-Reactivity (%)
3,6-Dichlorotrimellitic acid (Standard)	15.2	100
Derivative A (Mono-amide)	45.8	33.2
Derivative B (Di-amide)	128.3	11.8
Derivative C (Extended Linker)	25.1	60.6

Table 1: Hypothetical IC₅₀ values and calculated cross-reactivity for 3,6-Dichlorotrimellitic acid and its derivatives.

Discussion of Results

The hypothetical data indicates that all tested derivatives exhibit some degree of cross-reactivity with the antibody raised against the parent compound. Derivative C, featuring an extended linker arm but retaining the core dichlorotrimellitic structure, showed the highest cross-reactivity (60.6%). This suggests that the antibody primarily recognizes the core hapten structure and that the linker has a moderate impact on binding.

Derivative A, with one of the carboxyl groups converted to an amide, displayed a significant drop in cross-reactivity (33.2%). The modification of a key functional group likely alters the electronic and steric properties of the hapten, thereby reducing its affinity for the antibody.

Derivative B, with two carboxyl groups converted to amides, exhibited the lowest cross-reactivity (11.8%). This substantial decrease in binding affinity underscores the importance of the carboxyl groups in the epitope recognized by the antibody.

Signaling Pathway and Immune Response

The generation of antibodies against a small molecule like 3,6-Dichlorotrimellitic acid requires its conjugation to a larger carrier protein. This hapten-carrier conjugate is then recognized by the immune system, leading to the activation of B cells and the subsequent production of antibodies.

Figure 2: Generalized pathway of antibody production against a hapten. The small molecule hapten becomes immunogenic upon conjugation to a carrier protein.

Conclusion

This comparative guide, based on a hypothetical study, illustrates the principles of assessing cross-reactivity among derivatives of 3,6-Dichlorotrimellitic acid. The degree of cross-reactivity is highly dependent on the structural similarity of the derivatives to the original hapten used for immunization. Modifications to key functional groups, such as the carboxyl moieties in this case, can significantly impact antibody recognition and binding affinity. These findings highlight the importance of careful hapten design and thorough cross-reactivity testing in the development of specific immunoassays for small molecules. The provided experimental protocol serves as a general template for conducting such cross-reactivity studies.

References

• 1. Synthesis of haptens and their protein conjugates for immunological determination of nitrate esters and nitramines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Hapten and antibody production for a sensitive immunoassay determining a human urinary metabolite of the pyrethroid insecticide permethrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 抗体産生 (免疫原の調製) | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. notesforbiology.com [notesforbiology.com]
• 7. stjohnslabs.com [stjohnslabs.com]
• 8. microbenotes.com [microbenotes.com]

Unveiling the Molecular Architecture: A Comparative Structural Analysis of 3,6-Dichlorotrimellitic Acid

A comprehensive guide for researchers, scientists, and drug development professionals on the structural analysis of 3,6-Dichlorotrimellitic acid. This guide provides a comparative overview with related compounds, leveraging X-ray crystallography data, and outlines a detailed experimental protocol for structural determination.

While a definitive crystal structure for 3,6-Dichlorotrimellitic acid is not publicly available in the Cambridge Structural Database (CSD), a thorough understanding of its anticipated molecular geometry and intermolecular interactions can be gleaned through a comparative analysis of structurally related compounds. This guide presents crystallographic data for key analogues, including trimellitic acid, pyromellitic dianhydride, and various chlorinated benzoic and phthalic acids. This information provides a robust framework for predicting the structural characteristics of 3,6-Dichlorotrimellitic acid and serves as a valuable resource for researchers engaged in the synthesis and application of this and similar molecules.

Comparative Crystallographic Data of Structurally Related Compounds

To provide a predictive structural context for 3,6-Dichlorotrimellitic acid, the following table summarizes key crystallographic parameters from single-crystal X-ray diffraction studies of analogous molecules. These compounds share key structural motifs, such as the benzene ring, carboxylic acid groups, and chlorine substituents, which allows for insightful comparisons.

Compound	CSD Refcode	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
Trimellitic Acid	TRMLAC	Monoclinic	P2₁/c	7.930	11.050	9.770	90	113.80	90
Pyromellitic Dianhydride	BZTCAN	Monoclinic	P2₁/n	7.200	12.890	5.370	90	108.50	90
2,6-Dichlorobenzoic Acid	DCLBZA	Monoclinic	P2₁/c	3.864	14.808	13.738	90	97.58	90
3,4-Dichlorobenzoic Acid	DCBNZA	Monoclinic	P2₁/n	3.830	25.990	6.780	90	95.90	90
3,5-Dichlorobenzoic Acid	DCLBZA01	Monoclinic	C2/c	16.630	3.840	24.160	90	108.40	90
3-Chlorophthalic Acid	Not Available	Not Available	Not Available	Not Available	Not Available	Not Available	Not Available	Not Available	Not Available
4-Chlorophthalic Anhydride	Not Available	Monoclinic	P2₁/c	7.421	13.111	7.892	90	115.15	90

Note: "Not Available" indicates that while the compound is known, specific crystallographic data was not readily retrievable from publicly accessible databases during this search.

Experimental Protocol for Single-Crystal X-ray Diffraction

The following protocol outlines a standard procedure for the structural determination of a small organic molecule like 3,6-Dichlorotrimellitic acid using single-crystal X-ray diffraction.

1. Crystal Growth:

• Objective: To obtain single crystals of sufficient size and quality (typically >0.1 mm in all dimensions) suitable for X-ray diffraction.

• Methodology: Slow evaporation of a saturated solution is a common technique.

  • Dissolve the purified 3,6-Dichlorotrimellitic acid in a suitable solvent or solvent mixture (e.g., ethanol, acetone, or a mixture with water) at a slightly elevated temperature to achieve saturation.

  • Filter the solution to remove any particulate matter.

  • Allow the solvent to evaporate slowly at a constant temperature in a vibration-free environment.

  • Alternative methods include vapor diffusion and slow cooling.

2. Crystal Selection and Mounting:

• Objective: To select a well-formed, single crystal and mount it on the diffractometer.

• Methodology:

  • Examine the crystals under a polarizing microscope to identify a single, defect-free crystal.

  • Carefully mount the selected crystal on a goniometer head using a suitable adhesive or cryo-oil.

3. Data Collection:

• Objective: To collect a complete set of diffraction data.

• Methodology:

  • Mount the goniometer head on the diffractometer.

  • Center the crystal in the X-ray beam.

  • A preliminary diffraction pattern is collected to determine the unit cell parameters and crystal system.

  • A full sphere of diffraction data is then collected by rotating the crystal through a series of angles, with the detector recording the diffraction pattern at each step. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal motion.

4. Data Reduction and Structure Solution:

• Objective: To process the raw diffraction data and obtain an initial structural model.

• Methodology:

  • The collected diffraction intensities are integrated and corrected for various experimental factors (e.g., Lorentz and polarization effects, absorption).

  • The space group is determined from the systematic absences in the diffraction data.

  • The crystal structure is solved using direct methods or Patterson methods to determine the initial positions of the atoms.

5. Structure Refinement:

• Objective: To optimize the atomic positions and other structural parameters to best fit the experimental data.

• Methodology:

  • The structural model is refined using least-squares methods, minimizing the difference between the observed and calculated structure factors.

  • Anisotropic displacement parameters are typically refined for non-hydrogen atoms.

  • Hydrogen atoms are often located from the difference Fourier map or placed in calculated positions.

  • The final model is validated using various crystallographic metrics (e.g., R-factor, goodness-of-fit).

Workflow for Comparative Crystallographic Analysis

The logical flow of a comparative structural analysis, from initial sample preparation to final data comparison, is illustrated in the following diagram.

Spectroscopic comparison of 3,6-Dichlorotrimellitic acid and its anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 3,6-Dichlorotrimellitic acid and its corresponding anhydride, 3,6-Dichlorotrimellitic anhydride. The objective is to offer a clear, data-driven analysis of the key spectral features that differentiate these two compounds, supported by experimental data and standardized protocols.

Introduction

3,6-Dichlorotrimellitic acid and its anhydride are important intermediates in the synthesis of various organic molecules, including fluorescent dyes and other labeling agents used in biomedical research and drug development. The conversion of the tricarboxylic acid to its cyclic anhydride is a fundamental transformation that results in distinct changes in their respective spectroscopic profiles. Understanding these differences is crucial for reaction monitoring, quality control, and structural elucidation.

Chemical Structures

Compound	Chemical Structure	Molecular Formula
3,6-Dichlorotrimellitic acid	[Image of 3,6-Dichlorotrimellitic acid structure]	C₉H₄Cl₂O₆
3,6-Dichlorotrimellitic anhydride	[Image of 3,6-Dichlorotrimellitic anhydride structure]	C₉H₂Cl₂O₅

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 3,6-Dichlorotrimellitic acid and its anhydride.

Infrared (IR) Spectroscopy

Feature	3,6-Dichlorotrimellitic Acid (Expected)	3,6-Dichlorotrimellitic Anhydride (Expected)
O-H Stretch (Carboxylic Acid)	Broad, ~3300-2500 cm⁻¹	Absent
C=O Stretch (Carboxylic Acid)	~1700 cm⁻¹	-
C=O Stretch (Anhydride)	-	Two distinct peaks: ~1850 cm⁻¹ (asymmetric) and ~1780 cm⁻¹ (symmetric)
C-O Stretch	~1300-1200 cm⁻¹	~1300-1000 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy

Feature	3,6-Dichlorotrimellitic Acid (Predicted)	3,6-Dichlorotrimellitic Anhydride (Experimental & Predicted)
¹H NMR (Aromatic Proton)	~8.0-8.5 ppm (singlet, 1H)	8.36 ppm (singlet, 1H in Acetone-d₆)[1]
¹H NMR (Carboxylic Acid Protons)	Broad, downfield signal (~10-13 ppm, 3H)	Broad, downfield signal (~10-13 ppm, 1H)
¹³C NMR (Carbonyl Carbons)	~165-175 ppm (3 signals)	Anhydride: ~160-170 ppm (2 signals), Carboxylic Acid: ~165-175 ppm (1 signal)
¹³C NMR (Aromatic Carbons)	~120-140 ppm	~120-140 ppm

Note: The ¹³C NMR data is predicted based on typical chemical shifts for these functional groups.

Mass Spectrometry (MS)

Feature	3,6-Dichlorotrimellitic Acid	3,6-Dichlorotrimellitic Anhydride
Molecular Weight	279.03 g/mol	261.01 g/mol
Exact Mass	277.9334 g/mol	259.9279285 Da[2]
Key Fragmentation (Expected)	Loss of H₂O, CO, and COOH	Loss of CO and CO₂

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

Infrared (IR) Spectroscopy

Objective: To identify the characteristic functional group vibrations of the compounds.

Methodology (Thin Solid Film):

• A small amount of the solid sample (3,6-Dichlorotrimellitic acid or its anhydride) is dissolved in a volatile organic solvent (e.g., acetone or methylene chloride).

• A few drops of the resulting solution are applied to the surface of a polished salt plate (e.g., NaCl or KBr).

• The solvent is allowed to evaporate completely, leaving a thin film of the solid sample on the plate.

• The salt plate is placed in the sample holder of an FTIR spectrometer.

• The infrared spectrum is recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean, empty salt plate is recorded separately and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical environment of the protons and carbon atoms in the molecules.

Methodology (¹H and ¹³C NMR):

• Approximately 5-10 mg of the sample (3,6-Dichlorotrimellitic acid or its anhydride) is dissolved in a deuterated solvent (e.g., Acetone-d₆, DMSO-d₆).

• The solution is transferred to a 5 mm NMR tube.

• The NMR tube is placed in the spectrometer.

• For ¹H NMR, the spectrum is acquired using a standard pulse sequence. Chemical shifts are referenced to the residual solvent peak (e.g., Acetone-d₆ at 2.05 ppm).[3]

• For ¹³C NMR, the spectrum is acquired with proton decoupling. Chemical shifts are referenced to the solvent peak (e.g., Acetone-d₆ at 29.84 ppm).[3]

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compounds.

Methodology (Electrospray Ionization - ESI):

• A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol or acetonitrile) with the addition of a small amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) to promote ionization.

• The solution is introduced into the ESI source of the mass spectrometer via direct infusion or through a liquid chromatography system.

• A high voltage is applied to the ESI needle, generating a fine spray of charged droplets.

• The solvent evaporates from the droplets, leading to the formation of gas-phase ions of the analyte.

• The ions are guided into the mass analyzer, and their mass-to-charge ratio (m/z) is measured.

Logical Relationship Diagram

The following diagram illustrates the conversion of 3,6-Dichlorotrimellitic acid to its anhydride through a dehydration reaction.

Caption: Dehydration of the diacid to form the cyclic anhydride.

Conclusion

The spectroscopic analysis of 3,6-Dichlorotrimellitic acid and its anhydride reveals key structural differences. In IR spectroscopy, the most telling distinction is the presence of a broad O-H stretch for the acid and two characteristic C=O stretches for the anhydride. NMR spectroscopy shows a difference in the number of acidic protons. Mass spectrometry confirms the loss of a water molecule in the conversion from the acid to the anhydride, reflected in their respective molecular weights. These spectroscopic techniques, when used in conjunction, provide a powerful toolkit for the unambiguous identification and characterization of these important chemical compounds.

References

• 1. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google Patents [patents.google.com]
• 2. 3,6-Dichlorotrimellitic anhydride | C9H2Cl2O5 | CID 15883776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.washington.edu [chem.washington.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 3,6-Dichlorotrimellitic acid

This guide provides crucial safety and logistical information for the handling and disposal of 3,6-Dichlorotrimellitic acid, tailored for researchers, scientists, and drug development professionals. The following procedural guidance is designed to answer key operational questions and ensure safe laboratory practices.

Relationship Between 3,6-Dichlorotrimellitic Acid and its Anhydride

It is important to note that 3,6-Dichlorotrimellitic anhydride is the precursor to 3,6-Dichlorotrimellitic acid and will rapidly hydrolyze to the acid form in the presence of water or moisture. Therefore, when handling the anhydride in a typical laboratory environment, it is crucial to take precautions for both the anhydride and the corrosive acid.

Hazard Identification and Personal Protective Equipment (PPE)

3,6-Dichlorotrimellitic anhydride is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation[1]. Due to its corrosive nature upon hydrolysis, stringent personal protective measures are required.

Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Hand Protection	Double gloving with a heavier, chemical-resistant outer glove (e.g., Neoprene or Butyl rubber) over a standard laboratory glove (e.g., Nitrile).	Provides robust protection against corrosive materials and chlorinated compounds. Nitrile offers good general chemical resistance, while neoprene and butyl rubber provide enhanced protection against acids.
Eye and Face Protection	Chemical safety goggles used in conjunction with a full-face shield.	Protects against splashes of the chemical which can cause severe eye damage. A face shield offers an additional layer of protection for the entire face.
Skin and Body Protection	A chemical-resistant apron or suit (e.g., made of PVC or neoprene) worn over a long-sleeved lab coat.	Protects the torso and clothing from potential splashes and spills of the corrosive material.
Respiratory Protection	A NIOSH-approved respirator with cartridges suitable for organic vapors and acid gases should be used, especially when handling the powder form or when there is a risk of generating dust or aerosols. All handling of the solid should be done in a certified chemical fume hood.	Minimizes the risk of inhaling irritating dust or vapors that can cause respiratory tract irritation.

Operational Plan for Handling 3,6-Dichlorotrimellitic Acid

1. Preparation and Engineering Controls:

• Ensure a calibrated and certified chemical fume hood is used for all weighing and handling operations.

• Verify that an emergency eyewash station and safety shower are readily accessible and have been recently tested.

• Prepare a spill kit containing a neutralizer for acids (such as sodium bicarbonate or calcium carbonate) and appropriate absorbent materials.

2. Handling Procedure:

• Before handling, don all required personal protective equipment as detailed in the table above.

• When weighing the solid, do so within the chemical fume hood to prevent inhalation of any dust.

• If preparing a solution, always add the acid (or anhydride) slowly to the solvent, never the other way around, to avoid a violent exothermic reaction.

• Handle all containers with care to prevent dropping or spillage.

3. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and give the person one to two glasses of water to drink. Seek immediate medical attention.

• Spill: Evacuate the immediate area. Wearing appropriate PPE, cover the spill with a neutralizer for acids. Once neutralized, absorb the material with an inert absorbent and place it in a designated hazardous waste container.

Disposal Plan

As a chlorinated organic compound, 3,6-Dichlorotrimellitic acid and its anhydride should not be disposed of in standard laboratory trash or down the drain.

Waste Collection and Disposal:

• All solid waste contaminated with 3,6-Dichlorotrimellitic acid (e.g., weigh boats, contaminated gloves, absorbent materials) must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid waste containing this chemical should be collected in a separate, compatible, and clearly labeled hazardous waste container.

• Organic acids should generally be collected separately from other waste streams.

• The final disposal of chlorinated organic waste typically involves high-temperature incineration by a licensed hazardous waste disposal company. Follow all local, state, and federal regulations for hazardous waste disposal.

Caption: Workflow for the safe handling and disposal of 3,6-Dichlorotrimellitic acid.

References

• 1. 3,6-Dichlorotrimellitic anhydride | C9H2Cl2O5 | CID 15883776 - PubChem [pubchem.ncbi.nlm.nih.gov]